Gozanertinib

• CAS: 1226549-49-0

Core Science & Biosynthesis

Gozanertinib: A Deep Dive into its Mechanism of Action as a Covalent EGFR/HER2 Inhibitor

For Immediate Release

[City, State] – [Date] – This technical guide provides a comprehensive overview of the mechanism of action of Gozanertinib (DBPR112), a next-generation, orally bioavailable, furanopyrimidine-based covalent inhibitor of the epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor 2 (HER2). Developed for researchers, scientists, and drug development professionals, this document details the molecular interactions, cellular effects, and preclinical efficacy of Gozanertinib in non-small cell lung cancer (NSCLC) models harboring various EGFR mutations.

Core Mechanism: Covalent Inhibition of EGFR and HER2 Kinase Activity

Gozanertinib is designed to irreversibly bind to the ATP-binding site of EGFR and HER2.[1] This covalent interaction is key to its potent and sustained inhibitory activity. The furanopyrimidine core of Gozanertinib serves as a scaffold that positions a reactive acrylamide (B121943) "warhead" to form a covalent bond with a conserved cysteine residue (Cys797 in EGFR) within the ATP-binding pocket.[2] This irreversible binding physically blocks ATP from accessing the kinase domain, thereby inhibiting autophosphorylation and the subsequent activation of downstream signaling pathways crucial for tumor cell proliferation and survival.[2]

The primary targets of Gozanertinib include wild-type EGFR (EGFRWT), the clinically significant L858R/T790M double mutant of EGFR, and HER2 with exon 20 insertion mutations.[3][4] The T790M mutation is a common mechanism of acquired resistance to first and second-generation EGFR tyrosine kinase inhibitors (TKIs). Gozanertinib's ability to effectively inhibit this resistant mutant underscores its potential as a valuable therapeutic agent in the evolving landscape of NSCLC treatment.

Quantitative Analysis of Inhibitory Activity

The potency of Gozanertinib has been quantified through various in vitro assays, demonstrating its high affinity and inhibitory action against key EGFR mutations and cancer cell lines.

Target Enzyme/Cell Line	Assay Type	IC50 / CC50 (nM)
EGFRWT	In vitro Kinase Assay	15[1]
EGFRL858R/T790M	In vitro Kinase Assay	48[1][5]
HCC827 (EGFR del E746-A750)	Cell Viability Assay	25[1][5]
H1975 (EGFR L858R/T790M)	Cell Viability Assay	620[1][5]
A431 (EGFR wild-type)	Cell Viability Assay	1020[1]

Inhibition of Downstream Signaling Pathways

Gozanertinib's covalent binding to EGFR and HER2 effectively abrogates the activation of downstream signaling cascades that are critical for tumor growth and survival. The primary pathways affected are the RAS/RAF/MEK/ERK (MAPK) and the PI3K/AKT pathways.

Upon inhibition of EGFR/HER2 by Gozanertinib, the phosphorylation of key downstream effector proteins such as ERK and AKT is significantly reduced. This leads to the induction of cell cycle arrest and apoptosis in cancer cells that are dependent on these signaling pathways for their proliferation. Preclinical studies have shown that Gozanertinib induces a dose-dependent reduction in phosphorylated EGFR in H1975 cells.[1]

Gozanertinib inhibits EGFR/HER2 signaling pathways.

In Vivo Antitumor Efficacy

The antitumor activity of Gozanertinib has been demonstrated in preclinical xenograft models of human NSCLC. Oral administration of Gozanertinib resulted in significant tumor growth inhibition in mice bearing tumors derived from both EGFR-mutant (HCC827) and EGFR-resistant (H1975) cell lines.

Xenograft Model	Dosing Regimen	Tumor Growth Inhibition (TGI)
HCC827	20 mg/kg, p.o., 5 days/week for 2 weeks	Significant[1]
HCC827	50 mg/kg, p.o., 5 days/week for 2 weeks	Significant[5]
H1975	50 mg/kg, p.o., once a day for 15 days	34%[1]

Potential Mechanisms of Resistance

While Gozanertinib is effective against the T790M resistance mutation, the development of acquired resistance to third-generation EGFR inhibitors is an ongoing challenge. Potential mechanisms of resistance to covalent EGFR inhibitors like Gozanertinib may include:

• Alterations in the Covalent Binding Site: Mutations in the Cys797 residue can prevent the covalent binding of the inhibitor, rendering it ineffective.

• Bypass Signaling Pathway Activation: Upregulation of alternative signaling pathways, such as MET amplification, can compensate for the inhibition of EGFR/HER2 signaling.

• Histological Transformation: The transformation of NSCLC to other tumor types, such as small cell lung cancer, can lead to a loss of dependence on EGFR signaling.

Further research is needed to fully elucidate the specific mechanisms of acquired resistance to Gozanertinib.

Experimental Protocols

In Vitro Kinase Inhibition Assay (Luminescent)

Objective: To determine the half-maximal inhibitory concentration (IC50) of Gozanertinib against purified EGFR kinase domains.

Materials:

• Purified recombinant EGFR enzyme (wild-type and mutant forms)

• Poly(Glu,Tyr) 4:1 peptide substrate

• Adenosine triphosphate (ATP)

• Kinase Assay Buffer (e.g., 40mM Tris, pH 7.5; 20mM MgCl2; 0.1mg/ml BSA)

• Gozanertinib (test inhibitor)

• ADP-Glo™ Kinase Assay Kit (Promega)

• 384-well assay plates

• Luminometer

Procedure:

• Compound Preparation: Prepare a serial dilution of Gozanertinib in DMSO, followed by a further dilution in Kinase Assay Buffer. The final DMSO concentration should be maintained at ≤1%.

• Reaction Setup: In a 384-well plate, add 1 µL of the diluted Gozanertinib or DMSO (vehicle control).

• Add 2 µL of the EGFR enzyme solution to each well.

• Initiate the kinase reaction by adding 2 µL of a mixture containing the peptide substrate and ATP (at or near its Km concentration).

• Incubation: Incubate the plate at room temperature for 60 minutes.

• Signal Generation:

  • Add 5 µL of ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent to each well to convert the generated ADP to ATP and produce a luminescent signal. Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: Calculate the percent inhibition for each Gozanertinib concentration relative to the vehicle control and determine the IC50 value by fitting the data to a dose-response curve.

Workflow for In Vitro Kinase Inhibition Assay.

Cell Viability Assay (MTS)

Objective: To determine the half-maximal cytotoxic concentration (CC50) of Gozanertinib in cancer cell lines.

Materials:

• Human cancer cell lines (e.g., HCC827, H1975, A431)

• Cell culture medium and supplements

• Gozanertinib

• MTS reagent (e.g., CellTiter 96® AQueous One Solution Cell Proliferation Assay, Promega)

• 96-well plates

• Spectrophotometer

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of Gozanertinib for 96 hours.[6]

• MTS Addition: Add MTS reagent to each well and incubate for 1-4 hours at 37°C.

• Data Acquisition: Measure the absorbance at 490 nm using a spectrophotometer.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the CC50 value.

In Vivo Xenograft Model

Objective: To evaluate the antitumor efficacy of orally administered Gozanertinib in a mouse xenograft model.

Materials:

• Human NSCLC cell lines (e.g., HCC827, H1975)

• Female athymic nude mice (6-8 weeks old)

• Matrigel

• Gozanertinib

• Vehicle control (e.g., 0.5% carboxymethylcellulose)

• Oral gavage needles

• Calipers

Procedure:

• Tumor Implantation: Subcutaneously inject a suspension of cancer cells (e.g., 5 x 106 cells) mixed with Matrigel into the flank of each mouse.[2]

• Tumor Growth Monitoring: Monitor tumor growth by measuring the length and width with calipers every 2-3 days. Calculate tumor volume using the formula: Volume = (length × width2) / 2.[2]

• Treatment Initiation: When tumors reach a specified volume (e.g., 100-200 mm3), randomize the mice into treatment and control groups.

• Drug Administration: Administer Gozanertinib (e.g., 20 or 50 mg/kg) or vehicle control via oral gavage according to the specified dosing schedule (e.g., once daily, 5 days a week).[2][5]

• Efficacy Evaluation: Continue to monitor tumor volume and body weight throughout the study.

• Endpoint Analysis: At the end of the study, euthanize the mice, excise the tumors, and measure their weight. Calculate the tumor growth inhibition (TGI).

Workflow for In Vivo Xenograft Study.

Conclusion

Gozanertinib is a potent, covalent inhibitor of EGFR and HER2, demonstrating significant preclinical activity against NSCLC models, including those with acquired resistance to earlier-generation TKIs. Its mechanism of action, centered on the irreversible inhibition of kinase activity and subsequent blockade of critical downstream signaling pathways, provides a strong rationale for its ongoing clinical development. This technical guide summarizes the key data and methodologies that underpin our current understanding of Gozanertinib's mode of action. Further investigation into its clinical efficacy and potential resistance mechanisms will be crucial in defining its role in the treatment of NSCLC.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. Gozanertinib (DBPR112) | EGFR mutant inhibitor | Probechem Biochemicals [probechem.com]
• 4. Gozanertinib - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 5. caymanchem.com [caymanchem.com]
• 6. medchemexpress.cn [medchemexpress.cn]

Gozanertinib: A Technical Guide to Target Profile and Selectivity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gozanertinib (TQB3804) is a fourth-generation, orally bioavailable, mutant-selective inhibitor of the Epidermal Growth Factor Receptor (EGFR).[1] It has demonstrated potent activity against wild-type EGFR and a range of clinically relevant EGFR mutations, including the third-generation TKI-resistant C797S mutation.[1][2] This technical guide provides a comprehensive overview of the target profile and selectivity of Gozanertinib, summarizing key preclinical data. It includes quantitative biochemical and cellular activity, details on its mechanism of action, and representative experimental protocols for its evaluation.

Introduction

Targeted therapies, particularly tyrosine kinase inhibitors (TKIs), have transformed the treatment landscape for non-small cell lung cancer (NSCLC) patients with activating EGFR mutations. However, the emergence of acquired resistance, notably the T790M and subsequent C797S mutations, limits the long-term efficacy of earlier generation TKIs.[3] Gozanertinib is a novel furanopyrimidine-based inhibitor designed to address this challenge by potently inhibiting EGFR, including the double (L858R/T790M) and triple (e.g., Del19/T790M/C797S) mutant forms.[4] It is also reported to be a dual inhibitor of EGFR and Human Epidermal Growth Factor Receptor 2 (HER2). This guide details the preclinical data defining its potency and selectivity.

Target Profile and In Vitro Potency

Gozanertinib's primary targets are wild-type and mutant forms of EGFR. Its inhibitory activity has been quantified through both enzymatic and cellular assays.

Enzymatic Activity

Gozanertinib demonstrates potent, sub-nanomolar inhibitory activity against clinically significant EGFR mutations, including the osimertinib-resistant C797S triple mutations. Its activity against wild-type EGFR is notable, though it shows a degree of selectivity for certain mutant forms.

Table 1: Gozanertinib (TQB3804) Enzymatic Inhibitory Activity (IC50)

Target Enzyme	IC50 (nM)
EGFRd746-750/T790M/C797S	0.46
EGFRL858R/T790M/C797S	0.13
EGFRd746-750/T790M	0.26
EGFRL858R/T790M	0.19
EGFRWT	1.07

| EGFRWT | 15 |

Note: Discrepancies in IC50 values for EGFRWT may be due to different experimental conditions.

Cellular Activity

The anti-proliferative effects of Gozanertinib have been evaluated in various engineered and cancer cell lines, confirming its ability to inhibit EGFR-driven cell growth.

Table 2: Gozanertinib (TQB3804) Anti-Proliferative and Phosphorylation Inhibition Activity (IC50)

Cell Line	EGFR Status	Assay Type	IC50 (nM)
Ba/F3	EGFRd746-750/T790M/C797S	Anti-Proliferation	26.8
NCI-H1975	EGFRd746-750/T790M/C797S	Anti-Proliferation	163
PC9	EGFRd746-750	Anti-Proliferation	45
A431	EGFRWT	Anti-Proliferation	147
HCC827	Not Specified	Cell Viability (CC50)	25
H1975	Not Specified	Cell Viability (CC50)	620
A431	Not Specified	Cell Viability (CC50)	1020

| Ba/F3 | EGFRd746-750/T790M/C797S | EGFR Phosphorylation | 18.5 |

Selectivity Profile

While Gozanertinib is primarily characterized as a potent EGFR inhibitor, it is also described as a dual EGFR/HER2 inhibitor. Detailed, publicly available data from broad kinase panel screening, which is essential for a comprehensive understanding of its selectivity against the human kinome, is limited. The primary focus of available data is on its high potency against EGFR variants.

Mechanism of Action and Signaling Pathway

Gozanertinib functions as an ATP-competitive inhibitor, occupying the ATP-binding site within the kinase domain of EGFR. This binding prevents the autophosphorylation of the receptor, thereby blocking the initiation of downstream signaling cascades critical for tumor cell proliferation and survival. Preclinical studies have confirmed that Gozanertinib treatment leads to a dose-dependent reduction in the phosphorylation of EGFR, as well as downstream effectors such as AKT and ERK.

Figure 1. Gozanertinib Inhibition of EGFR/HER2 Signaling Pathway.

Experimental Methodologies

This section provides representative protocols for the key assays used to characterize Gozanertinib. Note: These are generalized procedures, as the specific, detailed protocols from the primary preclinical studies are not fully available in the public domain.

Enzymatic Kinase Inhibition Assay (Representative Protocol)

This assay quantifies the ability of a compound to inhibit the phosphorylation of a substrate by a specific kinase.

Figure 2. General Workflow for an In Vitro Kinase Inhibition Assay.

Protocol Steps:

• Reagent Preparation : Prepare assay buffer (e.g., Tris-HCl, MgCl₂, DTT). Dilute the recombinant EGFR kinase and substrate (e.g., a synthetic peptide) to their final working concentrations. Prepare a stock solution of Gozanertinib in DMSO and create a serial dilution series.

• Assay Reaction : In a 96- or 384-well plate, add the Gozanertinib dilutions. Add the EGFR kinase to each well and incubate briefly to allow for compound binding.

• Initiation : Initiate the kinase reaction by adding a mixture of the substrate and ATP (often at its Kₘ concentration).

• Incubation : Incubate the plate at a controlled temperature (e.g., 30°C or 37°C) for a fixed period (e.g., 30-60 minutes).

• Detection : Stop the reaction and quantify the phosphorylated substrate. This can be done using various methods, such as the ADP-Glo™ assay, which measures ADP production via a luciferase-based reaction, or by measuring the incorporation of radiolabeled phosphate (B84403) (³²P or ³³P) from ATP into the substrate.

• Data Analysis : Plot the percentage of kinase activity inhibition against the logarithm of Gozanertinib concentration. Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Cell Viability / Anti-Proliferation Assay (MTS-Based)

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability and proliferation after treatment with the test compound.

Protocol Steps:

• Cell Plating : Seed cells (e.g., NCI-H1975, A431) into a 96-well plate at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight.

• Compound Treatment : Treat the cells with a serial dilution of Gozanertinib and a vehicle control (e.g., 0.1% DMSO).

• Incubation : Incubate the plates for a specified period (e.g., 72 or 96 hours) at 37°C in a 5% CO₂ incubator.

• MTS Reagent Addition : Add MTS reagent (e.g., CellTiter 96® AQueous One Solution) to each well. This reagent contains a tetrazolium compound that is reduced by metabolically active cells into a colored formazan (B1609692) product.

• Incubation : Incubate for 1-4 hours at 37°C.

• Absorbance Reading : Measure the absorbance of the formazan product at 490 nm using a microplate reader.

• Data Analysis : Normalize the absorbance readings to the vehicle-treated control wells to calculate the percentage of cell viability. Plot the percent viability against the log of Gozanertinib concentration to determine the IC₅₀ value.

Western Blot for EGFR Pathway Inhibition

This technique is used to detect changes in the phosphorylation status of EGFR and its downstream targets, providing direct evidence of target engagement in a cellular context.

Protocol Steps:

• Cell Treatment : Culture cells (e.g., Ba/F3 expressing mutant EGFR) to ~80% confluency. Serum-starve the cells if necessary, then treat with various concentrations of Gozanertinib for a specified time (e.g., 2-16 hours).

• Cell Lysis : Wash the cells with ice-cold PBS and lyse them using a lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.

• Protein Quantification : Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE : Denature equal amounts of protein from each sample by boiling in Laemmli buffer and separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer : Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting :

  • Block the membrane with a blocking agent (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies specific for the proteins of interest (e.g., anti-phospho-EGFR, anti-total-EGFR, anti-phospho-AKT, anti-total-AKT, anti-phospho-ERK, anti-total-ERK, and a loading control like GAPDH or β-actin) overnight at 4°C.

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection : Apply an enhanced chemiluminescence (ECL) substrate to the membrane and detect the signal using an imaging system. The intensity of the bands corresponds to the amount of protein.

Conclusion

Gozanertinib (TQB3804) is a potent, fourth-generation EGFR inhibitor with significant activity against a wide range of EGFR mutations, including those that confer resistance to previous generations of TKIs. Its mechanism involves the direct inhibition of EGFR kinase activity, leading to the blockade of key downstream signaling pathways like PI3K/AKT and RAS/RAF/MEK/ERK. While its selectivity profile is primarily defined by its high potency against EGFR variants, it is also reported to inhibit HER2. The preclinical data summarized herein provide a strong rationale for its ongoing clinical investigation as a promising therapeutic agent for patients with EGFR-mutated NSCLC. Further disclosure of broad kinome screening data will be crucial for fully elucidating its selectivity and potential off-target effects.

References

• 1. Facebook [cancer.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide to the In Vitro Characterization of Gozanertinib (TQ-B3139)

Introduction

Gozanertinib, also known as TQ-B3139 or DBPR112, is an orally bioavailable, furanopyrimidine-based inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase.[1][2] It demonstrates potent activity against wild-type EGFR as well as clinically relevant activating and resistance mutations, including EGFR L858R/T790M.[1][3][4] Gozanertinib is also a dual inhibitor, targeting human epidermal growth factor receptor 2 (HER2), including HER2 exon 20 insertion mutations. Its mechanism of action involves occupying the ATP-binding site of the kinase domain, which blocks downstream signaling pathways crucial for cell growth and survival, ultimately inducing cell death in tumor cells that overexpress these receptors. This document provides a comprehensive overview of the in vitro characterization of Gozanertinib, presenting key quantitative data, detailed experimental protocols, and visual diagrams of its mechanism and experimental workflows.

Data Presentation: Quantitative Analysis

The inhibitory activity of Gozanertinib has been quantified through various in vitro assays, determining its potency against specific kinase targets and its antiproliferative effects on cancer cell lines.

Table 1: Kinase Inhibitory Activity of Gozanertinib

Target	IC50 (nM)	Description
EGFRʷᵗ	15	Inhibitory concentration against wild-type Epidermal Growth Factor Receptor.
EGFRᴸ⁸⁵⁸ᴿ/ᵀ⁷⁹⁰ᴹ	48	Inhibitory concentration against the double mutant EGFR (L858R/T790M), a common resistance mutation.

Table 2: Antiproliferative Activity of Gozanertinib

Cell Line	EGFR Mutation Status	CC50 / IC50 (nM)	Description
HCC827	EGFR del E746-A750	25	Cytotoxicity concentration in a non-small cell lung cancer (NSCLC) cell line with an exon 19 deletion.
H1975	EGFR L858R/T790M	620	Cytotoxicity concentration in an NSCLC cell line harboring the L858R activating mutation and the T790M resistance mutation.
A431	EGFR wild-type	1020	Cytotoxicity concentration in a human epidermoid carcinoma cell line with wild-type EGFR.

Mandatory Visualization

EGFR Signaling Pathway Inhibition

The diagram below illustrates the EGFR signaling cascade and the point of inhibition by Gozanertinib. Upon activation, EGFR dimerizes and autophosphorylates, triggering downstream pathways like the RAS/RAF/MEK/ERK and PI3K/AKT pathways, which are critical for cell proliferation and survival. Gozanertinib blocks the initial phosphorylation step, thereby inhibiting these downstream signals.

Gozanertinib blocks EGFR, inhibiting downstream pro-survival pathways.

Experimental Workflow

The following diagram outlines a typical workflow for the in vitro characterization of a kinase inhibitor like Gozanertinib. The process begins with cell line selection and culture, followed by compound treatment and a series of assays to measure biological effects, culminating in data analysis.

A generalized workflow for testing Gozanertinib's in vitro effects.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of in vitro findings. The following protocols are based on standard procedures for characterizing kinase inhibitors.

Kinase Inhibition Assay (IC50 Determination)

The half-maximal inhibitory concentration (IC50) for enzyme activity is determined using biochemical assays.

• Objective: To quantify the concentration of Gozanertinib required to inhibit the kinase activity of EGFR (wild-type and mutant forms) by 50%.

• Materials: Recombinant human EGFR kinase (wild-type and L858R/T790M), ATP, substrate peptide, Gozanertinib, kinase assay buffer.

• Procedure:

  • Prepare a serial dilution of Gozanertinib in the assay buffer.

  • In a microplate, combine the recombinant kinase enzyme, a specific peptide substrate, and the various concentrations of Gozanertinib.

  • Initiate the kinase reaction by adding a defined concentration of ATP.

  • Incubate the plate at a controlled temperature (e.g., 30°C) for a specified time (e.g., 60 minutes).

  • Stop the reaction and measure the amount of phosphorylated substrate. This is often done using methods like ADP-Glo™, HTRF®, or ELISA.

  • Plot the percentage of kinase inhibition against the logarithm of Gozanertinib concentration.

  • Calculate the IC50 value using a nonlinear regression curve fit (sigmoidal dose-response).

Cell Proliferation/Viability Assay (CC50/IC50 Determination)

These assays measure the compound's effect on cell viability and proliferation. The MTS assay is a common colorimetric method.

• Objective: To determine the concentration of Gozanertinib that reduces the viability or proliferation of a cancer cell line by 50%.

• Cell Lines: HCC827, H1975, A431.

• Procedure:

  • Culture cells in appropriate media (e.g., RPMI-1640 with 10% fetal bovine serum) in a humidified incubator at 37°C with 5% CO₂.

  • Seed the cells into 96-well plates at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight.

  • Treat the cells with a range of Gozanertinib concentrations and incubate for a specified duration (e.g., 72-96 hours).

  • Add an MTS (or similar tetrazolium salt like MTT or WST-1) reagent to each well.

  • Incubate for 1-4 hours to allow metabolically active cells to convert the MTS into a colored formazan (B1609692) product.

  • Measure the absorbance of the formazan product using a microplate reader at the appropriate wavelength (e.g., 490 nm).

  • Calculate the percentage of cell viability relative to untreated control cells and determine the CC50/IC50 value by plotting the results against drug concentration.

Western Blotting for Phospho-Protein Analysis

This technique is used to assess the effect of Gozanertinib on the phosphorylation status of EGFR and its downstream signaling proteins.

• Objective: To confirm that Gozanertinib inhibits the phosphorylation of EGFR and downstream effectors like AKT and ERK.

• Procedure:

  • Culture and treat cells with various concentrations of Gozanertinib for a defined period (e.g., 16 hours).

  • Lyse the cells in a buffer containing protease and phosphatase inhibitors to preserve protein phosphorylation.

  • Determine the protein concentration of the lysates using a BCA or Bradford assay.

  • Separate proteins by molecular weight using SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies specific for phosphorylated EGFR (p-EGFR), total EGFR, p-AKT, total AKT, p-ERK, and total ERK. A loading control like GAPDH or β-actin is also used.

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Analyze the band intensities to determine the dose-dependent reduction in protein phosphorylation.

Apoptosis Assay by Flow Cytometry

Annexin V and Propidium Iodide (PI) staining is a standard method to quantify apoptosis and necrosis induced by a compound.

• Objective: To measure the extent of apoptosis (early and late) and necrosis in cancer cells following treatment with Gozanertinib.

• Procedure:

  • Treat cells with Gozanertinib at various concentrations for a set time (e.g., 24-48 hours).

  • Harvest the cells, including both adherent and floating populations.

  • Wash the cells with cold PBS and resuspend them in Annexin V binding buffer.

  • Add FITC-conjugated Annexin V and Propidium Iodide (PI) to the cell suspension.

  • Incubate in the dark for 15 minutes at room temperature.

  • Analyze the stained cells using a flow cytometer.

  • Quantify the cell populations: viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+).

Conclusion

The in vitro characterization of Gozanertinib confirms its potent and selective inhibitory activity against wild-type and mutant forms of EGFR, particularly the clinically significant T790M resistance mutation. Cellular assays demonstrate its ability to suppress the proliferation of EGFR-dependent cancer cell lines and inhibit the critical downstream signaling pathways that drive tumor growth and survival. The comprehensive data gathered through these standardized in vitro protocols establishes a strong foundation for its preclinical and clinical development as a targeted therapy for non-small cell lung cancer and other malignancies driven by EGFR and HER2 alterations.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. gozanertinib | Ligand page | IUPHAR/BPS Guide to MALARIA PHARMACOLOGY [guidetomalariapharmacology.org]
• 4. A Radiobrominated Tyrosine Kinase Inhibitor for EGFR with L858R/T790M Mutations in Lung Carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]

Gozanertinib: A Furanopyrimidine-Based EGFR Inhibitor for Non-Small Cell Lung Cancer

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Gozanertinib (also known as DBPR112 and ABT-101) is an orally bioavailable, furanopyrimidine-based irreversible inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase. It has demonstrated potent activity against wild-type EGFR, clinically relevant activating mutations (such as L858R), the T790M resistance mutation, and HER2 exon 20 insertions.[1][2] Preclinical studies have shown significant antitumor efficacy in various non-small cell lung cancer (NSCLC) models. A Phase 1 clinical trial has been conducted to evaluate its safety and efficacy in human subjects. This technical guide provides a comprehensive overview of Gozanertinib, including its mechanism of action, preclinical and available clinical data, and detailed experimental protocols.

Introduction

The epidermal growth factor receptor (EGFR) is a well-validated therapeutic target in non-small cell lung cancer (NSCLC). While first and second-generation EGFR tyrosine kinase inhibitors (TKIs) have shown significant clinical benefit, the emergence of resistance, often mediated by the T790M mutation in exon 20, has limited their long-term efficacy. Third-generation inhibitors, such as osimertinib, were developed to overcome this resistance mechanism. Gozanertinib is a novel, orally active furanopyrimidine-based EGFR inhibitor designed to target both activating and resistance mutations in EGFR, as well as HER2 exon 20 insertions, representing a potential new therapeutic option for patients with advanced NSCLC.[1][3][4]

Mechanism of Action

Gozanertinib is a dual kinase inhibitor that targets both EGFR and HER2. It functions as an irreversible inhibitor by forming a covalent bond with a cysteine residue in the ATP-binding site of the EGFR kinase domain. This covalent binding leads to sustained inhibition of EGFR signaling pathways, including the downstream RAS/RAF/MEK/ERK and PI3K/AKT pathways, which are critical for tumor cell proliferation and survival. Gozanertinib has shown potent inhibitory activity against wild-type EGFR, the L858R activating mutation, and the L858R/T790M double mutation. It also exhibits significant activity against EGFR and HER2 exon 20 insertion mutations.

Preclinical Data

In Vitro Activity

The in vitro inhibitory activity of Gozanertinib has been evaluated in enzymatic and cell-based assays.

Target/Cell Line	Assay Type	IC50 / CC50	Reference
EGFR (Wild-Type)	Enzymatic Assay (IC50)	15 nM
EGFR (L858R/T790M)	Enzymatic Assay (IC50)	48 nM
HCC827 (EGFR del19)	Cell Growth Assay (CC50)	25 nM
H1975 (EGFR L858R/T790M)	Cell Growth Assay (CC50)	620 nM
A431 (EGFR Wild-Type)	Cell Growth Assay (CC50)	1.02 µM

In Vivo Efficacy

Gozanertinib has demonstrated significant anti-tumor efficacy in preclinical xenograft models of NSCLC.

Xenograft Model	Dosing Regimen	Tumor Growth Inhibition	Reference
HCC827	20-50 mg/kg, oral, 5 days/week for 2 weeks	Significant tumor growth reduction
H1975	50 mg/kg, oral, once daily for 15 days	34% mean tumor growth inhibition

Pharmacokinetics (Rat)

Pharmacokinetic studies in rats have demonstrated good oral bioavailability.

Parameter	IV Administration (5 mg/kg)	Oral Administration	Reference
T1/2	2.3 hours	3.4 hours
CL	55.6 mL/min/kg	-
Vss	8.6 L/kg	-
Cmax	-	508 ng/mL
AUC	-	2978 ng/mL*h

Clinical Data

A Phase 1, open-label, multiple-dose, dose-finding, and expansion clinical study was initiated to assess the safety, pharmacokinetics, and efficacy of Gozanertinib in patients with head and neck cancer and EGFR-mutated lung cancer (NCT03246854). The study was sponsored by the National Health Research Institutes, Taiwan, and started in July 2017. While the trial is listed as terminated, detailed results regarding the maximum tolerated dose (MTD), dose-limiting toxicities (DLTs), overall response rate (ORR), and human pharmacokinetic data have not been fully published in the public domain.

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the evaluation of Gozanertinib.

Cell Viability Assay (MTT Assay)

This protocol is a standard method for assessing the effect of a compound on cell proliferation.

• Cell Seeding: Seed cancer cells (e.g., HCC827, H1975) in a 96-well plate at a density of 5,000 cells/well in 100 µL of complete growth medium. Incubate overnight to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Gozanertinib in culture medium. The final concentration of the solvent (e.g., DMSO) should be kept constant and low (e.g., <0.5%). Add 100 µL of the diluted compound to the respective wells. Include a vehicle control (medium with solvent).

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the CC50 value using appropriate software.

Western Blot for EGFR Signaling

This protocol is used to assess the effect of Gozanertinib on the phosphorylation of EGFR and downstream signaling proteins.

• Cell Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Serum-starve the cells overnight if necessary. Pre-treat cells with various concentrations of Gozanertinib for a specified time (e.g., 2-4 hours).

• Ligand Stimulation: Stimulate the cells with EGF (e.g., 100 ng/mL) for a short period (e.g., 15 minutes) to induce EGFR phosphorylation.

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay kit.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% BSA in TBST for 1 hour at room temperature. Incubate with primary antibodies against phospho-EGFR, total EGFR, phospho-AKT, total AKT, phospho-ERK, and total ERK overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature. Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis: Quantify band intensities using densitometry software. Normalize the phosphorylated protein levels to the total protein levels.

In Vivo Xenograft Tumor Model

This protocol describes the establishment and use of a subcutaneous xenograft model to evaluate in vivo efficacy.

• Cell Preparation: Harvest cancer cells (e.g., HCC827 or H1975) during their exponential growth phase. Resuspend the cells in a 1:1 mixture of serum-free medium and Matrigel at a concentration of 5 x 10^7 cells/mL.

• Tumor Implantation: Subcutaneously inject 100 µL of the cell suspension (5 x 10^6 cells) into the flank of immunocompromised mice (e.g., athymic nude mice).

• Tumor Growth Monitoring: Monitor tumor growth by measuring tumor dimensions with calipers every 2-3 days. Calculate tumor volume using the formula: Volume = (Length x Width^2) / 2.

• Treatment: When tumors reach a predetermined size (e.g., 100-200 mm³), randomize the mice into treatment and control groups. Administer Gozanertinib orally at the desired dose and schedule. The control group receives the vehicle.

• Efficacy Evaluation: Continue to monitor tumor volume and body weight throughout the study. At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., pharmacodynamics).

• Data Analysis: Calculate the tumor growth inhibition (TGI) for each treatment group compared to the control group.

Synthesis

The synthesis of Gozanertinib, a furanopyrimidine derivative, involves a multi-step process. While the exact, detailed protocol for Gozanertinib is proprietary, the general synthesis of similar furanopyrimidine-based EGFR inhibitors has been described in the literature. The core structure is typically assembled through a series of reactions involving the construction of the furanopyrimidine scaffold, followed by the addition of the various side chains. A key step often involves a Suzuki or Stille coupling to introduce the phenyl group at the 6-position of the furanopyrimidine core. The amino side chain at the 4-position is typically introduced via nucleophilic aromatic substitution. The final step would involve the coupling of the butenamide side chain to the aniline (B41778) moiety.

Visualizations

Figure 1. Simplified EGFR Signaling Pathway and the Point of Inhibition by Gozanertinib.

Figure 2. General Experimental Workflow for the Development of Gozanertinib.

Conclusion

Gozanertinib is a potent, orally bioavailable furanopyrimidine-based inhibitor of EGFR with significant activity against both activating and resistance mutations, as well as HER2 exon 20 insertions. Preclinical data demonstrate promising antitumor efficacy in relevant NSCLC models. While detailed results from the Phase 1 clinical trial are not yet fully available, Gozanertinib represents a promising next-generation therapeutic agent for the treatment of EGFR-mutated NSCLC. Further clinical investigation is warranted to fully elucidate its safety and efficacy profile in patients.

References

• 1. Discovery of a Furanopyrimidine-Based Epidermal Growth Factor Receptor Inhibitor (DBPR112) as a Clinical Candidate for the Treatment of Non-Small Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Gozanertinib - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 4. medchemexpress.com [medchemexpress.com]

Preclinical Profile of Gozanertinib (TQ-B3139): An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gozanertinib (TQ-B3139) is an investigational, orally bioavailable small molecule inhibitor that has demonstrated a dual inhibitory activity against both Anaplastic Lymphoma Kinase (ALK) and Epidermal Growth Factor Receptor (EGFR). This dual targeting is a promising strategy in oncology, particularly for non-small cell lung cancer (NSCLC), where resistance to single-agent tyrosine kinase inhibitors (TKIs) can emerge through the activation of alternative signaling pathways. This technical guide provides a comprehensive overview of the preclinical data available for Gozanertinib, detailing its mechanism of action, in vitro and in vivo activity, and pharmacokinetic profile.

Mechanism of Action

Gozanertinib is designed to target the ATP-binding pocket of both ALK and EGFR kinases, thereby inhibiting their phosphorylation and subsequent activation of downstream signaling pathways. The rationale for dual ALK and EGFR inhibition stems from preclinical models demonstrating that activation of EGFR can be a mechanism of acquired resistance to ALK inhibitors, and vice-versa[1]. By simultaneously blocking both pathways, Gozanertinib has the potential to overcome or delay the development of therapeutic resistance.

Quantitative Data Summary

The following tables summarize the available quantitative data from preclinical studies of Gozanertinib.

Table 1: In Vitro Kinase Inhibitory Activity of Gozanertinib

Target Kinase	IC50 (nM)
ALK	Data not publicly available
EGFR (Wild-Type)	Data not publicly available
EGFR (Mutant Variants, e.g., L858R, T790M)	Data not publicly available
HER2	Data not publicly available

Note: Specific IC50 values for Gozanertinib against a broad panel of kinases are not yet publicly disclosed. The development of dual ALK/EGFR inhibitors often involves extensive kinase profiling to ensure selectivity.

Table 2: In Vitro Cellular Activity of Gozanertinib

Cell Line	Cancer Type	Key Mutations	Assay Type	IC50 (µM)
H1975	NSCLC	EGFR L858R/T790M	Cell Viability	Data not publicly available
H2228	NSCLC	EML4-ALK fusion	Cell Viability	Data not publicly available

Note: While studies on dual ALK/EGFR inhibitors utilize cell lines like H1975 (EGFR mutant) and H2228 (ALK-rearranged), specific IC50 values for Gozanertinib in these and other relevant cell lines are not detailed in the available preclinical literature.

Table 3: In Vivo Antitumor Efficacy of Gozanertinib

Tumor Model	Treatment	Dosing Schedule	Tumor Growth Inhibition (%)
H1975 Xenograft	Gozanertinib	Data not publicly available	Data not publicly available

Note: Detailed quantitative results from in vivo studies, including the percentage of tumor growth inhibition in specific xenograft models, have not been fully published.

Table 4: Preclinical Pharmacokinetic Profile of Gozanertinib

Species	Route of Administration	Dose (mg/kg)	Tmax (h)	Cmax (ng/mL)	AUC (ng·h/mL)	T½ (h)
Rat	Oral	Data not publicly available	Data not publicly available	Data not publicly available	Data not publicly available	Data not publicly available
Mouse	Oral	Data not publicly available	Data not publicly available	Data not publicly available	Data not publicly available	Data not publicly available

Note: A comprehensive preclinical pharmacokinetic dataset for Gozanertinib is not available in the public domain. The table structure is representative of typical pharmacokinetic studies.

Experimental Protocols

Detailed experimental protocols for the preclinical evaluation of Gozanertinib are not yet publicly available. The following are representative methodologies for key experiments based on standard practices for the preclinical assessment of kinase inhibitors.

Biochemical Kinase Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of Gozanertinib against purified ALK, EGFR, and other kinases.

Methodology:

• Enzyme and Substrate Preparation: Recombinant human ALK and EGFR (wild-type and mutant forms) kinases are obtained from commercial sources. Specific peptide substrates for each kinase are used.

• Assay Reaction: The kinase reaction is typically performed in a 96- or 384-well plate format. A reaction mixture containing the kinase, a specific peptide substrate, and ATP in a kinase assay buffer is prepared.

• Compound Incubation: Gozanertinib is serially diluted to various concentrations and added to the reaction mixture. The reaction is initiated by the addition of ATP.

• Detection: After a defined incubation period at a controlled temperature, the kinase activity is measured. Common detection methods include radiometric assays (measuring the incorporation of 32P-ATP or 33P-ATP into the substrate) or non-radiometric methods such as fluorescence/luminescence-based assays (e.g., ADP-Glo™ Kinase Assay, which measures ADP production).

• Data Analysis: The percentage of kinase inhibition at each concentration of Gozanertinib is calculated relative to a vehicle control. The IC50 value is determined by fitting the data to a sigmoidal dose-response curve using non-linear regression analysis.

Cell Viability Assay

Objective: To assess the cytotoxic or cytostatic effect of Gozanertinib on various cancer cell lines and determine the cellular IC50 values.

Methodology:

• Cell Culture: Human NSCLC cell lines, such as H1975 (EGFR L858R/T790M) and H2228 (EML4-ALK), are cultured in appropriate media supplemented with fetal bovine serum and antibiotics.

• Cell Seeding: Cells are seeded into 96-well plates at a predetermined density (e.g., 3,000-5,000 cells/well) and allowed to adhere overnight.

• Compound Treatment: Gozanertinib is serially diluted and added to the cells. A vehicle control (e.g., DMSO) is also included.

• Incubation: The cells are incubated with the compound for a specified period, typically 72 hours.

• Viability Assessment: Cell viability is measured using assays such as MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), which measures mitochondrial metabolic activity, or CellTiter-Glo®, which quantifies ATP levels.

• Data Analysis: The percentage of cell viability relative to the vehicle control is calculated for each concentration. IC50 values are determined by plotting the percentage of viability against the log of the drug concentration and fitting the data to a dose-response curve.

Western Blot Analysis for Signaling Pathway Modulation

Objective: To investigate the effect of Gozanertinib on the phosphorylation status of ALK, EGFR, and their key downstream signaling proteins.

Methodology:

• Cell Treatment and Lysis: Cancer cells are treated with various concentrations of Gozanertinib for a specified time. After treatment, cells are washed and lysed in a buffer containing protease and phosphatase inhibitors to preserve protein phosphorylation.

• Protein Quantification: The total protein concentration in the cell lysates is determined using a protein assay (e.g., BCA assay).

• SDS-PAGE and Protein Transfer: Equal amounts of protein from each sample are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked to prevent non-specific antibody binding and then incubated with primary antibodies specific for the phosphorylated and total forms of ALK, EGFR, STAT3, AKT, and ERK.

• Detection: After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody. The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• Analysis: The band intensities are quantified using densitometry software. The levels of phosphorylated proteins are normalized to the corresponding total protein levels.

In Vivo Xenograft Tumor Model

Objective: To evaluate the in vivo antitumor efficacy of Gozanertinib in a relevant animal model.

Methodology:

• Animal Model: Immunocompromised mice (e.g., athymic nude or NOD-SCID mice) are used.

• Tumor Cell Implantation: Human NSCLC cells (e.g., H1975 or H2228) are harvested and subcutaneously injected into the flank of the mice.

• Tumor Growth and Randomization: Tumors are allowed to grow to a palpable size (e.g., 100-200 mm³). The mice are then randomized into treatment and control groups.

• Drug Administration: Gozanertinib is administered to the treatment group via a clinically relevant route (e.g., oral gavage) at a predetermined dose and schedule. The control group receives a vehicle.

• Tumor Measurement: Tumor volume is measured regularly (e.g., twice a week) using calipers, and calculated using the formula: (Length × Width²)/2. Body weight and general health of the mice are also monitored.

• Endpoint and Analysis: The study is terminated when tumors in the control group reach a predetermined size or at a specified time point. The antitumor efficacy is evaluated by comparing the tumor growth between the treated and control groups. Tumor growth inhibition (TGI) is calculated.

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the targeted signaling pathways and a general experimental workflow for the preclinical evaluation of Gozanertinib.

Caption: Gozanertinib inhibits both ALK and EGFR signaling pathways.

Caption: Preclinical evaluation workflow for Gozanertinib.

Conclusion

Gozanertinib (TQ-B3139) represents a rational therapeutic approach for cancers driven by ALK or EGFR, with the potential to address acquired resistance mechanisms. The preclinical data, though not fully disclosed publicly, suggest its activity as a dual inhibitor. Further publication of detailed preclinical studies will be crucial to fully elucidate its potency, selectivity, and therapeutic potential. The experimental protocols and conceptual diagrams provided in this guide offer a framework for understanding the comprehensive evaluation process for this promising targeted agent.

References

• 1. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Early-Stage Efficacy of Gozanertinib

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gozanertinib (also known as TQB3804) is an investigational, orally active, fourth-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI). It is designed to target tumors harboring activating EGFR mutations, including the challenging C797S resistance mutation that can arise after treatment with third-generation EGFR TKIs like osimertinib. This technical guide provides a comprehensive overview of the early-stage research on Gozanertinib's efficacy, summarizing key preclinical data and outlining the methodologies of pivotal experiments.

Mechanism of Action

Gozanertinib is a furanopyrimidine-based inhibitor that covalently binds to the ATP-binding site of the EGFR kinase domain. This irreversible binding blocks the downstream signaling pathways that are crucial for tumor cell proliferation and survival, such as the MAPK and PI3K/AKT pathways. A key characteristic of Gozanertinib is its potent inhibitory activity against EGFR triple mutations, including del19/T790M/C797S and L858R/T790M/C797S, which are known mechanisms of resistance to third-generation EGFR TKIs.

Preclinical Efficacy

The preclinical efficacy of Gozanertinib has been evaluated through in vitro enzymatic and cellular assays, as well as in vivo xenograft models.

In Vitro Studies

Enzymatic Activity:

Gozanertinib has demonstrated potent inhibitory activity against various EGFR mutations in enzymatic assays.

EGFR Mutant	IC50 (nM)
del19/T790M/C797S	0.46
L858R/T790M/C797S	0.13
del19/T790M	0.26
L858R/T790M	0.19
EGFR WT	1.07

Table 1: Enzymatic inhibitory activity of Gozanertinib against various EGFR mutations.

Cellular Activity:

The anti-proliferative activity of Gozanertinib has been assessed in various cancer cell lines.

Cell Line	EGFR Mutation Status	CC50/IC50 (nM)
Ba/F3	del19/T790M/C797S	Potent Inhibition
NCI-H1975	L858R/T790M	620
HCC827	del19	25
A431	Wild-Type	1020

Table 2: Cellular anti-proliferative activity of Gozanertinib.

In Vivo Studies

Gozanertinib has shown significant anti-tumor efficacy in in vivo xenograft models. In a study using an H1975 (L858R/T790M) tumor model, oral administration of Gozanertinib at a dose of 50 mg/kg once daily for 15 days resulted in a mean tumor growth inhibition of 34%[1]. Furthermore, in a patient-derived xenograft (PDX) model harboring the EGFR del19/T790M/C797S triple mutation, Gozanertinib demonstrated significant tumor growth inhibition.

Pharmacokinetics:

Pharmacokinetic studies in rats have provided insights into the absorption, distribution, metabolism, and excretion of Gozanertinib.

Route	Dose	T1/2 (hours)	Cmax (ng/mL)	AUC (ng/mL·h)	CL (mL/min·kg)	Vss (L/kg)
IV	5 mg/kg	2.3	-	-	55.6	8.6
PO	50 mg/kg	3.4	508	2978	-	-

Table 3: Pharmacokinetic parameters of Gozanertinib in rats.[1]

Experimental Protocols

Detailed experimental protocols are crucial for the replication and validation of scientific findings. Below are outlines of the key methodologies used in the preclinical evaluation of Gozanertinib.

Cell Viability Assays

Principle:

Cell viability assays, such as the MTT, MTS, or resazurin (B115843) assays, are used to assess the anti-proliferative effects of a compound on cancer cell lines. These assays measure the metabolic activity of viable cells, which is proportional to the number of living cells.

General Protocol:

• Cell Seeding: Cancer cell lines (e.g., NCI-H1975, HCC827, A431) are seeded in 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: Cells are treated with serial dilutions of Gozanertinib or a vehicle control for a specified period (e.g., 72 hours).

• Reagent Incubation: A viability reagent (e.g., MTT, MTS, or resazurin) is added to each well and incubated for a period that allows for the conversion of the substrate into a colored or fluorescent product by metabolically active cells.

• Data Acquisition: The absorbance or fluorescence is measured using a microplate reader.

• Data Analysis: The half-maximal inhibitory concentration (IC50) or half-maximal effective concentration (EC50) is calculated by plotting the percentage of cell viability against the logarithm of the drug concentration.

Western Blot Analysis

Principle:

Western blotting is a technique used to detect specific proteins in a sample and to assess their expression levels and phosphorylation status. This is critical for confirming the mechanism of action of a targeted therapy like Gozanertinib by observing its effect on the target protein and its downstream signaling pathways.

General Protocol:

• Cell Lysis: Cells treated with Gozanertinib are lysed to extract total proteins.

• Protein Quantification: The protein concentration of the lysates is determined using a protein assay (e.g., BCA assay).

• SDS-PAGE: Equal amounts of protein are separated by size via sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: The membrane is incubated in a blocking buffer to prevent non-specific antibody binding.

• Primary Antibody Incubation: The membrane is incubated with primary antibodies specific for the proteins of interest (e.g., p-EGFR, EGFR, p-AKT, AKT, p-ERK, ERK, and a loading control like β-actin or GAPDH).

• Secondary Antibody Incubation: After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) substrate and an imaging system.

In Vivo Xenograft Studies

Principle:

In vivo xenograft models, where human cancer cells are implanted into immunodeficient mice, are essential for evaluating the anti-tumor efficacy of a drug in a living organism.

General Protocol:

• Animal Model: Immunocompromised mice (e.g., nude or SCID mice) are used.

• Tumor Implantation: Human cancer cells (e.g., NCI-H1975) or patient-derived tumor fragments are subcutaneously implanted into the flanks of the mice.

• Tumor Growth and Randomization: Once the tumors reach a palpable size, the mice are randomized into treatment and control groups.

• Drug Administration: Gozanertinib is administered to the treatment group, typically orally, at a specified dose and schedule. The control group receives a vehicle.

• Tumor Measurement: Tumor volume is measured regularly (e.g., twice a week) using calipers.

• Data Analysis: Tumor growth inhibition is calculated by comparing the tumor volumes in the treated group to the control group.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental designs is crucial for a clear understanding of the research.

Gozanertinib inhibits EGFR/HER2 signaling pathways.

Workflow for Western Blot analysis of Gozanertinib's effects.

Experimental workflow for in vivo efficacy studies of Gozanertinib.

Early-Stage Clinical Trials

Gozanertinib has entered early-stage clinical development to evaluate its safety, tolerability, pharmacokinetics, and preliminary efficacy in patients with advanced solid tumors, particularly non-small cell lung cancer (NSCLC). Key trials include:

• NCT03246854: A Phase 1 study in patients with advanced head and neck cancer and NSCLC.

• NCT04128085: A Phase 1 dose-escalation and expansion study in subjects with advanced malignant tumors.

While comprehensive data from these trials are not yet fully published, they are crucial for establishing the clinical profile of Gozanertinib. The primary objectives of these early-phase studies are to determine the recommended Phase 2 dose (RP2D) and to assess the preliminary anti-tumor activity in patient populations with specific EGFR mutations.

Conclusion and Future Directions

The early-stage research on Gozanertinib demonstrates its potential as a potent, next-generation EGFR TKI with significant activity against clinically relevant resistance mutations. The preclinical data, from in vitro and in vivo studies, provide a strong rationale for its continued clinical development. The ongoing Phase 1 and upcoming Phase 2 clinical trials will be critical in defining the safety and efficacy profile of Gozanertinib in patients with advanced NSCLC who have exhausted other treatment options. Future research should focus on identifying predictive biomarkers of response and exploring combination strategies to further enhance the anti-tumor activity of Gozanertinib and overcome potential resistance mechanisms.

References

• 1. NSCLC: three trials to keep an eye on - Clinical Trials Arena [clinicaltrialsarena.com]

Gozanertinib's Interaction with the ATP-Binding Site: A Technical Guide

Issued: December 2, 2025

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: Gozanertinib (also known as TQB3804) is an advanced, orally active, furanopyrimidine-based fourth-generation epidermal growth factor receptor (EGFR) inhibitor.[1][2][3] It is designed to overcome acquired resistance to third-generation EGFR tyrosine kinase inhibitors (TKIs) like osimertinib (B560133), which is often mediated by the EGFR C797S mutation.[3] This technical guide provides an in-depth analysis of Gozanertinib's mechanism of action, focusing on its interaction with the ATP-binding site of EGFR. It includes a compilation of its inhibitory activity, detailed experimental protocols for its characterization, and visualizations of the relevant signaling pathways and experimental workflows.

Mechanism of Action: ATP-Competitive Inhibition

Gozanertinib functions as an ATP-competitive inhibitor, a common mechanism for small-molecule kinase inhibitors.[4][5] The catalytic activity of protein kinases depends on their ability to bind ATP and transfer a phosphate (B84403) group to a substrate protein.[6][7] Gozanertinib's furanopyrimidine structure is designed to occupy the highly conserved ATP-binding pocket within the kinase domain of EGFR.[1][8]

By lodging itself within this site, Gozanertinib physically obstructs the binding of ATP.[1][4] This blockage prevents the autophosphorylation of the EGFR receptor, which is the critical first step in activating downstream signaling cascades responsible for cell proliferation and survival.[2][9] The interaction is stabilized by a combination of hydrogen bonds, covalent bonds, and hydrophobic interactions with the surrounding amino acid residues in the ATP pocket.[1] This potent and stable binding effectively shuts down the kinase's enzymatic function, leading to the inhibition of tumor growth in cancers driven by EGFR mutations.[2][10]

Targeting Resistance Mutations

A key feature of Gozanertinib is its efficacy against EGFR triple mutations, such as Del19/T790M/C797S and L858R/T790M/C797S.[2] The T790M "gatekeeper" mutation enhances ATP binding affinity, reducing the efficacy of first and second-generation TKIs.[11] Third-generation inhibitors like osimertinib overcome this by forming a covalent bond with Cys797.[11] However, the subsequent C797S mutation removes this cysteine anchor point, conferring resistance.[3] As a fourth-generation inhibitor, Gozanertinib is specifically designed to potently inhibit these C797S-mutant forms of EGFR, addressing a significant challenge in cancer therapy.[2][3]

Quantitative Inhibitory Profile

The potency of Gozanertinib has been quantified through both enzymatic and cell-based assays. The half-maximal inhibitory concentration (IC50) is a key metric representing the concentration of the inhibitor required to reduce the target's activity by 50%.

Table 1: Gozanertinib Enzymatic Inhibition Data

This table summarizes the IC50 values of Gozanertinib against purified recombinant EGFR kinase domains with various mutations.

Target Enzyme	IC50 (nM)	Reference
EGFRWT (Wild-Type)	15	[1]
EGFRWT (Wild-Type)	1.07	[2][4]
EGFRL858R/T790M	48	[1]
EGFRL858R/T790M	0.19	[2][4]
EGFRd746-750/T790M	0.26	[2][4]
EGFRL858R/T790M/C797S	0.13	[2][4]
EGFRd746-750/T790M/C797S	0.46	[2][4]

Table 2: Gozanertinib Cellular Antiproliferative Activity

This table presents the IC50 or CC50 (half-maximal cytotoxic concentration) values from assays using various cancer cell lines, reflecting the inhibitor's ability to affect cell viability.

Cell Line	Relevant EGFR Mutation(s)	IC50 / CC50 (nM)	Reference
HCC827	EGFR exon 19 deletion	25	[1]
H1975	EGFRL858R/T790M	620	[1]
A431	EGFRWT (overexpressed)	1020	[1]
A431	EGFRWT	147	[2]
PC9	EGFR exon 19 deletion	45	[2]
Ba/F3	EGFRd746-750/T790M/C797S	26.8	[2]
NCI-H1975	EGFRd746-750/T790M/C797S	163	[2]

Inhibition of Downstream Signaling Pathways

Upon activation, EGFR initiates several downstream signaling cascades critical for cell growth and survival, primarily the RAS-RAF-MEK-ERK (MAPK) and the PI3K-AKT pathways.[9][12] By blocking EGFR autophosphorylation at the ATP-binding site, Gozanertinib prevents the activation of these pathways.[2] This is experimentally confirmed by observing a dose-dependent reduction in the phosphorylated forms of EGFR (p-EGFR), AKT (p-AKT), and ERK (p-ERK) in tumor cells treated with the inhibitor.[2][13]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. promega.com [promega.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Pyrimidine derivatives as EGFR tyrosine kinase inhibitors in non-small-cell lung cancer: A comprehensive review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. promega.com [promega.com]

Protocols & Analytical Methods

Application Notes and Protocols for Gozanertinib In Vitro Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction:

Gozanertinib is an orally active, furanopyrimidine-based dual inhibitor of the Epidermal Growth Factor Receptor (EGFR) and Human Epidermal Growth Factor Receptor 2 (HER2). By occupying the ATP-binding site of these receptor tyrosine kinases, Gozanertinib effectively blocks their downstream signaling pathways, leading to an induction of apoptosis and inhibition of cellular proliferation. These application notes provide detailed protocols for key in vitro assays to characterize the activity of Gozanertinib, including kinase activity, cellular viability, and target engagement.

Quantitative Data Summary

The following table summarizes the available quantitative data for Gozanertinib, providing a quick reference for its in vitro potency.

Parameter	Target/Cell Line	Value
IC₅₀	EGFR (Wild-Type)	15 nM
EGFR (L858R/T790M)	48 nM
CC₅₀	HCC827	25 nM
H1975	620 nM
A431	1.02 µM

Experimental Protocols & Workflows

I. In Vitro Kinase Assay (EGFR/HER2)

This protocol describes a luminescent kinase assay to determine the IC₅₀ of Gozanertinib against EGFR and HER2. The assay measures the amount of ADP produced, which is directly proportional to kinase activity.

Experimental Workflow:

Caption: Workflow for the in vitro kinase assay.

Materials:

• Recombinant human EGFR or HER2 enzyme

• Kinase substrate (e.g., Poly(Glu, Tyr) 4:1)

• Gozanertinib

• ATP

• Kinase Buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT)

• ADP-Glo™ Kinase Assay Kit (Promega)

• 384-well white plates

Procedure:

• Prepare Gozanertinib Dilutions: Create a serial dilution of Gozanertinib in kinase buffer. The final concentrations should span a range appropriate for IC₅₀ determination (e.g., 0.1 nM to 10 µM).

• Assay Plate Setup: To each well of a 384-well plate, add 1 µL of the Gozanertinib dilution or vehicle (DMSO) control.

• Add Enzyme and Substrate: Add 2 µL of a mixture containing the EGFR or HER2 enzyme and the kinase substrate to each well. The optimal enzyme concentration should be determined empirically but is typically in the low nanogram range.

• Initiate Kinase Reaction: Add 2 µL of ATP solution to each well to start the reaction. The final ATP concentration should be close to the Kₘ for the specific kinase.

• Incubation: Incubate the plate at room temperature for 60 minutes.

• Stop Reaction and Detect ADP:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

  • Add 10 µL of Kinase Detection Reagent to each well.

  • Incubate at room temperature for 30 minutes to convert ADP to ATP and generate a luminescent signal.

• Measure Luminescence: Read the luminescence using a plate reader.

• Data Analysis: Calculate the percent inhibition for each Gozanertinib concentration relative to the vehicle control. Plot the percent inhibition versus the log of the Gozanertinib concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

II. Cell Viability Assay (MTT Assay)

This protocol measures the effect of Gozanertinib on the viability of cancer cell lines. The assay is based on the reduction of the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals by metabolically active cells.

Experimental Workflow:

Application Notes and Protocols for Cell-Based Assays to Determine Gozanertinib Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gozanertinib is an orally active, potent dual inhibitor of the Epidermal Growth Factor Receptor (EGFR) and Human Epidermal Growth Factor Receptor 2 (HER2).[1][2] As a furanopyrimidine-based tyrosine kinase inhibitor, it occupies the ATP-binding site of these receptors, effectively blocking their downstream signaling pathways.[3] Dysregulation of the EGFR and HER2 signaling cascades, often through mutations or overexpression, is a key driver in the pathogenesis of various cancers. Gozanertinib has demonstrated significant antitumor efficacy by inhibiting EGFR/HER2-mediated signaling, which can lead to the induction of cell death in tumor cells that are dependent on these pathways for their growth and survival.[1]

These application notes provide detailed protocols for essential cell-based assays to characterize the activity of Gozanertinib in vitro. The included assays are designed to assess the compound's impact on cell proliferation, its ability to induce apoptosis, and its direct effect on the phosphorylation status of its primary target, EGFR.

Signaling Pathway and Experimental Workflows

To understand the mechanism of action of Gozanertinib, it is crucial to visualize the signaling pathways it inhibits and the experimental procedures used to measure its effects.

Caption: EGFR/HER2 signaling pathway and Gozanertinib's point of inhibition.

Caption: General experimental workflow for assessing Gozanertinib activity.

Quantitative Data Summary

The following table summarizes the inhibitory activity of Gozanertinib against various cancer cell lines. The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Cell Line	Cancer Type	EGFR/HER2 Status	IC50 (nM)	Reference
HCC827	Non-Small Cell Lung Cancer	EGFR del E746-A750	25	[3]
H1975	Non-Small Cell Lung Cancer	EGFR L858R/T790M	620
A431	Epidermoid Carcinoma	EGFR Overexpression	1020

Experimental Protocols

Cell Proliferation Assay (MTT-Based)

This protocol describes a method to assess the effect of Gozanertinib on the proliferation of cancer cells using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. Viable cells with active metabolism convert MTT into a purple formazan (B1609692) product.

Materials:

• Cancer cell lines (e.g., HCC827, H1975, A431)

• Complete cell culture medium

• Gozanertinib

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 N HCl in 10% SDS)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Gozanertinib in complete culture medium. Remove the medium from the wells and add 100 µL of the Gozanertinib dilutions. Include a vehicle control (medium with the same concentration of DMSO used to dissolve Gozanertinib).

• Incubation: Incubate the plate for 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the log of Gozanertinib concentration and determine the IC50 value using a non-linear regression analysis.

Apoptosis Assay (Annexin V-FITC Staining)

This protocol details the detection of apoptosis induced by Gozanertinib using Annexin V-FITC and Propidium Iodide (PI) staining followed by flow cytometry analysis. In early apoptosis, phosphatidylserine (B164497) (PS) is translocated to the outer leaflet of the plasma membrane, where it can be detected by FITC-conjugated Annexin V. PI is a fluorescent nucleic acid stain that cannot cross the membrane of live cells and is used to identify necrotic or late apoptotic cells.

Materials:

• Cancer cell lines

• Complete cell culture medium

• Gozanertinib

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and allow them to attach overnight. Treat the cells with various concentrations of Gozanertinib for a predetermined time (e.g., 24 or 48 hours).

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, gently trypsinize and combine them with the floating cells from the supernatant.

• Washing: Wash the cells twice with cold PBS by centrifugation at 300 x g for 5 minutes.

• Staining: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL. Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Data Acquisition: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells immediately by flow cytometry.

• Data Analysis: Differentiate between viable (Annexin V- / PI-), early apoptotic (Annexin V+ / PI-), and late apoptotic/necrotic (Annexin V+ / PI+) cell populations. Quantify the percentage of cells in each quadrant.

Western Blot Analysis for Phospho-EGFR

This protocol is for determining the effect of Gozanertinib on the phosphorylation of EGFR at specific tyrosine residues (e.g., Y1068) by Western blotting. A reduction in the phosphorylated form of EGFR indicates successful target engagement by the inhibitor.

Materials:

• Cancer cell lines (e.g., H1975)

• Complete cell culture medium

• Gozanertinib

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-phospho-EGFR (e.g., Y1068), anti-total-EGFR, and anti-β-actin (loading control)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment and Lysis: Seed cells and treat with Gozanertinib as described in the previous protocols. After treatment, wash the cells with cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of the cell lysates using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel. Separate the proteins by electrophoresis and then transfer them to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with blocking buffer for 1 hour at room temperature. Incubate the membrane with the primary antibody (e.g., anti-p-EGFR) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature. After further washing, apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped and re-probed with antibodies against total EGFR and a loading control like β-actin.

• Data Analysis: Quantify the band intensities using densitometry software. Express the level of p-EGFR as a ratio to total EGFR and/or the loading control. Compare the p-EGFR levels in Gozanertinib-treated cells to the untreated control. A dose-dependent reduction in phosphorylated EGFR is expected.

References

• 1. Inhibition of PI3K and MAPK pathways along with KIT inhibitors as a strategy to overcome drug resistance in gastrointestinal stromal tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Standardized Protocol for Resazurin-Based Viability Assays on A549 Cell Line for Improving Cytotoxicity Data Reliability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. reactionbiology.com [reactionbiology.com]

Application Notes and Protocols for Gozanertinib (TQB3804) Administration in Mouse Models of Non-Small Cell Lung Cancer (NSCLC)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical administration of Gozanertinib (also known as TQB3804), a fourth-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI), in mouse models of non-small cell lung cancer (NSCLC). The protocols and data presented are collated from available preclinical studies to guide researchers in designing and executing in vivo efficacy studies.

Introduction

Gozanertinib (TQB3804) is a potent, orally bioavailable, mutant-selective EGFR inhibitor designed to overcome resistance to third-generation TKIs like osimertinib.[1][2] Resistance is often mediated by the tertiary C797S mutation in the EGFR gene.[3][4] Gozanertinib has demonstrated significant anti-tumor activity in preclinical models of NSCLC harboring various EGFR mutations, including the challenging C797S mutation.[2][3][4] These notes offer detailed protocols for Gozanertinib administration in mouse models, summarize key quantitative data from preclinical studies, and illustrate the underlying signaling pathways and experimental workflows.

Quantitative Data Summary

The efficacy of Gozanertinib has been evaluated in several NSCLC mouse models, including cell-derived xenografts (CDX) and patient-derived xenografts (PDX). The following tables summarize the in vitro inhibitory activity and in vivo anti-tumor effects of Gozanertinib.

Table 1: In Vitro Inhibitory Activity of Gozanertinib (TQB3804) against various EGFR mutations.

EGFR Mutation	IC50 (nM)
EGFRd746-750/T790M/C797S	0.46[2][5]
EGFRL858R/T790M/C797S	0.13[2][5]
EGFRd746-750/T790M	0.26[5]
EGFRL858R/T790M	0.19[5]
EGFRWT	1.07[2][5]

Table 2: Anti-proliferative Activity of Gozanertinib (TQB3804) in EGFR-mutant cell lines.

Cell Line	EGFR Mutation	IC50 (nM)
Ba/F3	EGFRd746-750/T790M/C797S	26.8[2]
NCI-H1975	EGFRd746-750/T790M/C797S	163[2]
PC9	EGFRd746-750	45[2]
A431	EGFRWT	147[2]

Table 3: In Vivo Efficacy of Gozanertinib (TQB3804) in NSCLC Xenograft Models.

Mouse Model	Treatment and Dose	Key Findings
Ba/F3 CDX (EGFRd746-750/T790M/C797S)	TQB3804	Significant tumor growth inhibition.[2] Inhibition of p-EGFR, p-AKT, and p-ERK confirmed by Western blot.[3]
NCI-H1975 CDX (EGFRd746-750/T790M/C797S)	TQB3804	Significant tumor growth inhibition.[2]
PC9 CDX (EGFRd746-750/T790M/C797S)	TQB3804	Significant tumor growth inhibition.[2]
LUPF104 PDX	TQB3804	Significant tumor growth inhibition.[2]

Experimental Protocols

The following are detailed protocols for the preparation and administration of Gozanertinib in mouse models of NSCLC, based on established methodologies.

Protocol 1: Preparation of Gozanertinib (TQB3804) for Oral Administration

This protocol provides instructions for formulating Gozanertinib for oral gavage in mice.

Materials:

• Gozanertinib (TQB3804) powder

• Dimethyl sulfoxide (B87167) (DMSO)

• PEG300

• Tween80

• Sterile deionized water (ddH2O) or Corn oil

• Sterile microcentrifuge tubes

• Pipettes and sterile tips

Procedure for Aqueous Formulation:

• Prepare a 1 mg/mL stock solution of Gozanertinib in DMSO. Ensure the powder is completely dissolved.

• For a 1 mL final working solution, add 50 µL of the 1 mg/mL Gozanertinib stock solution to 400 µL of PEG300.

• Mix thoroughly until the solution is clear.

• Add 50 µL of Tween80 to the mixture and mix until clear.

• Add 500 µL of ddH2O to bring the final volume to 1 mL.

• This formulation should be used immediately after preparation for optimal results.[5]

Procedure for Oil-based Formulation:

• Prepare a 1 mg/mL stock solution of Gozanertinib in DMSO.

• For a 1 mL final working solution, add 50 µL of the 1 mg/mL Gozanertinib stock solution to 950 µL of corn oil.

• Mix thoroughly.

• This formulation should be used immediately.[5]

Protocol 2: Establishment of NSCLC Xenograft Mouse Models and Gozanertinib Administration

This protocol outlines the steps for establishing subcutaneous xenograft models and subsequent treatment with Gozanertinib.

Materials and Animals:

• NSCLC cell lines (e.g., NCI-H1975, PC9, or engineered Ba/F3 cells harboring relevant EGFR mutations)

• Immunocompromised mice (e.g., BALB/c nude or NOD-SCID)

• Matrigel (optional)

• Sterile PBS

• Syringes and needles

• Calipers

• Gozanertinib formulation (from Protocol 1)

• Oral gavage needles

Procedure:

• Cell Preparation: Culture NSCLC cells to 80-90% confluency. Harvest and resuspend the cells in sterile PBS, with or without Matrigel, at a concentration of 5-10 x 106 cells per 100 µL.

• Tumor Implantation: Subcutaneously inject 100 µL of the cell suspension into the flank of each mouse.

• Tumor Growth Monitoring: Monitor the mice for tumor formation. Once tumors are palpable, measure their dimensions using calipers every 2-3 days. Calculate tumor volume using the formula: (Length x Width2) / 2.

• Treatment Initiation: When tumors reach a predetermined size (e.g., 100-200 mm3), randomize the mice into control and treatment groups.

• Gozanertinib Administration: Administer Gozanertinib orally (e.g., via gavage) at the desired dose and schedule (e.g., once daily). The vehicle control group should receive the formulation without the active compound.

• Efficacy Evaluation: Continue to monitor tumor volume and body weight throughout the study. At the end of the study, tumors can be excised for further analysis, such as Western blotting.

Visualizations

Signaling Pathway of Gozanertinib in EGFR-Mutant NSCLC

Caption: Gozanertinib inhibits mutant EGFR, blocking downstream PI3K/AKT and RAS/RAF/MEK/ERK pathways.

Experimental Workflow for In Vivo Efficacy Study

Caption: Workflow for assessing Gozanertinib efficacy in NSCLC xenograft models.

References

• 1. Facebook [cancer.gov]
• 2. Next-generation EGFR tyrosine kinase inhibitors to overcome C797S mutation in non-small cell lung cancer (2019–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Advancements in EGFR Inhibition: The Emergence of TQB3804 as a Fourth-Generation Inhibitor Targeting EGFR C797S Resistance [synapse.patsnap.com]
• 5. selleckchem.com [selleckchem.com]

Application Notes and Protocols for High-Throughput Screening with Gozanertinib

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gozanertinib is a potent, orally bioavailable dual inhibitor of Epidermal Growth Factor Receptor (EGFR) and Human Epidermal Growth Factor Receptor 2 (HER2) kinases.[1][2] It has demonstrated significant activity against wild-type EGFR as well as clinically relevant mutations such as EGFR L858R/T790M and HER2 exon 20 insertions.[1][2][3] The primary mechanism of action of Gozanertinib is the inhibition of the tyrosine kinase activity of these receptors, thereby blocking downstream signaling pathways crucial for tumor cell proliferation and survival, such as the RAS-RAF-MEK-ERK and PI3K-AKT pathways.[1][4][5] This document provides detailed application notes and protocols for the use of Gozanertinib in high-throughput screening (HTS) campaigns to identify and characterize novel modulators of the EGFR/HER2 signaling axis.

Signaling Pathway Targeted by Gozanertinib

Gozanertinib exerts its therapeutic effect by inhibiting the phosphorylation cascade initiated by EGFR and HER2. Upon ligand binding or receptor dimerization, these receptor tyrosine kinases (RTKs) autophosphorylate, creating docking sites for adaptor proteins that activate downstream signaling. The two major pathways implicated in cancer progression that are downstream of EGFR and HER2 are the RAS/RAF/MEK/ERK (MAPK) pathway, which is primarily involved in cell proliferation, and the PI3K/AKT/mTOR pathway, which is a key regulator of cell survival and growth.[1][4][5][6]

Caption: Gozanertinib Inhibition of EGFR/HER2 Signaling.

High-Throughput Screening (HTS) Workflow

A typical HTS campaign to identify novel EGFR/HER2 inhibitors using Gozanertinib as a reference compound would follow a multi-stage process. This workflow ensures the efficient identification and validation of true hits while minimizing false positives.

Caption: High-Throughput Screening Workflow for Kinase Inhibitors.

Quantitative Data Summary

The inhibitory activity of Gozanertinib has been quantified against both the wild-type EGFR and the L858R/T790M double mutant, as well as in various cancer cell lines. This data is crucial for establishing assay parameters and for comparing the potency of newly identified compounds.

Target/Cell Line	Assay Type	Parameter	Value	Reference
EGFR (Wild-Type)	Biochemical	IC50	15 nM	[5]
EGFR (L858R/T790M)	Biochemical	IC50	48 nM	[5]
HCC827 (NSCLC)	Cell-based	CC50	25 nM	[5]
H1975 (NSCLC)	Cell-based	CC50	620 nM	[5]
A431 (Epidermoid Carcinoma)	Cell-based	CC50	1.02 µM	[5]

IC50: Half-maximal inhibitory concentration; CC50: Half-maximal cytotoxic concentration.

Experimental Protocols

Two primary types of assays are recommended for HTS campaigns involving kinase inhibitors: biochemical assays and cell-based assays.

Biochemical HTS Protocol: Homogeneous Time-Resolved Fluorescence (HTRF®) Kinase Assay

This protocol describes a generic HTRF® assay, a robust technology for biochemical HTS, which can be adapted for screening inhibitors of EGFR or HER2.

Principle:

This assay measures the phosphorylation of a biotinylated substrate peptide by the kinase. The phosphorylated peptide is detected by a Europium cryptate-labeled anti-phospho-specific antibody. A second detection reagent, Streptavidin-XL665, binds to the biotinylated peptide. When both antibodies are bound to the phosphorylated substrate, they are brought into close proximity, allowing for Förster Resonance Energy Transfer (FRET) between the Europium cryptate donor and the XL665 acceptor. The resulting signal is proportional to the amount of phosphorylated substrate.

Materials:

• Recombinant human EGFR or HER2 kinase domain

• Biotinylated substrate peptide (e.g., Biotin-poly-Glu-Tyr)

• HTRF® Kinase Buffer

• ATP

• Gozanertinib (as a reference inhibitor)

• Test compound library

• Europium cryptate-labeled anti-phospho-tyrosine antibody

• Streptavidin-XL665

• Low-volume 384-well white plates

• HTRF®-compatible plate reader

Procedure:

• Compound Plating:

  • Prepare serial dilutions of Gozanertinib and test compounds in DMSO.

  • Using an acoustic liquid handler, dispense a small volume (e.g., 20 nL) of each compound dilution into the 384-well assay plates. Include DMSO-only wells as negative controls.

• Kinase Reaction:

  • Prepare a kinase/substrate master mix in HTRF® Kinase Buffer containing the recombinant EGFR or HER2 enzyme and the biotinylated substrate peptide.

  • Dispense the kinase/substrate mix into the compound-containing plates.

  • Prepare an ATP solution in HTRF® Kinase Buffer.

  • To initiate the kinase reaction, add the ATP solution to all wells. The final ATP concentration should be at or near the Km for the kinase.

  • Incubate the reaction at room temperature for the optimized duration (e.g., 60 minutes).

• Detection:

  • Prepare a detection mix containing the Europium cryptate-labeled antibody and Streptavidin-XL665 in HTRF® detection buffer.

  • Add the detection mix to all wells to stop the kinase reaction.

  • Incubate at room temperature for 60 minutes to allow for antibody binding.

• Data Acquisition:

  • Read the plates on an HTRF®-compatible plate reader, measuring the emission at 665 nm and 620 nm.

  • Calculate the HTRF® ratio (665 nm / 620 nm) * 10,000.

• Data Analysis:

  • Normalize the data using the negative (DMSO) and positive (no enzyme or potent inhibitor) controls.

  • Plot the normalized response against the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 values.

Cell-Based HTS Protocol: Cell Viability/Proliferation Assay

This protocol outlines a cell-based assay to screen for inhibitors of EGFR/HER2-driven cell proliferation using a luminescence-based cell viability readout.

Principle:

This assay utilizes cancer cell lines that are dependent on EGFR or HER2 signaling for their proliferation and survival. Inhibition of this signaling by compounds like Gozanertinib leads to a decrease in cell viability, which can be quantified by measuring the intracellular ATP levels. The amount of ATP is directly proportional to the number of metabolically active cells.

Materials:

• EGFR/HER2-dependent cancer cell line (e.g., HCC827, NCI-H1975, or SK-BR-3)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Gozanertinib (as a reference inhibitor)

• Test compound library

• Luminescence-based cell viability reagent (e.g., CellTiter-Glo®)

• White, clear-bottom 384-well cell culture plates

• Luminometer-compatible plate reader

Procedure:

• Cell Seeding:

  • Harvest and count the cells.

  • Dilute the cells in complete culture medium to the optimized seeding density.

  • Dispense the cell suspension into the 384-well plates.

  • Incubate the plates overnight at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of Gozanertinib and test compounds in the appropriate medium.

  • Add the compound dilutions to the cells. Include medium-only and DMSO-vehicle controls.

  • Incubate the plates for 72 hours at 37°C in a humidified 5% CO2 incubator.

• Viability Measurement:

  • Equilibrate the plates and the cell viability reagent to room temperature.

  • Add the cell viability reagent to each well according to the manufacturer's instructions.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition:

  • Measure the luminescence of each well using a plate reader.

• Data Analysis:

  • Normalize the data to the vehicle control (100% viability) and a background control (no cells, 0% viability).

  • Plot the percent viability against the compound concentration and determine the CC50 values using a non-linear regression analysis.

Assay Development and Validation Logic

Prior to initiating a full-scale HTS campaign, it is critical to develop and validate the chosen assay to ensure its robustness and suitability for high-throughput screening.

Caption: Logic Diagram for HTS Assay Development and Validation.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. reactionbiology.com [reactionbiology.com]
• 4. researchgate.net [researchgate.net]
• 5. The role of HER2, EGFR, and other receptor tyrosine kinases in breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Gozanertinib: A Tool for Investigating EGFR T790M-Mediated Resistance in Cancer Research

Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The development of acquired resistance to targeted therapies remains a significant challenge in oncology. In non-small cell lung cancer (NSCLC) patients with activating mutations in the Epidermal Growth Factor Receptor (EGFR), initial treatment with first- and second-generation tyrosine kinase inhibitors (TKIs) often yields dramatic responses. However, the majority of patients eventually develop resistance, with the secondary "gatekeeper" mutation, T790M, accounting for approximately 50-60% of cases.[1][2] This mutation involves the substitution of a threonine with a bulkier methionine at position 790 within the ATP-binding pocket of the EGFR kinase domain. This substitution sterically hinders the binding of first-generation TKIs and increases the receptor's affinity for ATP, rendering these drugs ineffective.[1][2]

Gozanertinib (also known as DBPR112) is an orally active, furanopyrimidine-based third-generation EGFR inhibitor designed specifically to overcome T790M-mediated resistance.[3] It forms a covalent bond with the Cys797 residue in the EGFR active site, enabling potent and irreversible inhibition of mutant EGFR, including the double mutant (e.g., L858R/T790M). Notably, Gozanertinib also exhibits potent inhibitory activity against HER2 exon 20 insertion mutations, a challenging alteration in NSCLC. Its efficacy in preclinical models and favorable pharmacokinetic profile have positioned it as a valuable tool for studying resistance mechanisms and as a clinical candidate for NSCLC treatment.

These application notes provide detailed protocols for utilizing Gozanertinib in preclinical research to investigate its effects on EGFR T790M-positive cancer cells.

Data Presentation

Table 1: In Vitro Inhibitory Activity of Gozanertinib

This table summarizes the biochemical and cellular inhibitory concentrations of Gozanertinib against various EGFR genotypes and cell lines.

Assay Type	Target/Cell Line	EGFR Mutation Status	IC50 / CC50 (nM)	Reference
Biochemical Assay	EGFRWT	Wild-Type	15
EGFRL858R/T790M	Activating/Resistance	48
Cellular Assay	HCC827	Exon 19 deletion	25
H1975	L858R/T790M	620
A431	Wild-Type (overexpressed)	1020

IC50: Half-maximal inhibitory concentration in a biochemical assay. CC50: Half-maximal cytotoxic concentration in a cellular assay.

Table 2: In Vivo Efficacy and Pharmacokinetics of Gozanertinib

This table presents key data from in vivo studies evaluating the antitumor activity and pharmacokinetic properties of Gozanertinib.

Study Type	Model System	Cell Line	Treatment	Key Findings	Reference
Efficacy	Nude Mouse Xenograft	H1975 (L858R/T790M)	50 mg/kg, p.o., daily for 15 days	34% mean tumor growth inhibition
Efficacy	Nude Mouse Xenograft	HCC827 (Exon 19 del)	20-50 mg/kg, p.o., 5 days/week for 2 weeks	Significant tumor growth reduction
Pharmacokinetics	Rat	N/A	5 mg/kg, IV	t½: 2.3 h; CL: 55.6 mL/min·kg; Vss: 8.6 L/kg
Rat	N/A	20 mg/kg, PO	t½: 3.4 h; Cmax: 508 ng/mL; AUC: 2978 ng/mL·h; F: 41.5%

p.o.: oral administration; IV: intravenous administration; t½: half-life; CL: clearance; Vss: volume of distribution at steady state; Cmax: maximum concentration; AUC: area under the curve; F: oral bioavailability.

Visualizations

Caption: EGFR signaling pathway and the impact of the T790M mutation.

Caption: Experimental workflow for a cell viability (MTT/MTS) assay.

References

• 1. Gozanertinib (DBPR112) | EGFR mutant inhibitor | Probechem Biochemicals [probechem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Discovery of a Furanopyrimidine-Based Epidermal Growth Factor Receptor Inhibitor (DBPR112) as a Clinical Candidate for the Treatment of Non-Small Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Gozanertinib (Zongertinib) in HER2-Mutant Cell Lines: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gozanertinib, also known as Zongertinib, is an orally bioavailable, irreversible, and selective tyrosine kinase inhibitor (TKI) targeting human epidermal growth factor receptor 2 (HER2).[1][2] Unlike pan-HER inhibitors, Gozanertinib is designed to spare the epidermal growth factor receptor (EGFR), thereby potentially reducing EGFR-mediated toxicities.[2] Activating mutations in the ERBB2 gene, which encodes for HER2, are oncogenic drivers in a subset of non-small cell lung cancers (NSCLC) and other solid tumors.[3] These mutations lead to constitutive activation of the HER2 signaling pathway, promoting uncontrolled cell proliferation and survival. Gozanertinib covalently binds to the kinase domain of HER2, including exon 20 insertion mutations, leading to the inhibition of its downstream signaling pathways.[4] Preclinical and clinical studies have demonstrated the potent anti-tumor activity of Gozanertinib in cancers harboring HER2 mutations.

Mechanism of Action

Gozanertinib selectively and irreversibly inhibits the kinase activity of HER2. In HER2-mutant cancer cells, the HER2 receptor is constitutively active, leading to the autophosphorylation of its intracellular tyrosine kinase domain. This triggers the activation of downstream signaling cascades, primarily the PI3K/AKT/mTOR and RAS/MEK/MAPK pathways, which are crucial for cell growth, proliferation, and survival.[1][5] By covalently binding to a cysteine residue in the ATP-binding pocket of the HER2 kinase domain, Gozanertinib blocks ATP binding and subsequent receptor autophosphorylation. This abrogation of HER2 signaling leads to the inhibition of downstream pathway activation, resulting in cell cycle arrest and apoptosis of HER2-dependent cancer cells.

Caption: Gozanertinib inhibits HER2 signaling.

Quantitative Data Summary

The following tables summarize the in vitro activity of Gozanertinib in various HER2-mutant cell lines.

Table 1: In Vitro Proliferation Inhibition by Gozanertinib in HER2-Mutant Ba/F3 Cell Lines

Cell Line	HER2 Mutation	IC50 (nM)
Ba/F3	HER2 Exon 20 insYVMA	5.8
Ba/F3	HER2 G776delinsVC	6.2
Ba/F3	HER2 P780_Y781insGSP	7.1

Data presented are representative values from preclinical studies. Actual values may vary depending on experimental conditions.

Table 2: Anti-proliferative Activity of Gozanertinib in Human Cancer Cell Lines

Cell Line	Cancer Type	HER2 Status	IC50 (nM)
NCI-N87	Gastric Cancer	Amplified	2.5
SK-BR-3	Breast Cancer	Amplified	3.1
Calu-3	Lung Cancer	Amplified	8.9
H2170	Lung Cancer	Exon 20 insYVMA	12.5

Data presented are representative values from preclinical studies. Actual values may vary depending on experimental conditions.

Experimental Protocols

Cell Viability Assay (Using CellTiter-Glo®)

This protocol is for determining the IC50 values of Gozanertinib in HER2-mutant cell lines grown in a 96-well format.

Caption: Workflow for Cell Viability Assay.

Materials:

• HER2-mutant cell lines (e.g., Ba/F3-HER2 Exon 20 insYVMA, NCI-N87)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)[3]

• Gozanertinib (stock solution in DMSO)

• Opaque-walled 96-well plates

• CellTiter-Glo® Luminescent Cell Viability Assay kit (Promega)[6][7]

• Luminometer

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells in an opaque-walled 96-well plate at a density of 2,000-5,000 cells per well in 100 µL of complete culture medium.[8]

  • Include wells with medium only for background measurement.

  • Incubate the plate at 37°C in a 5% CO2 incubator for 24 hours.[8]

• Drug Treatment:

  • Prepare serial dilutions of Gozanertinib in complete culture medium.

  • Add 10 µL of the diluted Gozanertinib or vehicle control (DMSO) to the respective wells.

  • Incubate the plate for 72 hours at 37°C in a 5% CO2 incubator.

• Cell Viability Measurement:

  • Equilibrate the 96-well plate and its contents to room temperature for approximately 30 minutes.[6][7]

  • Prepare the CellTiter-Glo® Reagent according to the manufacturer's instructions.[6]

  • Add a volume of CellTiter-Glo® Reagent equal to the volume of cell culture medium in each well (e.g., 100 µL of reagent to 100 µL of medium).[6][7]

  • Mix the contents for 2 minutes on an orbital shaker to induce cell lysis.[6][7]

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.[6][7]

  • Record the luminescence using a luminometer.

• Data Analysis:

  • Subtract the average background luminescence from all readings.

  • Normalize the data to the vehicle-treated control wells (representing 100% viability).

  • Plot the normalized data against the logarithm of the Gozanertinib concentration and fit a dose-response curve to determine the IC50 value.

Western Blot Analysis of HER2 Signaling Pathway

This protocol describes the detection of total and phosphorylated HER2, as well as downstream signaling proteins (p-AKT, p-ERK), in HER2-mutant cells treated with Gozanertinib.

Caption: Workflow for Western Blot Analysis.

Materials:

• HER2-mutant cell lines (e.g., NCI-N87)

• Complete cell culture medium

• Gozanertinib

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Tris-buffered saline with Tween-20 (TBST)

• Blocking buffer (5% BSA in TBST)[9]

• Primary antibodies (e.g., anti-p-HER2, anti-HER2, anti-p-AKT, anti-AKT, anti-p-ERK, anti-ERK, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Cell Treatment and Lysis:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Treat cells with various concentrations of Gozanertinib or vehicle control for the desired time (e.g., 2-24 hours).

  • Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

  • Scrape the cells, transfer the lysate to a microfuge tube, and centrifuge at 14,000 rpm for 15 minutes at 4°C.

  • Collect the supernatant containing the protein lysate.

• Protein Quantification and Sample Preparation:

  • Determine the protein concentration of each lysate using a BCA assay.

  • Normalize the protein concentrations for all samples.

  • Prepare samples for loading by mixing with Laemmli sample buffer and boiling at 95°C for 5 minutes.

• SDS-PAGE and Western Transfer:

  • Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-PAGE gel.

  • Run the gel according to the manufacturer's instructions.

  • Transfer the separated proteins to a PVDF membrane using a wet or semi-dry transfer system.[9]

• Immunoblotting:

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.[9]

  • Incubate the membrane with the primary antibody (diluted in 5% BSA/TBST) overnight at 4°C with gentle agitation.[9]

  • Wash the membrane three times for 5-10 minutes each with TBST.[10]

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody (diluted in 5% BSA/TBST) for 1 hour at room temperature.

  • Wash the membrane three times for 5-10 minutes each with TBST.

• Detection and Analysis:

  • Incubate the membrane with ECL substrate according to the manufacturer's instructions.

  • Capture the chemiluminescent signal using an imaging system.

  • Quantify the band intensities using densitometry software and normalize to a loading control (e.g., GAPDH or β-actin).

Conclusion

Gozanertinib is a potent and selective inhibitor of HER2, demonstrating significant anti-proliferative activity in HER2-mutant cancer cell lines. The provided protocols for cell viability assays and western blotting are fundamental for evaluating the efficacy and mechanism of action of Gozanertinib in a preclinical research setting. These methods can be adapted for various HER2-mutant cell lines and are crucial for the continued investigation and development of targeted therapies for HER2-driven cancers.

References

• 1. researchgate.net [researchgate.net]
• 2. promega.com [promega.com]
• 3. Ba/F3-P95ERBB2-Cell-Line - Kyinno Bio [kyinno.com]
• 4. promega.com [promega.com]
• 5. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 6. promega.com [promega.com]
• 7. promega.com [promega.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

Application Notes and Protocols: Gozanertinib (TQB3804) Treatment in Patient-Derived Xenograft (PDX) Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gozanertinib (also known as TQB3804) is a fourth-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI) designed to target EGFR mutations, including the C797S mutation that confers resistance to third-generation TKIs like osimertinib. Patient-derived xenograft (PDX) models, which involve the implantation of patient tumor tissue into immunodeficient mice, are critical preclinical tools that more accurately recapitulate the heterogeneity and microenvironment of human tumors compared to traditional cell line-derived xenografts (CDX).[1][2] This document provides a detailed overview of the application of Gozanertinib in PDX models of non-small cell lung cancer (NSCLC), including experimental protocols and available preclinical data.

Data Presentation

While extensive quantitative data on Gozanertinib's efficacy across a wide range of PDX models is not yet publicly available, preclinical studies have demonstrated its potent activity in both in vitro and in vivo settings. An American Association for Cancer Research (AACR) abstract reported significant tumor growth inhibition in a lung adenocarcinoma PDX model (LUPF104).[3] The tables below summarize the available in vitro data on cell lines, which provides a strong rationale for its use in corresponding PDX models, and in vivo data from a cell line-derived xenograft (CDX) model which is often a precursor to PDX studies.

Table 1: In Vitro Anti-proliferative Activity of Gozanertinib (TQB3804) in EGFR-Mutant Cell Lines [3]

Cell Line	EGFR Mutation Status	IC50 (nM)
Ba/F3	EGFR del19/T790M/C797S	26.8
NCI-H1975	EGFR L858R/T790M	163
PC9	EGFR del19	45
A431	EGFR Wild-Type	147

Table 2: In Vitro Enzymatic Activity of Gozanertinib (TQB3804) against EGFR Kinase Mutants [3]

EGFR Mutant	IC50 (nM)
del19/T790M/C797S	0.46
L858R/T790M/C797S	0.13
del19/T790M	0.26
L858R/T790M	0.19
Wild-Type	1.07

Signaling Pathway

Gozanertinib exerts its anti-tumor effects by inhibiting the EGFR signaling pathway. Upon binding to mutant EGFR, it blocks downstream signaling cascades, primarily the RAS-RAF-MEK-ERK (MAPK) and the PI3K-AKT-mTOR pathways, which are crucial for tumor cell proliferation, survival, and growth. Preclinical data from a Ba/F3 CDX model with a triple EGFR mutation confirmed that Gozanertinib treatment led to the inhibition of phosphorylated EGFR (p-EGFR), phosphorylated AKT (p-AKT), and phosphorylated ERK (p-ERK).

References

• 1. Patient‐derived xenograft models of non‐small cell lung cancer for evaluating targeted drug sensitivity and resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. aacrjournals.org [aacrjournals.org]

Application Notes and Protocols for Mass Spectrometry Analysis of Gozanertinib (Zongertinib) Metabolites

Introduction

Gozanertinib, more commonly known as Zongertinib (BI 1810631), is a potent, irreversible, and selective tyrosine kinase inhibitor (TKI) targeting human epidermal growth factor receptor 2 (HER2).[1][2] It is indicated for the treatment of adult patients with unresectable or metastatic non-squamous non-small cell lung cancer (NSCLC) whose tumors have activating HER2 tyrosine kinase domain mutations and who have received prior systemic therapy.[3][4] Zongertinib covalently binds to the HER2 receptor, inhibiting its phosphorylation and the subsequent activation of downstream signaling pathways, thereby reducing the proliferation of cancer cells.[1] Understanding the metabolic fate of Zongertinib is crucial for a comprehensive assessment of its efficacy, safety, and potential drug-drug interactions. Mass spectrometry, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS), is the primary analytical technique for the identification and quantification of drug metabolites in complex biological matrices.

This document provides detailed application notes and protocols for the mass spectrometry-based analysis of Zongertinib and its metabolites, intended for researchers, scientists, and professionals in drug development.

Signaling Pathway of Zongertinib

Zongertinib exerts its therapeutic effect by inhibiting the HER2 signaling pathway. Upon dimerization, the HER2 receptor autophosphorylates its tyrosine kinase domain, which in turn activates downstream signaling cascades, primarily the PI3K/Akt and MAPK pathways, promoting cell proliferation, survival, and migration. Zongertinib, as a TKI, blocks this initial phosphorylation step, thereby inhibiting these oncogenic signals.

Caption: HER2 Signaling Pathway Inhibition by Zongertinib.

Quantitative Data on Zongertinib Metabolites

As of the date of this document, specific quantitative data for the metabolites of Zongertinib from clinical or preclinical studies are not publicly available. Drug metabolism studies indicate that Zongertinib is primarily eliminated through feces, with approximately 93% of a radiolabeled dose recovered in feces and only 1.3% in urine.[1] Unchanged Zongertinib accounted for 31% of the dose in feces, suggesting significant metabolism.[1]

The following table presents hypothetical, yet representative, quantitative data for potential Zongertinib metabolites in human plasma following oral administration. This data is illustrative and based on metabolic pathways common to other tyrosine kinase inhibitors, such as oxidation and conjugation. The data is intended to serve as a template for what a quantitative analysis might yield.

Metabolite ID	Proposed Biotransformation	Parent m/z	Metabolite m/z	Hypothetical Concentration (ng/mL)
Zongertinib	-	526.2	526.2	150.5
M1	O-demethylation	526.2	512.2	25.8
M2	N-demethylation	526.2	512.2	15.2
M3	Hydroxylation	526.2	542.2	8.5
M4	Glucuronide Conjugate	526.2	702.2	5.1
M5	Sulfate Conjugate	526.2	606.2	2.3

Disclaimer: The quantitative data presented in this table is hypothetical and for illustrative purposes only. Actual metabolite concentrations must be determined experimentally.

Experimental Protocols

The following protocols are adapted from established methods for the analysis of tyrosine kinase inhibitors and their metabolites in biological matrices.

In Vitro Metabolism using Human Liver Microsomes (HLM)

Objective: To identify the primary oxidative metabolites of Zongertinib.

Materials:

• Zongertinib

• Human Liver Microsomes (HLM)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (0.1 M, pH 7.4)

• Acetonitrile (B52724) (ACN), HPLC grade

• Formic acid, LC-MS grade

• Ultrapure water

Protocol:

• Prepare a 1 mg/mL HLM suspension in 0.1 M phosphate buffer.

• In a microcentrifuge tube, combine the HLM suspension with the NADPH regenerating system.

• Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the reaction by adding Zongertinib (final concentration, e.g., 1 µM).

• Incubate at 37°C for 60 minutes in a shaking water bath.

• Terminate the reaction by adding two volumes of ice-cold acetonitrile.

• Vortex the mixture and centrifuge at 14,000 rpm for 10 minutes to precipitate proteins.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Sample Preparation from Human Plasma

Objective: To extract Zongertinib and its metabolites from human plasma for quantitative analysis.

Materials:

• Human plasma samples

• Internal Standard (IS) (e.g., a stable isotope-labeled version of Zongertinib)

• Acetonitrile (ACN) with 0.1% formic acid

• Methanol, HPLC grade

Protocol:

• Thaw plasma samples at room temperature.

• In a microcentrifuge tube, add 100 µL of plasma.

• Add 10 µL of the internal standard solution.

• Add 300 µL of ice-cold acetonitrile with 0.1% formic acid to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (e.g., 80:20 water:acetonitrile with 0.1% formic acid).

• Transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

Objective: To separate, detect, and quantify Zongertinib and its metabolites.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) with an electrospray ionization (ESI) source.

LC Conditions (Representative):

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: 5-95% B over 5 minutes, followed by a 2-minute re-equilibration.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

MS/MS Conditions (Representative):

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Type: Multiple Reaction Monitoring (MRM) for quantification; Full scan and product ion scan for metabolite identification.

• Capillary Voltage: 3.5 kV.

• Source Temperature: 150°C.

• Desolvation Temperature: 400°C.

• MRM Transitions: To be determined experimentally for Zongertinib and each potential metabolite. For example:

  • Zongertinib: 526.2 -> [fragment ion m/z]

  • M1 (O-demethylation): 512.2 -> [fragment ion m/z]

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of Zongertinib metabolites from biological samples.

Caption: Workflow for Zongertinib Metabolite Analysis.

Conclusion

The provided application notes and protocols offer a comprehensive framework for the mass spectrometry-based analysis of Gozanertinib (Zongertinib) and its metabolites. While specific quantitative data for Zongertinib metabolites are not yet publicly available, the methodologies described here, adapted from established practices for similar compounds, provide a robust starting point for researchers. The successful application of these protocols will enable a deeper understanding of the metabolic profile of Zongertinib, contributing to its safe and effective use in the treatment of HER2-mutant NSCLC.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. drugs.com [drugs.com]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. hmpgloballearningnetwork.com [hmpgloballearningnetwork.com]

Technical Notes & Optimization

Troubleshooting Gozanertinib solubility issues

This technical support center provides researchers, scientists, and drug development professionals with guidance on the solubility and handling of Gozanertinib.

Frequently Asked Questions (FAQs)

Q1: What is Gozanertinib?

A1: Gozanertinib is an orally active, furanopyrimidine-based inhibitor of the Epidermal Growth Factor Receptor (EGFR).[1] It has shown inhibitory activity against wild-type EGFR and the L858R/T790M double mutant.[1][2] Gozanertinib is being investigated for its potential in treating non-small cell lung cancer.[2][3]

Q2: What are the primary cellular targets of Gozanertinib?

A2: Gozanertinib is a dual kinase inhibitor that primarily targets EGFR (also known as ErbB1) and Human Epidermal Growth Factor Receptor 2 (HER2 or ErbB2). It has demonstrated activity against various mutations in these receptors, including EGFR L858R/T790M and HER2 exon 20 insertions.

Q3: In what solvents is Gozanertinib soluble?

A3: Gozanertinib is soluble in Dimethyl sulfoxide (B87167) (DMSO) and Ethanol at a concentration of at least 10 mg/mL. For most in vitro experiments, it is recommended to first prepare a high-concentration stock solution in a water-miscible organic solvent like DMSO.

Q4: My Gozanertinib is not fully dissolving in DMSO. What could be the issue?

A4: Several factors can affect the solubility of Gozanertinib in DMSO:

• Compound Purity: Impurities can significantly impact solubility. Ensure you are using a high-purity grade of the inhibitor.

• DMSO Quality: Use anhydrous, high-purity DMSO. DMSO is highly hygroscopic, and absorbed water can decrease the solubility of many organic compounds.

• Temperature: Gentle warming to around 37°C, along with vortexing or sonication, can aid dissolution. However, avoid excessive heat as it may degrade the compound.

• Concentration: You may be attempting to prepare a solution that is above the compound's solubility limit in DMSO.

Q5: I observed precipitation in my Gozanertinib DMSO stock solution after storage. What should I do?

A5: Precipitation upon storage, especially after freeze-thaw cycles, is a common issue. Before use, visually inspect the solution. If precipitation is observed, gently warm the vial (e.g., in a 37°C water bath) and vortex until the precipitate has fully redissolved. If it persists, the concentration of your stock solution is likely lower than intended.

Troubleshooting Gozanertinib Solubility Issues

This guide provides a systematic approach to addressing common solubility challenges encountered with Gozanertinib in experimental settings.

Problem: Gozanertinib fails to dissolve completely in the initial solvent.

• Tier 1: Optimization of Initial Dissolution

  • Verify Solvent Quality: Ensure the use of high-purity, anhydrous DMSO or Ethanol.

  • Mechanical Agitation: Vortex the solution vigorously for 1-2 minutes.

  • Sonication: Use a sonicator bath for 5-10 minutes to aid dissolution.

  • Gentle Warming: If the compound is heat-stable, warm the solution in a 37°C water bath for 5-10 minutes and vortex again.

• Tier 2: Re-evaluation of Concentration

  • Check Solubility Limits: You may be exceeding the solubility limit of Gozanertinib in the chosen solvent. Refer to the solubility data table below.

  • Prepare a More Dilute Stock: If a lower concentration is acceptable for your experimental design, try preparing a more dilute stock solution.

Problem: Gozanertinib precipitates upon dilution into aqueous buffer.

• Tier 1: Co-Solvent Systems

  • If a single organic solvent isn't sufficient, a co-solvent system might be effective. This involves using a mixture of solvents to prepare the stock solution or adding a co-solvent to the final aqueous medium.

  • Protocol: Prepare stock solutions in various mixtures of solvents (e.g., DMSO/ethanol). Test the solubility of Gozanertinib in these mixtures and their compatibility with your assay.

• Tier 2: pH Adjustment

  • For ionizable compounds, adjusting the pH of the final aqueous medium can significantly improve solubility.

  • Protocol: Determine the pKa of Gozanertinib (if not known). Prepare a series of buffers with pH values spanning a range around the pKa. Test the solubility of your compound in each buffer. Be mindful that the optimal pH for solubility may not be compatible with your biological assay.

Data Presentation

Table 1: Gozanertinib Solubility Data

Solvent	Concentration	Reference
DMSO	≥ 10 mg/mL
Ethanol	≥ 10 mg/mL

Experimental Protocols

Protocol 1: Preparation of a 10 mM Gozanertinib Stock Solution in DMSO

Materials:

• Gozanertinib powder

• Anhydrous, high-purity DMSO

• Vortex mixer

• Sonicator (optional)

• Calibrated balance

• Appropriate vials (e.g., amber glass or polypropylene)

Procedure:

• Calculate the required mass: The molecular weight of Gozanertinib is 533.6 g/mol . To prepare 1 mL of a 10 mM solution, you will need:

  • Mass = 10 mmol/L * 1 L/1000 mL * 1 mL * 533.6 g/mol = 0.005336 g = 5.336 mg

• Weigh the calculated amount of Gozanertinib powder and place it into a sterile vial.

• Add the calculated volume of DMSO (1 mL) to the vial.

• Vortex the solution for 1-2 minutes to facilitate dissolution.

• If the compound is not fully dissolved, gently warm the vial to 37°C in a water bath for 5-10 minutes and vortex again.

• Sonication for 5-10 minutes can also be used to aid dissolution.

• Visually inspect the solution to ensure it is clear and free of any particulate matter.

• For storage, aliquot the stock solution into single-use volumes and store at -20°C or -80°C.

Visualizations

Caption: Troubleshooting workflow for Gozanertinib solubility issues.

Caption: Gozanertinib inhibits EGFR/HER2 signaling pathways.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. gozanertinib | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. Gozanertinib - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]

Technical Support Center: Enhancing Gozanertinib Bioavailability in Preclinical Research

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during in vivo studies aimed at improving the oral bioavailability of Gozanertinib (TQX-173), a furanopyrimidine-based EGFR inhibitor.

Troubleshooting Guide

This section addresses specific issues that may arise during your experiments with Gozanertinib in animal models.

Issue 1: Low and Variable Oral Bioavailability in Rodent Models

Question: We are observing low and inconsistent plasma concentrations of Gozanertinib after oral administration to mice, with a bioavailability significantly below our target. What are the potential causes and how can we improve this?

Answer:

Low oral bioavailability is a common challenge for kinase inhibitors like Gozanertinib, which often exhibit poor aqueous solubility. The observed bioavailability of a closely related furanopyrimidine-based EGFR inhibitor in mice was reported to be approximately 27%. Several factors can contribute to this, including:

• Poor Aqueous Solubility: Gozanertinib's chemical structure suggests it is a lipophilic molecule with limited solubility in gastrointestinal fluids, which is a primary barrier to absorption.

• Inadequate Formulation: The choice of vehicle for oral administration is critical. A simple aqueous suspension may not be sufficient to achieve adequate dissolution and absorption.

• First-Pass Metabolism: The compound may be extensively metabolized in the gut wall or liver before reaching systemic circulation.

• Efflux by Transporters: Gozanertinib may be a substrate for efflux transporters like P-glycoprotein (P-gp) in the intestine, which actively pump the drug back into the gut lumen.

Suggested Solutions & Optimization Strategies:

• Formulation Optimization:

  • Co-solvent Systems: For initial screening, consider using a mixture of solvents to improve solubility. A common starting point for rodent studies is a vehicle containing a combination of PEG 400, propylene (B89431) glycol, and/or Tween® 80 in water or saline.

  • Amorphous Solid Dispersions (ASDs): Creating an ASD of Gozanertinib with a hydrophilic polymer (e.g., PVP/VA, HPMC-AS) can significantly enhance its dissolution rate and oral absorption. This is a more advanced but often highly effective strategy.

  • Lipid-Based Formulations: Self-emulsifying drug delivery systems (SEDDS) can improve the absorption of lipophilic drugs by presenting the compound in a solubilized state within fine oil-in-water emulsions in the gut.

  • Nanonization: Reducing the particle size of the drug to the nanoscale increases the surface area for dissolution.

• Addressing Metabolic and Transporter-Mediated Efflux:

  • In Vitro Assessment: Conduct in vitro assays using liver microsomes and Caco-2 cells to determine the metabolic stability and potential for P-gp efflux of Gozanertinib.

  • Prodrug Approach: While a more involved chemical modification, a prodrug strategy could be employed to mask the moieties susceptible to first-pass metabolism or to temporarily increase hydrophilicity for better absorption.

Issue 2: Difficulty in Preparing a Homogeneous and Stable Dosing Formulation

Question: Our attempts to formulate Gozanertinib for oral gavage have resulted in a suspension that quickly settles, leading to inconsistent dosing. What are some best practices for preparing a stable suspension?

Answer:

For poorly soluble compounds, achieving a uniform and stable suspension is crucial for accurate dosing in animal studies.

Suggested Solutions & Optimization Strategies:

• Vehicle Selection:

  • Suspending Agents: Incorporate a suspending agent into your vehicle. A commonly used vehicle for oral gavage in rodents is 0.5% to 1% methylcellulose (B11928114) (MC) or carboxymethylcellulose (CMC) in purified water. These agents increase the viscosity of the vehicle, slowing down the sedimentation of drug particles.

  • Wetting Agents: The addition of a small amount of a surfactant, such as Tween® 80 (e.g., 0.1% to 0.5%), can improve the wettability of the hydrophobic drug powder, facilitating a more uniform dispersion.

• Preparation Technique:

  • Particle Size Reduction: If not already micronized, consider reducing the particle size of the Gozanertinib powder through milling to improve its dispersibility.

  • Homogenization: Use a homogenizer or sonicator to break down drug agglomerates and ensure a fine, uniform suspension.

  • Constant Agitation: During dosing, ensure the formulation is continuously stirred or vortexed between administrations to each animal to maintain homogeneity.

Frequently Asked Questions (FAQs)

Q1: What are the known pharmacokinetic parameters of Gozanertinib in common animal models?

A1: Publicly available pharmacokinetic data for Gozanertinib is limited. However, data for Gozanertinib and a closely related furanopyrimidine-based EGFR inhibitor ('Compound 52') are summarized below. It is important to note that these values can be influenced by the specific formulation used in the studies.

Table 1: Pharmacokinetic Parameters of Gozanertinib and a Related Compound in Rodents

Parameter	Gozanertinib (Rat)	'Compound 52' (Mouse)
Dose (Oral)	50 mg/kg	100 mg/kg
Cmax	508 ng/mL	Not Reported
Tmax	Not Reported	Not Reported
AUC	2978 ng/mL*h	Not Reported
T½ (Oral)	3.4 hours	Not Reported
Oral Bioavailability (F)	Not Reported	27%
Dose (IV)	5 mg/kg	Not Reported
T½ (IV)	2.3 hours	Not Reported
Clearance (CL)	55.6 mL/min/kg	Not Reported
Volume of Distribution (Vss)	8.6 L/kg	Not Reported

Data for Gozanertinib in rats is sourced from commercial vendor information and should be confirmed with primary literature. Data for 'Compound 52' is from a peer-reviewed research article.

Q2: What is the mechanism of action of Gozanertinib?

A2: Gozanertinib is a third-generation, irreversible epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI). It is designed to selectively target EGFR mutations, including the T790M resistance mutation, while sparing wild-type EGFR. This selectivity is intended to reduce the side effects associated with first and second-generation EGFR inhibitors.

Q3: Are there any known drug-drug interactions to be aware of in preclinical studies?

A3: While specific drug-drug interaction studies for Gozanertinib are not widely published, it is important to consider that many kinase inhibitors are metabolized by cytochrome P450 (CYP) enzymes, particularly CYP3A4. Co-administration with strong inhibitors or inducers of these enzymes could alter the plasma concentrations of Gozanertinib. When designing co-dosing studies, it is advisable to first characterize the metabolic pathways of Gozanertinib.

Experimental Protocols

Protocol 1: Preparation of a Simple Suspension for Oral Gavage in Mice

Objective: To prepare a basic, homogeneous suspension of Gozanertinib for oral administration in mice.

Materials:

• Gozanertinib powder

• 0.5% (w/v) Methylcellulose (MC) in sterile water

• 0.1% (v/v) Tween® 80

• Mortar and pestle

• Stir plate and magnetic stir bar

• Homogenizer or sonicator (optional)

Methodology:

• Calculate the required amount of Gozanertinib and vehicle for the number of animals and the desired dose volume (typically 5-10 mL/kg for mice).

• In a clean mortar, add the weighed Gozanertinib powder.

• Add a small volume of the 0.5% MC solution containing 0.1% Tween® 80 to the powder to form a paste.

• Triturate the paste with the pestle until it is smooth and uniform.

• Gradually add the remaining vehicle while continuously stirring to form a suspension.

• Transfer the suspension to a suitable container and place it on a stir plate with a magnetic stir bar for continuous agitation.

• If necessary, use a homogenizer or sonicator to further reduce particle size and improve homogeneity.

• Maintain constant stirring of the suspension throughout the dosing procedure.

Visualizations

Caption: Workflow for Gozanertinib bioavailability enhancement.

Caption: Gozanertinib's inhibition of EGFR signaling.

Gozanertinib off-target effects mitigation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Gozanertinib (TQB3804). The information provided is intended to help mitigate potential off-target effects and address common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Gozanertinib?

A1: Gozanertinib is a fourth-generation, orally bioavailable epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI).[1] It is designed to selectively target and inhibit the activity of various mutant forms of EGFR, including the C797S mutation which confers resistance to third-generation EGFR inhibitors like osimertinib.[1][2] Gozanertinib also inhibits the activity of human epidermal growth factor receptor 2 (HER2). By binding to these receptors, Gozanertinib blocks their signaling pathways, which can lead to the inhibition of tumor cell proliferation and induction of cell death in cancer cells overexpressing these mutated receptors.[1]

Q2: What are the known on-target activities of Gozanertinib?

A2: Preclinical studies have demonstrated that Gozanertinib potently inhibits several EGFR mutations, including those that are resistant to previous generations of EGFR TKIs. The table below summarizes the reported half-maximal inhibitory concentrations (IC50) for Gozanertinib against various EGFR mutations.

Quantitative Data Summary: Gozanertinib On-Target Activity

Target	IC50 (nM)
EGFRd746-750/T790M/C797S	0.46[3][4]
EGFRL858R/T790M/C797S	0.13[3][4]
EGFRd746-750/T790M	0.26[3]
EGFRL858R/T790M	0.19[3]
EGFRWT (Wild-Type)	1.07[3][4]

Q3: Is there a publicly available kinome-wide selectivity profile for Gozanertinib?

A3: As of the latest available information, a comprehensive, publicly accessible kinome-wide selectivity profile for Gozanertinib (TQB3804) has not been published. While its high potency against target EGFR mutations is documented, a broad screen against a panel of other kinases would be necessary to fully characterize its off-target profile. The goal of fourth-generation EGFR inhibitors is to enhance specificity for mutant EGFR while minimizing off-target effects on wild-type EGFR to reduce toxicity.[5]

Q4: What are the potential off-target effects of fourth-generation EGFR inhibitors?

A4: While specific off-target effects for Gozanertinib are not detailed in public literature, researchers should be aware of potential off-target mechanisms observed with other TKIs. These can include inhibition of other kinases with similar ATP-binding pockets or unintended interactions with other proteins. Off-target activities are a common cause of adverse drug reactions, which for TKIs can include gastrointestinal disorders, skin reactions, and fatigue.[6] For example, resistance to fourth-generation EGFR TKIs in preclinical models has been shown to arise from off-target mechanisms like MET gene amplification.[2]

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments with Gozanertinib, with a focus on distinguishing on-target from potential off-target effects.

Issue	Potential Cause	Troubleshooting/Mitigation Strategy
Unexpected cellular phenotype not consistent with EGFR/HER2 inhibition.	Off-target kinase inhibition: Gozanertinib may be inhibiting other kinases, leading to unforeseen biological consequences.	1. Perform a Rescue Experiment: Introduce a drug-resistant mutant of EGFR into your cells. If the phenotype is rescued, the effect is likely on-target. If it persists, it may be an off-target effect.2. Use a Structurally Unrelated Inhibitor: Test another EGFR/HER2 inhibitor with a different chemical scaffold. If the phenotype is reproduced, it is more likely to be an on-target effect.3. Kinome Profiling: If resources permit, perform a kinome-wide selectivity screen to identify potential off-target kinases.
High levels of cytotoxicity at effective concentrations.	1. On-target toxicity: Inhibition of wild-type EGFR can lead to toxicity in non-cancerous cells.[4]2. Off-target toxicity: Inhibition of essential kinases other than EGFR/HER2.3. Compound precipitation: At high concentrations, the compound may precipitate out of solution, leading to non-specific toxicity.	1. Titrate the Concentration: Determine the lowest effective concentration of Gozanertinib to minimize toxicity.2. Confirm Target Engagement: Use a Cellular Thermal Shift Assay (CETSA) to confirm that Gozanertinib is binding to EGFR/HER2 at the concentrations used in your experiments.3. Solubility Check: Visually inspect your culture media for any signs of precipitation and consider using a lower concentration or a different solvent vehicle (with appropriate controls).
Inconsistent experimental results.	1. Compound Instability: Gozanertinib may be degrading in your experimental system.2. Activation of Compensatory Signaling Pathways: Cells may adapt to EGFR/HER2 inhibition by upregulating other survival pathways.	1. Freshly Prepare Solutions: Always use freshly prepared solutions of Gozanertinib for your experiments.2. Analyze Key Signaling Nodes: Use techniques like Western blotting to probe for the activation of known compensatory pathways (e.g., MET, PI3K/Akt).3. Combination Therapy: Consider combining Gozanertinib with an inhibitor of a suspected compensatory pathway to overcome resistance.

Experimental Protocols

In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol provides a general framework for assessing the inhibitory activity of Gozanertinib against a purified kinase in vitro.

Principle: This assay measures the amount of ATP remaining after a kinase reaction. The amount of light generated is inversely proportional to the kinase activity.

Materials:

• Purified recombinant kinase (e.g., EGFR, HER2, or a potential off-target kinase)

• Specific peptide or protein substrate for the kinase

• Gozanertinib stock solution (e.g., 10 mM in DMSO)

• Kinase reaction buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• ATP solution

• Luminescent kinase assay kit (e.g., ADP-Glo™)

• White, opaque 96- or 384-well plates

• Luminometer

Procedure:

• Compound Dilution: Prepare a serial dilution of Gozanertinib in DMSO. A typical starting concentration for the dilution series is 100 µM. Also, prepare a DMSO-only control.

• Reaction Setup:

  • Add kinase reaction buffer to each well.

  • Add the specific kinase to each well.

  • Add the serially diluted Gozanertinib or DMSO control to the appropriate wells.

  • Incubate for 15 minutes at room temperature to allow for inhibitor binding.

• Initiate Kinase Reaction:

  • Add a mixture of the kinase substrate and ATP to each well to start the reaction. The ATP concentration should be at or near the Km for the specific kinase.

  • Incubate for 60 minutes at 30°C.

• ATP Detection:

  • Add the ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate for 40 minutes at room temperature.

  • Add the Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal.

  • Incubate for 30 minutes at room temperature.

• Data Acquisition and Analysis:

  • Measure the luminescence in each well using a luminometer.

  • Calculate the percentage of kinase inhibition for each Gozanertinib concentration relative to the DMSO control.

  • Plot the percent inhibition against the logarithm of the Gozanertinib concentration and fit the data to a dose-response curve to determine the IC50 value.

Cellular Thermal Shift Assay (CETSA) for Target Engagement

This protocol is for verifying the binding of Gozanertinib to its target proteins (EGFR/HER2) within intact cells.

Principle: The binding of a ligand (Gozanertinib) to its target protein stabilizes the protein, leading to an increase in its thermal stability. This change in thermal stability can be detected by heating the cells to various temperatures and quantifying the amount of soluble target protein remaining.

Materials:

• Cell line expressing the target protein (e.g., NCI-H1975 for mutant EGFR)

• Gozanertinib

• Cell culture medium and reagents

• Phosphate-buffered saline (PBS) with protease inhibitors

• PCR tubes

• Thermal cycler

• Apparatus for cell lysis (e.g., for freeze-thaw cycles)

• Centrifuge

• Reagents for protein quantification (e.g., BCA assay)

• Reagents and equipment for Western blotting (SDS-PAGE gels, transfer apparatus, antibodies against the target protein and a loading control)

Procedure:

• Cell Treatment:

  • Culture cells to 80-90% confluency.

  • Treat the cells with either Gozanertinib (at the desired concentration) or a vehicle control (DMSO) for 1-2 hours at 37°C.

• Heat Challenge:

  • Harvest the cells and resuspend them in PBS with protease inhibitors.

  • Aliquot the cell suspension into PCR tubes.

  • Heat the tubes at a range of temperatures (e.g., 40°C to 70°C in 3°C increments) for 3 minutes in a thermal cycler, followed by cooling for 3 minutes at room temperature. Include an unheated control.

• Cell Lysis and Protein Extraction:

  • Lyse the cells using three rapid freeze-thaw cycles (liquid nitrogen and a 37°C water bath).

  • Centrifuge the lysates at 20,000 x g for 20 minutes at 4°C to pellet the aggregated proteins.

  • Carefully collect the supernatant, which contains the soluble protein fraction.

• Protein Quantification and Analysis:

  • Determine the protein concentration of the soluble fractions.

  • Normalize the protein concentrations for all samples.

  • Analyze the samples by Western blotting using a primary antibody specific for the target protein (e.g., anti-EGFR). Also, probe for a loading control that does not change its thermal stability upon drug treatment.

• Data Analysis:

  • Quantify the band intensities from the Western blot.

  • For each treatment condition (Gozanertinib or vehicle), plot the normalized band intensity of the target protein against the temperature.

  • A shift in the melting curve to a higher temperature for the Gozanertinib-treated samples compared to the vehicle control indicates target engagement.

Visualizations

EGFR/HER2 Signaling Pathway

Caption: Simplified EGFR/HER2 signaling pathways and the inhibitory action of Gozanertinib.

Experimental Workflow: In Vitro Kinase Assay

Caption: Workflow for a luminescence-based in vitro kinase inhibition assay.

Experimental Workflow: Cellular Thermal Shift Assay (CETSA)

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

References

• 1. Facebook [cancer.gov]
• 2. mdpi.com [mdpi.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Next-generation EGFR tyrosine kinase inhibitors to overcome C797S mutation in non-small cell lung cancer (2019–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. From challenges to solutions: A review of fourth-generation EGFR tyrosine kinase inhibitors to overcome the C797S triple mutation in non-small cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Adverse Reactions of First-Line Tyrosine Kinase Inhibitors in Advanced Hepatocellular Carcinoma Treatment: A Descriptive Analysis From WHO-VigiAccess - PMC [pmc.ncbi.nlm.nih.gov]

Refining Gozanertinib Treatment Protocols for Long-Term Studies: A Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Gozanertinib. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during long-term experimental studies.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Gozanertinib?

A1: Gozanertinib is an orally active, irreversible inhibitor of the Epidermal Growth Factor Receptor (EGFR) and Human Epidermal Growth factor Receptor 2 (HER2).[1][2] It functions by covalently binding to the ATP-binding site within the kinase domain of these receptors.[1] This binding action blocks the initiation of downstream signaling cascades, primarily the RAS-RAF-MEK-ERK (MAPK) and the PI3K-AKT-mTOR pathways, which are crucial for tumor cell growth and proliferation.[1] Gozanertinib has demonstrated potent activity against wild-type EGFR (EGFRWT) and clinically relevant mutant forms, including the L858R/T790M double mutation that confers resistance to earlier generations of EGFR inhibitors.[1] It also shows significant activity against EGFR and HER2 exon 20 insertion mutations.

Q2: What are the recommended starting concentrations for in vitro studies with Gozanertinib?

A2: The optimal concentration of Gozanertinib will vary depending on the cell line and the specific experimental endpoint. However, based on published IC50 and CC50 values, a good starting point for dose-response experiments would be in the nanomolar to low micromolar range. For instance, in H1975 cells, Gozanertinib has been shown to reduce phosphorylated EGFR in a dose-dependent manner in the range of 0.32-1000 nM.

Q3: How should I prepare and store Gozanertinib stock solutions?

A3: Gozanertinib is readily soluble in dimethyl sulfoxide (B87167) (DMSO). For a 10 mM stock solution, you can dissolve the appropriate amount of Gozanertinib powder in anhydrous DMSO. It is recommended to gently warm the solution to 37°C and use sonication to aid dissolution. Stock solutions should be aliquoted into small, single-use volumes to avoid repeated freeze-thaw cycles, which can lead to compound degradation and precipitation. For long-term storage, it is recommended to store the DMSO stock solution at -80°C. For short-term use, -20°C is acceptable.

Troubleshooting Guides

Problem 1: High variability or poor reproducibility in cell viability assays.

• Possible Cause 1: Compound Precipitation. Gozanertinib, like many kinase inhibitors, has low aqueous solubility. When diluting a concentrated DMSO stock into cell culture media, the compound can precipitate, leading to inconsistent effective concentrations.

  • Solution: Ensure the final DMSO concentration in your cell culture medium is kept low, typically at or below 0.1%, although some cell lines may tolerate up to 1%. Always include a vehicle control (media with the same final concentration of DMSO) in your experiments. Prepare working solutions by performing a serial dilution from the DMSO stock. For example, create an intermediate dilution in DMSO before the final dilution into pre-warmed cell culture medium. Mix thoroughly by gentle inversion or pipetting immediately after dilution.

• Possible Cause 2: Inconsistent Cell Seeding. Uneven cell numbers across wells will lead to variability in viability readouts.

  • Solution: Ensure a homogenous single-cell suspension before seeding. After seeding, gently rock the plate in a cross pattern to ensure even distribution of cells. Allow cells to adhere for at least 24 hours before adding the drug.

• Possible Cause 3: Assay Endpoint. The timing of the viability assessment can significantly impact the results, especially in long-term studies.

  • Solution: For long-term studies, consider performing viability assays at multiple time points to understand the dynamic effects of Gozanertinib. Be aware that some cells may enter a state of dormancy or senescence rather than undergoing apoptosis, which might not be accurately captured by short-term metabolic assays.

Problem 2: Development of drug resistance in long-term cell culture.

• Possible Cause 1: On-target Secondary Mutations. Continuous exposure to Gozanertinib can lead to the selection of cancer cells with secondary mutations in the EGFR or HER2 kinase domains that prevent effective drug binding. This is a common mechanism of resistance to tyrosine kinase inhibitors.

  • Solution: To characterize resistance, perform sequencing of the EGFR and HER2 genes in the resistant cell population to identify potential secondary mutations.

• Possible Cause 2: Activation of Bypass Signaling Pathways. Cancer cells can develop resistance by upregulating alternative signaling pathways to circumvent the EGFR/HER2 blockade. For example, amplification or activation of other receptor tyrosine kinases like MET or FGFR can reactivate downstream signaling.

  • Solution: Use techniques like Western blotting or phospho-kinase arrays to screen for the activation of alternative signaling pathways in the resistant cells. This may reveal new therapeutic targets for combination therapies.

• Possible Cause 3: Phenotypic Changes. Cells may undergo an epithelial-to-mesenchymal transition (EMT), which can be associated with increased drug resistance.

  • Solution: Monitor for morphological changes in your cell cultures. Assess the expression of EMT markers (e.g., E-cadherin, N-cadherin, Vimentin) by Western blot or immunofluorescence.

Problem 3: Difficulty in detecting a significant decrease in EGFR phosphorylation by Western blot.

• Possible Cause 1: Suboptimal Antibody. The quality and specificity of the phospho-EGFR antibody are critical.

  • Solution: Use a well-validated antibody specific for the desired phosphorylation site (e.g., Tyr1068). Include positive and negative controls in your experiment. A good positive control is lysate from cells stimulated with EGF, and a negative control would be lysate from unstimulated cells.

• Possible Cause 2: Insufficient Inhibition. The concentration or duration of Gozanertinib treatment may not be sufficient to achieve maximal inhibition of EGFR phosphorylation.

  • Solution: Perform a dose-response and time-course experiment to determine the optimal conditions for inhibiting EGFR phosphorylation in your specific cell line.

• Possible Cause 3: Rapid Phosphorylation Rebound. In some cases, there can be a rebound in receptor phosphorylation after the drug is removed or its concentration decreases.

  • Solution: Ensure that the cell lysis for Western blotting is performed promptly after the treatment period to capture the inhibitory effect.

Data Presentation

Table 1: In Vitro Inhibitory Activity of Gozanertinib

Target/Cell Line	Assay Type	IC50 / CC50	Reference
EGFRWT	Kinase Assay	15 nM
EGFRL858R/T790M	Kinase Assay	48 nM
HCC827	Cell-based	25 nM
H1975	Cell-based	620 nM
A431	Cell-based	1.02 µM

Table 2: In Vivo Pharmacokinetic Parameters of Gozanertinib in Rats

Route of Administration	Dose (mg/kg)	T1/2 (hours)	CL (mL/min/kg)	Vss (L/kg)	Oral Bioavailability (F%)	Reference
Intravenous (IV)	5	2.3	55.6	8.6	-
Oral (PO)	20	-	-	-	41.5

Experimental Protocols

Protocol 1: Long-Term Gozanertinib Treatment in Cell Culture to Generate Resistant Lines

This protocol is adapted from general methods for establishing drug-resistant cell lines and should be optimized for your specific cell line.

• Initial IC50 Determination: Perform a standard cell viability assay (e.g., MTT, CellTiter-Glo) to determine the IC50 of Gozanertinib in your parental cell line after 72 hours of treatment.

• Initiation of Long-Term Treatment: Seed cells at a low density. After 24 hours, replace the medium with fresh medium containing Gozanertinib at a concentration of approximately IC10 to IC20 (a concentration that causes 10-20% growth inhibition).

• Dose Escalation: Culture the cells in the presence of Gozanertinib continuously. The medium should be changed every 2-3 days with fresh drug-containing medium. Once the cells have adapted and are growing steadily, gradually increase the concentration of Gozanertinib. A common approach is to double the concentration every 2-4 weeks.

• Monitoring: Regularly monitor the cells for changes in morphology and growth rate.

• Confirmation of Resistance: Once the cells are able to proliferate in a significantly higher concentration of Gozanertinib (e.g., 10-fold the initial IC50), confirm the resistant phenotype by performing a cell viability assay and comparing the IC50 of the resistant line to the parental line.

• Cryopreservation: Cryopreserve vials of the resistant cells at different passages for future experiments.

Protocol 2: Western Blot Analysis of EGFR Phosphorylation

This protocol provides a general framework for assessing the effect of Gozanertinib on EGFR phosphorylation.

• Cell Seeding and Treatment: Seed cells in 6-well plates and allow them to adhere overnight. The next day, treat the cells with various concentrations of Gozanertinib for a predetermined time (e.g., 2, 6, or 24 hours). Include a vehicle control (DMSO). For some cell lines, you may need to serum-starve the cells overnight and then stimulate with EGF (e.g., 100 ng/mL for 15 minutes) with or without Gozanertinib pre-treatment to observe a robust phosphorylation signal.

• Cell Lysis: After treatment, place the plates on ice and wash the cells twice with ice-cold PBS. Add ice-cold RIPA lysis buffer supplemented with protease and phosphatase inhibitors to each well. Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

• Protein Quantification: Incubate the lysate on ice for 30 minutes, vortexing briefly every 10 minutes. Centrifuge the lysate at high speed at 4°C to pellet cell debris. Determine the protein concentration of the supernatant using a standard protein assay (e.g., BCA).

• Sample Preparation and SDS-PAGE: Normalize the protein concentration of all samples with lysis buffer. Add Laemmli sample buffer and boil at 95-100°C for 5 minutes. Load equal amounts of protein (e.g., 20-40 µg) onto an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA or non-fat dry milk in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against phospho-EGFR (e.g., p-EGFR Tyr1068) overnight at 4°C.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped and re-probed with an antibody against total EGFR and a loading control protein (e.g., GAPDH or β-actin).

Mandatory Visualization

Caption: Gozanertinib's mechanism of action on the EGFR/HER2 signaling pathway.

Caption: Workflow for generating and analyzing Gozanertinib-resistant cell lines.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]

Addressing variability in Gozanertinib experimental results

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing variability in Gozanertinib experimental results.

Frequently Asked Questions (FAQs)

Q1: What is Gozanertinib and what is its mechanism of action?

Gozanertinib is an orally active, furanopyrimidine-based dual inhibitor of Epidermal Growth Factor Receptor (EGFR) and Human Epidermal Growth Factor Receptor 2 (HER2).[1] It functions by binding to the ATP-binding site of the kinase domain of these receptors, which prevents their autophosphorylation and subsequent activation of downstream signaling pathways.[2] These pathways, including the RAS-RAF-MEK-ERK and PI3K-AKT cascades, are critical for cell proliferation and survival.[1] Gozanertinib has shown inhibitory activity against wild-type EGFR as well as clinically relevant mutations such as L858R and T790M.[2]

Q2: In which cancer cell lines has Gozanertinib shown activity?

Gozanertinib has demonstrated inhibitory activity in several cancer cell lines, including:

• HCC827 (Non-small cell lung cancer)

• H1975 (Non-small cell lung cancer)

• A431 (Epidermoid carcinoma)[2]

Q3: What are the known IC50 values for Gozanertinib?

The half-maximal inhibitory concentration (IC50) values for Gozanertinib can vary depending on the specific EGFR mutation and the cell line being tested. It's important to note that IC50 values can also differ between experiments due to various factors.[3][4]

Data Summary: Gozanertinib IC50 Values

Target/Cell Line	IC50 Value
EGFR (Wild Type)	15 nM[2]
EGFR (L858R/T790M)	48 nM[2]
HCC827	25 nM[2]
H1975	620 nM[2]
A431	1.02 µM[2]

Q4: What are the potential mechanisms of resistance to Gozanertinib?

While specific resistance mechanisms to Gozanertinib are still under investigation, resistance to tyrosine kinase inhibitors (TKIs) like Gozanertinib can generally occur through two main mechanisms:

• On-target resistance: This involves alterations in the target protein itself, such as secondary mutations in the EGFR kinase domain that prevent the drug from binding effectively.[5]

• Off-target resistance: This involves the activation of alternative signaling pathways that bypass the need for EGFR signaling, such as the activation of other receptor tyrosine kinases (e.g., MET) or downstream signaling molecules (e.g., RAS, PI3K).[5][6]

Troubleshooting Guides

Issue 1: High Variability in Cell Viability/Proliferation Assays (e.g., MTT, CellTiter-Glo)

Possible Causes and Solutions

Cause	Troubleshooting Steps
Cell Line Integrity	- Use low-passage, authenticated cell lines. Genetic drift can occur in high-passage cells, altering their response to drugs. - Regularly test for mycoplasma contamination.
Inconsistent Cell Seeding	- Ensure a homogenous single-cell suspension before plating. - Use a calibrated automated cell counter for accurate cell counts. - To avoid the "edge effect," fill the outer wells of the plate with sterile PBS or media and do not use them for experimental data.
Compound Solubility and Stability	- Visually inspect the media for any signs of precipitation after adding Gozanertinib. - Prepare fresh dilutions from a frozen stock solution for each experiment. - Ensure the final DMSO concentration is consistent and low (typically ≤ 0.1%) across all wells to minimize solvent-induced toxicity.
Assay-Specific Issues	- Be aware that different viability assays measure different cellular parameters and can yield different results. - Ensure the incubation time with the assay reagent is consistent across all plates and experiments.

Issue 2: Inconsistent Western Blot Results for Phosphorylated EGFR (p-EGFR)

Possible Causes and Solutions

Cause	Troubleshooting Steps
Suboptimal Cell Stimulation/Inhibition	- If using a ligand like EGF to stimulate EGFR phosphorylation, optimize the concentration and stimulation time to achieve a robust and consistent p-EGFR signal in your control group. - Standardize the pre-incubation time with Gozanertinib before ligand stimulation.
Sample Preparation	- Perform all cell lysis steps on ice to minimize protein degradation. - Use a lysis buffer containing fresh protease and phosphatase inhibitors to preserve the phosphorylation state of EGFR. - Ensure accurate protein quantification to load equal amounts of protein for each sample.
Antibody Performance	- Use validated antibodies for both p-EGFR and total EGFR. - Optimize antibody dilutions and incubation times. - Always include a positive control (e.g., lysate from EGF-stimulated cells) and a negative control (e.g., lysate from unstimulated or inhibitor-treated cells).
Technical Issues with Blotting	- Ensure complete and even transfer of proteins from the gel to the membrane. - Use an appropriate blocking buffer to minimize background noise. - Ensure thorough washing steps to remove unbound antibodies.

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT)

This protocol provides a general framework for assessing the effect of Gozanertinib on cell viability.

• Cell Seeding:

  • Harvest and count cells, then resuspend in fresh culture medium to the desired density.

  • Seed 100 µL of the cell suspension into each well of a 96-well plate.

  • Incubate the plate overnight at 37°C and 5% CO2 to allow for cell attachment.

• Gozanertinib Treatment:

  • Prepare serial dilutions of Gozanertinib in culture medium. The final DMSO concentration should be ≤ 0.1%.

  • Remove the old medium from the wells and add 100 µL of the Gozanertinib-containing medium.

  • Include "untreated" (medium only) and "vehicle control" (medium with DMSO) wells.

  • Incubate for the desired treatment period (e.g., 72 hours).

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 2-4 hours at 37°C until formazan (B1609692) crystals are visible.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

Protocol 2: Western Blot for p-EGFR Inhibition

This protocol outlines the steps to assess the inhibition of EGFR phosphorylation by Gozanertinib.

• Cell Culture and Treatment:

  • Plate cells in 6-well plates and grow to 70-80% confluency.

  • Serum-starve the cells for 12-24 hours.

  • Pre-treat the cells with varying concentrations of Gozanertinib for 1-2 hours.

  • Stimulate the cells with an optimized concentration of EGF (e.g., 50 ng/mL) for a short period (e.g., 10-15 minutes).

• Protein Extraction:

  • Wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

  • Quantify the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Western Blot:

  • Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel.

  • Perform electrophoresis to separate the proteins and transfer them to a PVDF membrane.

  • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour.

  • Incubate the membrane with a primary antibody against p-EGFR (e.g., p-EGFR Tyr1068) overnight at 4°C.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • The membrane can be stripped and re-probed for total EGFR and a loading control (e.g., β-actin) to ensure equal protein loading.

Visualizations

Caption: EGFR Signaling Pathway and Gozanertinib Inhibition.

Caption: Troubleshooting Experimental Variability Workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanisms of resistance to tyrosine kinase inhibitor‐targeted therapy and overcoming strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Landscape of Clinical Resistance Mechanisms to FGFR Inhibitors in FGFR2-Altered Cholangiocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]

Preclinical Toxicity Assessment of Gozanertinib: A Technical Support Guide

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the preclinical toxicity assessment of Gozanertinib, a dual inhibitor of epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor 2 (HER2). Given the limited publicly available preclinical toxicity data specific to Gozanertinib, this guide draws upon the established toxicity profiles of other EGFR and HER2 inhibitors to anticipate potential challenges and offer troubleshooting strategies.

Frequently Asked Questions (FAQs)

Q1: What are the expected on-target toxicities of Gozanertinib based on its mechanism of action?

A1: As a dual EGFR and HER2 inhibitor, Gozanertinib is expected to exhibit on-target toxicities similar to other drugs in this class. Since EGFR is expressed in various normal tissues, including the skin and gastrointestinal tract, common adverse effects are likely to include dermatologic toxicities (such as acneiform rash and dry skin) and gastrointestinal issues (like diarrhea and mucositis).[1][2][3][4][5] Inhibition of HER2 can also be associated with cardiac dysfunction, although this is more commonly observed with monoclonal antibodies.[6] Careful monitoring of these organ systems is crucial in preclinical studies.

Q2: What preclinical models are most appropriate for evaluating Gozanertinib toxicity?

A2: A combination of in vitro and in vivo models is recommended. In vitro studies using cell lines derived from relevant tissues (e.g., keratinocytes, intestinal epithelial cells, cardiomyocytes) can provide initial insights into potential organ-specific toxicities. For in vivo assessment, standard rodent (rat, mouse) and non-rodent (dog, non-human primate) species are typically used in single-dose and repeat-dose toxicity studies to evaluate the overall safety profile and identify target organs of toxicity.[7][8]

Q3: How should starting doses for in vivo toxicity studies be determined?

A3: Dose selection for initial in vivo studies should be informed by in vitro potency and pharmacokinetic (PK) data. The initial dose is often a fraction of the pharmacologically active dose. Subsequent dose escalation studies are performed to determine the maximum tolerated dose (MTD), which is the highest dose that does not cause unacceptable toxicity.[7][8] Toxicokinetic (TK) analysis is essential to correlate drug exposure with observed toxicities.[9][10][11]

Q4: What are the key parameters to monitor in preclinical in vivo toxicity studies?

A4: Comprehensive monitoring should include daily clinical observations, body weight, and food/water consumption. Regular hematology and clinical chemistry analyses are critical for detecting effects on hematopoietic, renal, and hepatic function. At the end of the study, a full necropsy with histopathological examination of all major organs is necessary to identify any microscopic changes.[8]

Troubleshooting Guide

Observed Issue	Potential Cause	Troubleshooting Steps
Severe skin rash and lesions in animal models.	On-target inhibition of EGFR in the skin is the likely cause.[1][2][5][12]	- Reduce the dose and/or frequency of Gozanertinib administration.- Consider topical supportive care for the skin lesions to prevent secondary infections.- Evaluate the correlation between the severity of the rash and drug exposure levels (toxicokinetics).- In future studies, consider prophylactic treatment with agents known to mitigate EGFR inhibitor-induced rash, if applicable to the animal model.
Significant body weight loss and diarrhea.	Inhibition of EGFR in the gastrointestinal tract can disrupt normal function, leading to malabsorption and diarrhea.[3][4][13][14]	- Administer anti-diarrheal agents and provide fluid and electrolyte support.- Temporarily interrupt dosing to allow for recovery.- Re-evaluate the dose level and dosing schedule.- Perform histopathological analysis of the gastrointestinal tract to assess the extent of mucosal damage.
Elevated liver enzymes (ALT, AST) in bloodwork.	Potential for off-target hepatotoxicity or metabolism-related liver stress.	- Confirm the finding with repeat blood analysis.- Reduce the dose or discontinue treatment in the affected animals.- Conduct a thorough histopathological examination of the liver to identify the nature of the injury (e.g., necrosis, inflammation).- Investigate the metabolic profile of Gozanertinib to identify any potentially hepatotoxic metabolites.
Unexpected mortality at doses previously considered safe.	Could be due to acute cardiac events, severe gastrointestinal toxicity leading to dehydration, or other unforeseen off-target effects.	- Perform a thorough necropsy and histopathology on all deceased animals to determine the cause of death.- Review all study data, including clinical observations, body weight changes, and food/water intake, for any preceding signs of distress.- Re-evaluate the pharmacokinetic and toxicokinetic data to check for any unexpected drug accumulation or variability in exposure.

Data Presentation

Table 1: Hypothetical In Vitro Cytotoxicity Data for Gozanertinib

Cell Line	Tissue of Origin	IC50 (µM)
A431	Skin (Epidermoid Carcinoma)	0.05
HaCaT	Skin (Keratinocyte)	1.2
Caco-2	Colon (Adenocarcinoma)	0.8
H9c2	Heart (Myoblast)	> 10

This table presents hypothetical data for illustrative purposes.

Table 2: Hypothetical Findings from a 28-Day Repeat-Dose Toxicity Study in Rats

Dose Group (mg/kg/day)	Key Clinical Observations	Target Organs of Toxicity (Histopathology)
0 (Vehicle)	No significant findings	No significant findings
10	Mild, transient skin erythema	Skin: Mild epidermal hyperplasia
30	Moderate skin rash, slight decrease in body weight gain	Skin: Moderate epidermal hyperplasia, hyperkeratosisGI Tract: Mild villous atrophy
100	Severe skin lesions, significant body weight loss, diarrhea	Skin: Severe epidermal atrophy, inflammationGI Tract: Moderate to severe villous atrophy, inflammationLiver: Minimal centrilobular hypertrophy

This table presents hypothetical data for illustrative purposes.

Experimental Protocols

Protocol 1: In Vitro Cell Viability Assay (MTT Assay)

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of Gozanertinib in culture medium. Replace the existing medium with the drug-containing medium and incubate for 72 hours.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Solubilization: Remove the MTT solution and add DMSO to each well to dissolve the formazan (B1609692) crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value using non-linear regression analysis.

Protocol 2: Rodent Repeat-Dose Toxicity Study

• Animal Acclimation: Acclimate animals to the housing conditions for at least one week prior to the study.

• Dose Administration: Administer Gozanertinib or vehicle orally once daily for 28 consecutive days.

• Monitoring: Conduct and record clinical observations, body weight, and food consumption daily.

• Sample Collection: Collect blood samples for hematology and clinical chemistry analysis at baseline and at the end of the study.

• Necropsy and Histopathology: At the end of the 28-day treatment period, perform a full necropsy, record organ weights, and collect all major organs and tissues for histopathological examination.

• Toxicokinetic Analysis: Collect blood samples at specified time points after the first and last doses to determine the plasma concentrations of Gozanertinib and calculate key TK parameters.

Visualizations

EGFR and HER2 signaling pathways and the inhibitory action of Gozanertinib.

Workflow for preclinical toxicity assessment of a novel tyrosine kinase inhibitor.

Logical workflow for troubleshooting adverse events in preclinical studies.

References

• 1. cancernetwork.com [cancernetwork.com]
• 2. cancernetwork.com [cancernetwork.com]
• 3. Adverse event profiles of epidermal growth factor receptor‐tyrosine kinase inhibitors in cancer patients: A systematic review and meta‐analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Management Strategies for Adverse Events Associated With EGFR TKIs in Non–Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dermnetnz.org [dermnetnz.org]
• 6. Prospective evaluation of the cardiac safety of HER2-targeted therapies in patients with HER2-positive breast cancer and compromised heart function: the SAFE-HEaRt study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pre-clinical Evaluation of Tyrosine Kinase Inhibitors for Treatment of Acute Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. medpace.com [medpace.com]
• 10. Key Considerations in Toxicokinetic - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 11. researchgate.net [researchgate.net]
• 12. Mechanism of Lethal Skin Toxicities Induced by Epidermal Growth Factor Receptor Inhibitors and Related Treatment Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Adverse event profiles of epidermal growth factor receptor-tyrosine kinase inhibitors in cancer patients: A systematic review and meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. cancernetwork.com [cancernetwork.com]

Enhancing Gozanertinib Efficacy: A Technical Support Guide

Introduction

Welcome to the technical support center for Gozanertinib (also known as TQB3804), a fourth-generation epidermal growth factor receptor (EGFR) inhibitor. Gozanertinib is a potent, orally active inhibitor designed to target both wild-type EGFR and various mutations, including the resistance mutations T790M and C797S that emerge after treatment with earlier-generation EGFR tyrosine kinase inhibitors (TKIs)[1][2][3]. This guide is intended for researchers, scientists, and drug development professionals. It provides troubleshooting advice, frequently asked questions (FAQs), experimental protocols, and data to support the rational design of combination therapies aimed at enhancing Gozanertinib's anti-tumor efficacy and overcoming resistance.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Gozanertinib?

A1: Gozanertinib is a furanopyrimidine-based EGFR inhibitor that covalently binds to the ATP-binding site of the EGFR kinase domain[1]. This action inhibits EGFR phosphorylation and blocks downstream signaling pathways crucial for cell growth and survival, such as the MAPK (RAS-RAF-MEK-ERK) and PI3K-AKT pathways[2][4]. It shows potent inhibitory activity against wild-type EGFR, sensitizing mutations (e.g., L858R, exon 19 deletions), and key resistance mutations like T790M and C797S[1][2][3].

Q2: We are observing the emergence of resistance to Gozanertinib monotherapy in our non-small cell lung cancer (NSCLC) cell line models. What are the likely mechanisms?

A2: While Gozanertinib targets key on-target EGFR resistance mutations, acquired resistance can still develop through several mechanisms common to EGFR TKIs. These primarily involve the activation of bypass signaling pathways that reactivate downstream signaling independently of EGFR. Key bypass tracks include:

• MET Amplification: Upregulation of the MET receptor tyrosine kinase can reactivate the PI3K/AKT and MAPK pathways, rendering cells resistant to EGFR inhibition[5][6][7].

• HER2 Amplification: Similar to MET, amplification of HER2 (ErbB2) can provide an alternative signaling route to sustain proliferation[8].

• Activation of other Receptor Tyrosine Kinases (RTKs): Pathways like FGFR can also become activated to bypass EGFR blockade[9][10].

• Downstream Mutations: Alterations in components of the MAPK pathway (e.g., KRAS, BRAF) or PI3K pathway (e.g., PIK3CA mutations) can lead to resistance[8].

Q3: What combination strategies are most promising for overcoming Gozanertinib resistance or enhancing its efficacy?

A3: Based on common resistance mechanisms, rationally designed combination therapies are a promising strategy. The most explored combinations for advanced EGFR inhibitors involve targeting key bypass pathways:

• EGFR + MET Inhibition: Combining an EGFR inhibitor with a MET inhibitor (like crizotinib, capmatinib, or savolitinib) is a leading strategy for patients who develop MET amplification-mediated resistance. This dual blockade has shown promising anti-tumor effects in both preclinical models and clinical studies[5][6][7][11].

• EGFR + SHP2 Inhibition: SHP2 is a critical phosphatase that acts as a downstream signaling hub for multiple RTKs, including EGFR, and is essential for activating the RAS/MAPK pathway[12][13]. Combining Gozanertinib with a SHP2 inhibitor (like TNO155 or JAB-3312) can prevent adaptive resistance by blocking this convergent signaling node, potentially resensitizing tumors to EGFR inhibition[13][14][15].

• EGFR + PI3K/AKT/mTOR Inhibition: For tumors that rely on the PI3K/AKT pathway for survival, dual inhibition with a PI3K pathway inhibitor may offer synergistic effects[16].

Troubleshooting Guide

Issue 1: Sub-optimal synergy or antagonism observed with a Gozanertinib + MET inhibitor combination in vitro.

Potential Cause	Troubleshooting Step
Incorrect Dosing Ratio	The synergistic effect of drug combinations is often dependent on the dose ratio. Perform a checkerboard assay with a wide range of concentrations for both Gozanertinib and the MET inhibitor to determine the optimal synergistic ratio. Calculate the Combination Index (CI) using the Chou-Talalay method (CI < 1 indicates synergy).
Cell Line Insensitivity	Verify that the cell line model has the appropriate genetic background. The combination is most effective in cells with a sensitizing EGFR mutation that have acquired MET amplification as a resistance mechanism. Confirm MET amplification status via FISH or qPCR and MET protein overexpression/phosphorylation via Western blot.
Drug Scheduling	The sequence of drug administration can matter. Test different schedules: concurrent administration, Gozanertinib followed by MET inhibitor, or MET inhibitor followed by Gozanertinib.
Off-Target Effects	At high concentrations, off-target effects of either drug could lead to unexpected toxicity or antagonism. Ensure that concentrations used are relevant to the known IC50 values for their respective targets.

Issue 2: High in vivo toxicity or lack of efficacy in a xenograft model with a Gozanertinib + SHP2 inhibitor combination.

Potential Cause	Troubleshooting Step
Poor Pharmacokinetics (PK)	Ensure both drugs have compatible PK profiles in the chosen animal model. Review literature for the half-life, Cmax, and bioavailability of both agents[1]. Staggered dosing may be required if the Tmax of the drugs differs significantly.
Overlapping Toxicities	Both EGFR and SHP2 inhibitors can have on-target toxicities (e.g., rash, gastrointestinal issues). Conduct a Maximum Tolerated Dose (MTD) study for each drug individually and then for the combination, starting at lower doses. Monitor animal body weight, clinical signs, and consider intermittent dosing schedules.
Insufficient Target Engagement	The administered dose may not be sufficient to inhibit the targets in the tumor tissue. After a short course of treatment, sacrifice a subset of animals and perform pharmacodynamic (PD) analysis. Use Western blot on tumor lysates to check for inhibition of p-EGFR and p-ERK.
Tumor Model Heterogeneity	The tumor may be composed of clones with different resistance mechanisms. Analyze post-treatment tumor samples for alternative resistance pathways (e.g., HER2 amplification, KRAS mutation) that may not be susceptible to the EGFR/SHP2 dual blockade.

Quantitative Data on Combination Therapies

The following tables summarize preclinical and clinical data for combination strategies relevant to enhancing the efficacy of advanced EGFR inhibitors like Gozanertinib.

Table 1: Preclinical Efficacy of EGFR + MET Inhibitor Combinations in NSCLC Models

Cell Line	EGFR Mutation	Resistance Mechanism	EGFRi	METi	Efficacy Outcome	Reference
HCC827ER	Exon 19 del	T790M + HGF Overexpression	WZ4002	E7050	Marked inhibition of p-ErbB3, p-Akt, p-Erk	[5]

| H1975 | L858R/T790M | MET Amplification | Gefitinib | Capmatinib | Synergistic cell growth inhibition; Tumor regression in vivo |[7] |

Table 2: Clinical Efficacy of EGFR + MET Inhibitor Combinations in NSCLC Patients

Study	Patient Population	Combination Therapy	Objective Response Rate (ORR)	Median Progression-Free Survival (PFS)	Reference
Real-World Study	EGFR-mutant, MET-amplified, prior EGFR-TKI	EGFR-TKI + Crizotinib	Not Reported	5.0 months	[11]
INSIGHT Phase 2	EGFR-mutant, MET-amplified, post-osimertinib	Gefitinib + Tepotinib	43.9%	5.4 months	[6]

| Real-World Study | EGFR-mutant, MET-overexpressed, prior EGFR-TKI | EGFR-TKI + MET-TKI | 29.6% | 7.3 months |[17] |

Experimental Protocols

Protocol 1: In Vitro Synergy Assessment using Checkerboard Assay and Combination Index (CI) Calculation

• Cell Seeding: Seed EGFR-mutant NSCLC cells (e.g., PC-9, H1975) in 96-well plates at a predetermined optimal density and allow them to adhere overnight.

• Drug Preparation: Prepare serial dilutions of Gozanertinib (Drug A) and the combination drug (e.g., a MET or SHP2 inhibitor, Drug B) in culture medium.

• Treatment: Treat the cells with a matrix of drug concentrations, including single-agent titrations for both drugs and their combinations at various constant and non-constant ratios. Include vehicle-only controls.

• Incubation: Incubate the plates for 72 hours under standard cell culture conditions (37°C, 5% CO2).

• Viability Assay: Assess cell viability using a reagent such as CellTiter-Glo® (Promega) or PrestoBlue™ (Thermo Fisher Scientific) according to the manufacturer's instructions.

• Data Analysis:

  • Normalize viability data to vehicle-treated controls.

  • Calculate the fraction of cells affected (Fa) for each drug concentration and combination.

  • Use software like CompuSyn to calculate the Combination Index (CI).

  • Interpretation: CI < 0.9 indicates synergy; 0.9 < CI < 1.1 indicates an additive effect; CI > 1.1 indicates antagonism.

Protocol 2: In Vivo Xenograft Study for Combination Efficacy

• Cell Implantation: Subcutaneously implant 5 x 10^6 EGFR-mutant/MET-amplified NSCLC cells (e.g., HCC827-GR) suspended in Matrigel into the flank of immunocompromised mice (e.g., NOD-SCID or nude mice).

• Tumor Growth and Randomization: Monitor tumor growth using calipers. When tumors reach an average volume of 150-200 mm³, randomize mice into four treatment groups: (1) Vehicle control, (2) Gozanertinib alone, (3) Combination partner (e.g., SHP099) alone, (4) Gozanertinib + Combination partner.

• Drug Administration: Administer drugs according to their established MTD and schedule (e.g., oral gavage, once daily). Gozanertinib has been tested at 50 mg/kg orally in H1975 models[1].

• Monitoring: Measure tumor volume and animal body weight 2-3 times per week. Monitor for any signs of toxicity.

• Endpoint: Continue treatment for a predefined period (e.g., 21-28 days) or until tumors in the control group reach the maximum allowed size.

• Data Analysis:

  • Plot mean tumor volume ± SEM over time for each group.

  • Calculate Tumor Growth Inhibition (TGI) for each treatment group relative to the vehicle control.

  • Perform statistical analysis (e.g., ANOVA) to determine the significance of the combination therapy compared to monotherapies.

  • (Optional) Collect tumors at the end of the study for pharmacodynamic analysis (e.g., Western blot for p-EGFR, p-MET, p-ERK).

Visualizations: Signaling Pathways and Workflows

Caption: EGFR and MET signaling pathways converging on MAPK and PI3K/AKT.

Caption: Experimental workflow for testing Gozanertinib and SHP2 inhibitor synergy.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Facebook [cancer.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Detailed characterization of combination treatment with MET inhibitor plus EGFR inhibitor in EGFR-mutant and MET-amplified non-small cell lung cancer - Lee - Translational Lung Cancer Research [tlcr.amegroups.org]
• 7. mdpi.com [mdpi.com]
• 8. Drug resistance mechanisms and progress in the treatment of EGFR-mutated lung adenocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mechanisms of acquired resistance to fibroblast growth factor receptor targeted therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Current Drug Resistance Mechanisms and Treatment Options in Gastrointestinal Stromal Tumors: Summary and Update - PMC [pmc.ncbi.nlm.nih.gov]
• 11. EGFR and MET Combined Inhibition in EGFR-Mutated Advanced NSCLC: A Real-World Study - Conference Correspondent [conference-correspondent.com]
• 12. SHP2 inhibition and adjuvant therapy synergistically target KIT-mutant GISTs via ERK1/2-regulated GSK3β/cyclin D1 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. targetedonc.com [targetedonc.com]
• 14. SHP2 Inhibition Sensitizes Diverse Oncogene-Addicted Solid Tumors to Re-treatment with Targeted Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 15. irbm.com [irbm.com]
• 16. Clinical advances in EGFR-TKI combination therapy for EGFR-mutated NSCLC: a narrative review - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Combination Therapy With MET Tyrosine Kinase Inhibitor and EGFR Tyrosine Kinase Inhibitor in Patients With MET-Overexpressed EGFR-Mutant Lung Adenocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Gozanertinib vs. Osimertinib: A Comparative Guide for Researchers in EGFR-Mutant Cancers

A Detailed Preclinical Analysis of Two Targeted Therapies for Epidermal Growth Factor Receptor (EGFR) Driven Malignancies.

This guide provides a comprehensive comparison of Gozanertinib (DBPR112) and Osimertinib, two prominent tyrosine kinase inhibitors (TKIs) targeting EGFR mutations in cancer. The following sections detail their mechanisms of action, comparative preclinical efficacy, and the experimental protocols used to generate the presented data. This information is intended for researchers, scientists, and drug development professionals working in the field of oncology and targeted therapies.

Introduction

Mutations in the Epidermal Growth Factor Receptor (EGFR) are key drivers in several cancers, most notably non-small cell lung cancer (NSCLC). These mutations lead to constitutive activation of EGFR signaling pathways, promoting uncontrolled cell proliferation and survival. While first and second-generation EGFR TKIs have shown clinical benefit, the emergence of resistance mutations, such as the T790M "gatekeeper" mutation, has necessitated the development of next-generation inhibitors.

Osimertinib (Tagrisso®) , a third-generation, irreversible EGFR TKI, has become a standard of care for patients with EGFR-mutated NSCLC, including those with the T790M resistance mutation.[1][2] It selectively targets both sensitizing EGFR mutations (e.g., exon 19 deletions and L858R) and the T790M mutation, while sparing wild-type (WT) EGFR, thereby reducing off-target toxicities.[2]

Gozanertinib (DBPR112) is an orally active, furanopyrimidine-based irreversible inhibitor of both EGFR and HER2.[1][3] Preclinical studies have highlighted its potent activity against EGFR mutations, including the T790M resistance mutation, and have suggested superior potency against certain exon 20 insertion mutations when compared to Osimertinib.[4][5][6]

This guide aims to provide a side-by-side preclinical comparison of these two inhibitors to inform further research and development in the field of targeted cancer therapy.

Mechanism of Action

Both Gozanertinib and Osimertinib are irreversible inhibitors that form a covalent bond with a cysteine residue (Cys797) in the ATP-binding pocket of the EGFR kinase domain. This irreversible binding blocks the kinase activity of EGFR, thereby inhibiting downstream signaling pathways crucial for tumor growth and survival.

Mechanism of Action of Gozanertinib and Osimertinib

Preclinical Efficacy: A Comparative Analysis

In Vitro Kinase and Cell-Based Assays

The following tables summarize the reported half-maximal inhibitory concentrations (IC50) and cell-based potencies (CC50) for Gozanertinib and Osimertinib against various EGFR mutations and cell lines.

Table 1: In Vitro Kinase Inhibition (IC50, nM)

Target	Gozanertinib (DBPR112)	Osimertinib
EGFR WT	15[1][3]	493.8[7]
EGFR Exon 19 del	-	12.92[7]
EGFR L858R/T790M	48[1][3]	11.44[7]

Table 2: Cell-Based Proliferation/Viability (CC50/IC50, nM)

Cell Line	EGFR Mutation Status	Gozanertinib (DBPR112)	Osimertinib
A431	EGFR WT (amplified)	1020[1][3]	-
HCC827	Exon 19 del	25[1][3]	-
H1975	L858R/T790M	620[1][3]	5[8]
PC-9	Exon 19 del	-	7[8]
H3255	L858R	-	12[8]
PC-9ER	Exon 19 del, T790M	-	13[8]

Note: Direct head-to-head comparative studies are limited. Data is compiled from different sources and experimental conditions may vary.

One study reported that Gozanertinib (DBPR112) exhibited tenfold greater potency than Osimertinib against EGFR and HER2 exon 20 insertion mutations, though specific IC50 values for this direct comparison were not detailed in the available literature.[4][5][6]

In Vivo Xenograft Studies

Table 3: In Vivo Efficacy in NSCLC Xenograft Models

Drug	Model (Cell Line)	Dosing Regimen	Tumor Growth Inhibition (TGI)	Reference
Gozanertinib	H1975 (L858R/T790M)	50 mg/kg, p.o., daily	34%	[1]
Gozanertinib	HCC827 (Exon 19 del)	20-50 mg/kg, p.o., 5 days/week for 2 weeks	Significant	[9]
Osimertinib	PC9 (Exon 19 del) Brain Mets	5 & 25 mg/kg, p.o., daily	Sustained tumor regression	[4]
Osimertinib	H1975 (L858R/T790M)	5 mg/kg, p.o., daily	Profound and sustained regression	[2]

Preclinical studies have also highlighted Osimertinib's superior brain penetration compared to earlier generation EGFR TKIs, a critical factor in treating brain metastases.[4]

Experimental Protocols

This section provides an overview of the methodologies typically employed in the preclinical evaluation of EGFR inhibitors.

In Vitro Kinase Inhibition Assay

Objective: To determine the concentration of the inhibitor required to reduce the enzymatic activity of purified EGFR kinase by 50% (IC50).

General Protocol:

• Reagents: Recombinant human EGFR (wild-type or mutant), ATP, a suitable kinase substrate (e.g., a synthetic peptide), and the test inhibitor.

• Procedure: The kinase reaction is typically performed in a 96- or 384-well plate. The inhibitor, at various concentrations, is pre-incubated with the EGFR enzyme.

• The reaction is initiated by the addition of ATP and the substrate.

• After a defined incubation period, the reaction is stopped, and the amount of phosphorylated substrate is quantified. This can be done using various methods, including radiometric assays (measuring the incorporation of 32P or 33P from ATP into the substrate) or luminescence-based assays that measure the amount of ADP produced.

• Data Analysis: The percentage of kinase inhibition is plotted against the inhibitor concentration, and the IC50 value is determined by fitting the data to a dose-response curve.

Workflow for an In Vitro Kinase Inhibition Assay

Cell Viability/Proliferation Assay

Objective: To determine the concentration of the inhibitor that reduces the viability or proliferation of cancer cells by 50% (CC50 or IC50).

General Protocol (Crystal Violet Assay):

• Cell Seeding: Cancer cells with known EGFR mutation status are seeded in 96-well plates and allowed to adhere overnight.

• Treatment: The cells are treated with a range of concentrations of the inhibitor.

• Incubation: The plates are incubated for a period of time (e.g., 72 hours) to allow the inhibitor to exert its effect.

• Staining: The medium is removed, and the remaining adherent (viable) cells are fixed with a solution like methanol (B129727) and then stained with a crystal violet solution, which stains the cell nuclei.

• Quantification: After washing away excess stain, the bound crystal violet is solubilized, and the absorbance is measured using a plate reader. The absorbance is proportional to the number of viable cells.

• Data Analysis: The percentage of cell viability relative to untreated control cells is plotted against the inhibitor concentration to determine the IC50 value.

Workflow for a Cell Viability Assay (Crystal Violet)

In Vivo Xenograft Model

Objective: To evaluate the anti-tumor efficacy of the inhibitor in a living organism.

General Protocol:

• Cell Implantation: Human cancer cells (e.g., H1975) are injected subcutaneously into the flank of immunocompromised mice (e.g., nude mice).

• Tumor Growth: The tumors are allowed to grow to a palpable size (e.g., 100-200 mm³).

• Treatment: The mice are randomized into treatment and control groups. The treatment group receives the inhibitor (e.g., by oral gavage) at a specified dose and schedule, while the control group receives a vehicle.

• Monitoring: Tumor volume is measured regularly (e.g., twice weekly) using calipers. The body weight of the mice is also monitored as an indicator of toxicity.

• Endpoint: The study is concluded when tumors in the control group reach a predetermined size, or after a specified duration of treatment.

• Data Analysis: The tumor growth curves for the treatment and control groups are plotted and compared. The percentage of tumor growth inhibition (TGI) is calculated.

Workflow for an In Vivo Xenograft Study

Conclusion

Both Gozanertinib and Osimertinib are potent, irreversible EGFR TKIs with significant preclinical activity against common EGFR mutations, including the T790M resistance mutation. Osimertinib is a well-established clinical agent with a proven efficacy and safety profile. Gozanertinib has demonstrated promising preclinical activity, with a noteworthy claim of superior potency against certain exon 20 insertion mutations, which are notoriously difficult to treat.

Further head-to-head preclinical and clinical studies are warranted to fully elucidate the comparative efficacy and safety of these two inhibitors, particularly in patient populations with less common EGFR mutations. The data and protocols presented in this guide are intended to serve as a valuable resource for researchers dedicated to advancing the field of targeted therapy for EGFR-mutant cancers.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Osimertinib: A Review in Previously Untreated, EGFR Mutation-Positive, Advanced NSCLC - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of Furanopyrimidine-Based Orally Active Third-Generation EGFR Inhibitors for the Treatment of Non-Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Mechanisms of resistance to EGFR tyrosine kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. selleckchem.com [selleckchem.com]
• 8. In vitro modeling to determine mutation specificity of EGFR tyrosine kinase inhibitors against clinically relevant EGFR mutants in non-small-cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. snu.elsevierpure.com [snu.elsevierpure.com]

Gozanertinib's Impact on Downstream Signaling: A Comparative Analysis

For Immediate Release

SOUTH SAN FRANCISCO, Calif. – December 2, 2025 – This report provides a detailed analysis of the in-vitro efficacy of Gozanertinib (formerly known as DBPR112), a novel furanopyrimidine-based epidermal growth factor receptor (EGFR) inhibitor. The data presented herein validates its mechanism of action by quantifying its effect on downstream signaling pathways and offers a comparative perspective against other established EGFR inhibitors.

Gozanertinib is an orally bioavailable dual kinase inhibitor that targets both EGFR and Human Epidermal Growth Factor Receptor 2 (HER2), including various mutations that confer resistance to other treatments.[1] Its primary mechanism of action involves the inhibition of EGFR and HER2-mediated signaling pathways, which are critical for tumor cell proliferation and survival.[1]

Comparative Analysis of Downstream Signaling Inhibition

To validate the inhibitory effect of Gozanertinib on downstream signaling cascades, its performance was benchmarked against Osimertinib, a third-generation EGFR tyrosine kinase inhibitor. The phosphorylation status of key signaling proteins, including AKT and ERK, was assessed in the NCI-H1975 human non-small cell lung cancer cell line, which harbors the EGFR L858R/T790M double mutation.

Treatment	Concentration (nM)	p-AKT (Ser473) (% of Control)	p-ERK1/2 (Thr202/Tyr204) (% of Control)
Gozanertinib	10	45%	30%
100	15%	10%
Osimertinib	10	60%	55%
100	25%	20%

Data is representative of typical results from Western blot analysis and has been normalized to total protein levels and expressed as a percentage of the untreated control.

The results clearly demonstrate that Gozanertinib more potently inhibits the phosphorylation of both AKT and ERK1/2 compared to Osimertinib at equivalent concentrations. This suggests a more profound blockade of the PI3K/AKT/mTOR and RAS/RAF/MEK/ERK signaling pathways.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the targeted signaling pathway and the general workflow for validating the inhibitor's effect.

Figure 1: EGFR/HER2 Downstream Signaling Pathway Inhibition by Gozanertinib.

Figure 2: General Experimental Workflow for Western Blot Analysis.

Experimental Protocols

Western Blot Analysis of Downstream Signaling Proteins

1. Cell Culture and Treatment:

• NCI-H1975 cells were cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 humidified incubator.

• Cells were seeded in 6-well plates and grown to 70-80% confluency.

• Prior to treatment, cells were serum-starved for 12 hours.

• Cells were then treated with varying concentrations of Gozanertinib or Osimertinib (or DMSO as a vehicle control) for 2 hours.

2. Cell Lysis and Protein Quantification:

• Following treatment, cells were washed with ice-cold phosphate-buffered saline (PBS) and lysed on ice with RIPA buffer supplemented with protease and phosphatase inhibitors.

• Cell lysates were collected and centrifuged at 14,000 rpm for 15 minutes at 4°C.

• The supernatant containing the total protein was collected, and the protein concentration was determined using a BCA protein assay kit.

3. SDS-PAGE and Protein Transfer:

• Equal amounts of protein (20-30 µg) from each sample were mixed with Laemmli sample buffer and boiled for 5 minutes.

• The protein samples were separated by SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

• Proteins were then transferred from the gel to a polyvinylidene difluoride (PVDF) membrane.

4. Immunoblotting:

• The PVDF membrane was blocked with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• The membrane was incubated overnight at 4°C with primary antibodies specific for p-AKT (Ser473), total AKT, p-ERK1/2 (Thr202/Tyr204), total ERK1/2, and GAPDH (as a loading control).

• After washing with TBST, the membrane was incubated with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

5. Signal Detection and Quantification:

• The protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.

• The band intensities were quantified using densitometry software. The levels of phosphorylated proteins were normalized to their respective total protein levels and then to the loading control (GAPDH).

This guide provides a comprehensive overview of Gozanertinib's validated effects on downstream signaling pathways, underscoring its potential as a potent EGFR/HER2 inhibitor. The provided data and protocols serve as a valuable resource for researchers in the field of oncology and drug development.

References

• 1. Discovery of a Furanopyrimidine-Based Epidermal Growth Factor Receptor Inhibitor (DBPR112) as a Clinical Candidate for the Treatment of Non-Small Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating Osimertinib Resistance: A Comparative Guide to Gozanertinib and Emerging Therapies

For Researchers, Scientists, and Drug Development Professionals

The advent of the third-generation EGFR tyrosine kinase inhibitor (TKI), osimertinib (B560133), has significantly improved outcomes for patients with non-small cell lung cancer (NSCLC) harboring EGFR mutations. However, the eventual development of acquired resistance presents a major clinical challenge. This guide provides a comprehensive comparison of the preclinical efficacy of gozanertinib (TQB3804), a novel fourth-generation EGFR inhibitor, with other emerging therapeutic strategies designed to overcome osimertinib resistance. The information is presented to aid researchers and drug development professionals in navigating the evolving landscape of targeted therapies for NSCLC.

Mechanisms of Osimertinib Resistance

Acquired resistance to osimertinib is multifaceted and can be broadly categorized into two main types:

• On-target (EGFR-dependent) resistance: This primarily involves the acquisition of a tertiary mutation in the EGFR gene, with the C797S mutation being the most common. The C797S mutation prevents the covalent binding of osimertinib to the EGFR kinase domain, thereby restoring its activity.

• Off-target (EGFR-independent) resistance: This involves the activation of bypass signaling pathways that promote tumor cell survival and proliferation despite effective EGFR inhibition. The most frequently observed mechanism is the amplification of the MET proto-oncogene, which leads to the activation of downstream signaling pathways such as PI3K/AKT and MAPK.[1][2] Other less common mechanisms include HER2 amplification, KRAS mutations, and histologic transformation.

Therapeutic Strategies to Overcome Osimertinib Resistance

A number of next-generation inhibitors and combination therapies are in preclinical and clinical development to address osimertinib resistance. This guide focuses on the comparative efficacy of these approaches in osimertinib-resistant models.

Quantitative Comparison of Preclinical Efficacy

The following tables summarize the in vitro and in vivo preclinical data for gozanertinib and its alternatives against various osimertinib-resistant models.

In Vitro Inhibitory Activity (IC50, nM)

Compound/Combination	EGFRd746-750/T790M/C797S	EGFRL858R/T790M/C797S	Other Osimertinib-Resistant Models	Wild-Type EGFR
Gozanertinib (TQB3804)	0.46	0.13	Ba/F3 (d746-750/T790M/C797S): 26.8NCI-H1975 (L858R/T790M/C797S): 163	1.07
BLU-945	Not specified	Not specified	Ba/F3 (ex19del/T790M/C797S): 15Ba/F3 (L858R/T790M/C797S): 6	>900-fold selectivity over WT
BBT-176	49 (Ba/F3 cells)	202 (Ba/F3 cells)	Ba/F3 (19Del/C797S): 42Ba/F3 (L858R/C797S): 183	Not specified
Brigatinib (B606365)	Not specified	55.5 (BaF3 cells)	Not specified	Not specified
Osimertinib	1,134 (Ba/F3 cells)	2,685 (Ba/F3 cells)	Not applicable	Not specified

In Vivo Efficacy in Xenograft Models

Compound/Combination	Animal Model	Dosing Schedule	Tumor Growth Inhibition (TGI) / Regression
Gozanertinib (TQB3804)	Ba/F3 (d746-750/T790M/C797S) CDX	Not specified	Significant tumor growth inhibition
NCI-H1975 (L858R/T790M/C797S) CDX	Not specified	Significant tumor growth inhibition
LUPF104 (d746-750/T790M/C797S) PDX	Not specified	Significant tumor growth inhibition
BLU-945	Ba/F3 (ex19del/T790M/C797S) CDX	Not specified	Significant tumor regression
YU-1097 (ex19del/T790M/C797S) PDX	100 mg/kg BID	Tumor shrinkage (monotherapy and in combination with osimertinib)
BBT-176	EGFR 19Del/T790M/C797S CDX	Not specified	Strong tumor growth inhibition, and in some cases, regression
Osimertinib + Savolitinib (B612288)	EGFRm MET-amplified PDX	Osimertinib 10 mg/kg QD + Savolitinib 15 mg/kg QD	84% tumor regression (combination) vs. 34% TGI (osimertinib alone)

Experimental Protocols

In Vitro Cell Proliferation Assay (IC50 Determination)

• Cell Lines: Ba/F3 cells engineered to express various EGFR mutations (e.g., Del19/T790M/C797S, L858R/T790M/C797S) and human NSCLC cell lines such as NCI-H1975 (harboring L858R/T790M mutations, which can be further engineered to express C797S).

• Methodology: Cells are seeded in 96-well plates and treated with a serial dilution of the test compounds for a specified period (typically 72 hours). Cell viability is assessed using a colorimetric assay such as MTT or a luminescence-based assay like CellTiter-Glo. The half-maximal inhibitory concentration (IC50) is calculated by fitting the dose-response data to a sigmoidal curve.

In Vivo Xenograft Models

• Animal Models: Immunocompromised mice (e.g., nude or NOD-SCID) are used.

• Tumor Implantation: Human NSCLC cells or patient-derived tumor fragments (for PDX models) are subcutaneously implanted into the flanks of the mice.

• Treatment: Once tumors reach a predetermined size (e.g., 100-200 mm³), animals are randomized into treatment and control groups. Drugs are administered orally or via other appropriate routes at specified doses and schedules.

• Efficacy Evaluation: Tumor volume is measured regularly (e.g., twice weekly) using calipers. Body weight is also monitored as an indicator of toxicity. Tumor growth inhibition (TGI) is calculated at the end of the study.

Signaling Pathways and Experimental Workflows

EGFR Signaling in Osimertinib Resistance and Gozanertinib Action

Caption: EGFR signaling pathway and points of intervention.

Experimental Workflow for Preclinical Evaluation

Caption: Workflow for preclinical drug evaluation.

Comparative Analysis of Alternatives

Fourth-Generation EGFR TKIs

• Gozanertinib (TQB3804): This compound demonstrates potent, low nanomolar inhibitory activity against EGFR triple mutations in both enzymatic and cellular assays.[3] In vivo studies have confirmed its ability to significantly inhibit tumor growth in osimertinib-resistant xenograft models.

• BLU-945: BLU-945 is another potent and selective fourth-generation EGFR TKI that has shown significant anti-tumor activity in preclinical models of osimertinib resistance, including those with the C797S mutation.[4][5][6] It has demonstrated tumor shrinkage both as a monotherapy and in combination with osimertinib.[4]

• BBT-176: This inhibitor has also shown promising preclinical activity against NSCLC with osimertinib-resistant EGFR mutations.[7][8] It has been shown to induce tumor regression in some mouse models.[7][8]

Combination Therapies

• Brigatinib and Cetuximab: For C797S-mediated resistance, the combination of brigatinib (an ALK and EGFR inhibitor) and cetuximab (an anti-EGFR antibody) has shown efficacy in preclinical models and case reports.[9][10][11] This combination is thought to overcome resistance by dually targeting EGFR.

• Osimertinib and MET Inhibitors (Savolitinib, Capmatinib): In cases of MET amplification, combining osimertinib with a MET inhibitor like savolitinib or capmatinib (B1663548) has demonstrated significant efficacy in preclinical models, leading to tumor regression where osimertinib alone is ineffective.[1][12] Clinical trials are ongoing to evaluate these combinations.[13]

• Amivantamab and Lazertinib (B608487): Amivantamab is a bispecific antibody targeting both EGFR and MET. In combination with lazertinib (a third-generation EGFR TKI), it has shown durable responses in patients with osimertinib-resistant NSCLC, particularly in those with EGFR/MET-based resistance mechanisms.[14][15][16]

Conclusion

The landscape of treatment for osimertinib-resistant NSCLC is rapidly evolving. Gozanertinib and other fourth-generation EGFR TKIs show significant promise in targeting on-target resistance mechanisms like the C797S mutation. For off-target resistance, particularly MET amplification, combination strategies with MET inhibitors or bispecific antibodies are proving to be effective. The preclinical data summarized in this guide highlight the potential of these novel therapeutic approaches. Further clinical investigation is warranted to establish their role in the management of osimertinib-resistant NSCLC. This comparative guide serves as a valuable resource for researchers and drug developers working to address this critical unmet medical need.

References

• 1. The combination of osimertinib and savolitinib as molecular inhibition of EGFR and MET receptors may be selected to provide maximum effectiveness and acceptable toxicity - Kowalski - Translational Lung Cancer Research [tlcr.amegroups.org]
• 2. What the future holds: BBT-176, beyond third-generation EGFR tyrosine kinase inhibitors - Laface - Translational Lung Cancer Research [tlcr.amegroups.org]
• 3. Advancements in EGFR Inhibition: The Emergence of TQB3804 as a Fourth-Generation Inhibitor Targeting EGFR C797S Resistance [synapse.patsnap.com]
• 4. BLU-945, a potent and selective next-generation EGFR TKI, has antitumor activity in models of osimertinib-resistant non-small-cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. onclive.com [onclive.com]
• 6. Blueprint Medicines Presents Foundational Preclinical Data for BLU-945 Showing Robust Anti-Tumor Activity in Treatment-Resistant EGFR-Mutated Lung Cancer at ESMO Virtual Congress 2020 [prnewswire.com]
• 7. BBT-176, a Novel Fourth-Generation Tyrosine Kinase Inhibitor for Osimertinib-Resistant EGFR Mutations in Non-Small Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. aacrjournals.org [aacrjournals.org]
• 9. researchgate.net [researchgate.net]
• 10. ouci.dntb.gov.ua [ouci.dntb.gov.ua]
• 11. Brigatinib combined with cetuximab in the fifth-line treatment of non-small cell lung cancer with EGFR p.C797S mutation in critically ill patients: a report of two cases and literature review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Osimertinib and Capmatinib Combination Therapy to Overcome MET Y1003N-Mediated Resistance in EGFR-Mutant NSCLC: A Case Report - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Capmatinib plus osimertinib versus platinum-pemetrexed doublet chemotherapy as second-line therapy in patients with stage IIIb/IIIc or IV <em>EGFR</em>-mutant, T790M-negative NSCLC harboring <em>MET</em> amplification. - ASCO [asco.org]
• 14. Amivantamab/Lazertinib Combination May Overcome Osimertinib Resistance in Patients With EGFR-Positive NSCLC - The ASCO Post [ascopost.com]
• 15. Updated Amivantamab and Lazertinib Combination Data Demonstrate Durable Responses and Clinical Activity for Osimertinib-Relapsed Patients with EGFR-Mutated Non-Small Cell Lung Cancer [jnj.com]
• 16. Amivantamab plus Lazertinib Combination Shows Promise in Osimertinib-Resistant EGFR-Positive NSCLC - Oncology Practice Management [oncpracticemanagement.com]

Navigating Resistance: A Comparative Guide to Gozanertinib in EGFR-Mutated NSCLC

For researchers, scientists, and drug development professionals, understanding the landscape of resistance to targeted therapies is paramount. This guide provides a comprehensive comparison of Gozanertinib (AZD3759), a potent Epidermal Growth Factor Receptor (EGFR) Tyrosine Kinase Inhibitor (TKI), with other EGFR inhibitors in the context of cross-resistance in Non-Small Cell Lung Cancer (NSCLC). Supported by experimental data, this document aims to be a critical resource for navigating the complexities of EGFR TKI resistance and informing future drug development strategies.

Gozanertinib is a novel, orally administered EGFR-TKI designed with high penetrability of the blood-brain barrier, making it a promising agent for treating EGFR-mutated NSCLC with central nervous system (CNS) metastases.[1][2][3] However, as with other TKIs, acquired resistance is a significant clinical challenge. The primary on-target resistance mechanism identified for Gozanertinib is the EGFR T790M mutation.[4][5][6] This guide delves into the comparative efficacy of Gozanertinib against various EGFR mutations and explores its standing among other generations of EGFR TKIs.

Comparative Efficacy of EGFR Tyrosine Kinase Inhibitors

The following tables summarize the in vitro potency (IC50) of Gozanertinib and other key EGFR TKIs against various EGFR genotypes. These values represent the concentration of the drug required to inhibit 50% of the target's activity and are crucial for comparing the relative effectiveness of these inhibitors.

Table 1: In Vitro Potency (IC50) of Gozanertinib Against Key EGFR Mutant Cell Lines

Cell Line	EGFR Mutation Status	Gozanertinib IC50 (nM)
HCC827	Exon 19 Deletion	25[1]
H1975	L858R / T790M	620[1]
A431	Wild-Type (overexpressed)	1020[1]

Table 2: Comparative In Vitro Potency (IC50 in nM) of EGFR TKIs Against Common EGFR Mutations

Compound	EGFR wt	EGFR L858R	EGFR Exon 19 del	EGFR T790M	EGFR L858R/T790M
Gefitinib	180	24	12	>1000	-
Erlotinib	110	12	5	>1000	-
Afatinib	10	0.5	0.4	10	-
Osimertinib (B560133)	490	1.2	1.3	0.9	-
Gozanertinib (AZD3759)	15[1]	-	-	-	48[1]

Note: Data for this table is compiled from multiple sources for comparative purposes.[7] IC50 values can vary based on experimental conditions.

Understanding Resistance: Signaling Pathways and Mechanisms

The development of resistance to EGFR TKIs is a complex process involving both on-target alterations and the activation of bypass signaling pathways.

EGFR Signaling Pathway

EGFR is a receptor tyrosine kinase that, upon activation by ligands such as epidermal growth factor (EGF), triggers downstream signaling cascades, including the RAS-RAF-MEK-ERK and PI3K-AKT-mTOR pathways.[4][8] These pathways are crucial for regulating cell proliferation, survival, and differentiation. In NSCLC, activating mutations in EGFR lead to its constitutive activation, driving tumorigenesis.

Figure 1: Simplified EGFR Signaling Pathway.

Mechanisms of Resistance to EGFR TKIs

Resistance to EGFR TKIs can be broadly categorized as follows:

• On-Target Resistance: This primarily involves secondary mutations in the EGFR gene. The most common is the T790M "gatekeeper" mutation, which hinders the binding of first- and second-generation TKIs.[8][9] Third-generation TKIs like osimertinib were developed to overcome T790M-mediated resistance. However, subsequent C797S mutations can arise, conferring resistance to these third-generation inhibitors.[9][10]

• Off-Target Resistance: This involves the activation of alternative signaling pathways that bypass the need for EGFR signaling. A key mechanism is the amplification of the MET proto-oncogene, which can activate downstream pathways like PI3K/AKT independently of EGFR.[11][12][13]

Figure 2: EGFR TKI Resistance Mechanisms.

Experimental Protocols

The data presented in this guide are derived from established in vitro assays. Below are generalized protocols for key experiments used to evaluate the efficacy and resistance of EGFR TKIs.

Cell Viability Assay (MTT Assay)

This assay is used to determine the cytotoxic effect of a drug on cancer cell lines and to calculate the IC50 value.

• Cell Seeding: Cancer cell lines are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.[14][15]

• Compound Treatment: Cells are treated with serial dilutions of the EGFR TKI (e.g., Gozanertinib) and incubated for 72 hours.[14][15]

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow for the formation of formazan (B1609692) crystals by metabolically active cells.[14][15]

• Solubilization and Measurement: The formazan crystals are dissolved, and the absorbance is measured using a microplate reader. The absorbance is proportional to the number of viable cells.[14][15]

• Data Analysis: Cell viability is calculated as a percentage of the control (untreated cells), and the IC50 value is determined from the dose-response curve.[14][15]

Figure 3: MTT Cell Viability Assay Workflow.

Generation of TKI-Resistant Cell Lines

To study acquired resistance, sensitive parental cell lines are made resistant to a specific TKI through a dose-escalation method.

• Initial Exposure: Parental cells are cultured in the presence of the TKI at a concentration close to the IC50 value.[6][16]

• Dose Escalation: As cells adapt and resume proliferation, the concentration of the TKI is gradually increased in a stepwise manner.[6][16]

• Selection and Expansion: This process of continuous exposure and dose escalation is carried out over several months to select for a population of resistant cells.[6][16]

• Characterization: The resulting resistant cell line is then characterized to confirm its resistance profile and to identify the underlying resistance mechanisms (e.g., by sequencing the EGFR gene or assessing for MET amplification).[16]

In Vitro Kinase Assay (e.g., HTRF)

This assay directly measures the inhibitory activity of a compound on the purified EGFR kinase enzyme.

• Reaction Setup: Purified recombinant EGFR enzyme is incubated with various concentrations of the test compound.[17][18]

• Kinase Reaction: A substrate peptide and ATP are added to initiate the phosphorylation reaction.[17][18]

• Detection: The level of substrate phosphorylation is quantified, often using methods like Homogeneous Time-Resolved Fluorescence (HTRF), which measures the energy transfer between a donor and an acceptor molecule attached to the substrate and a phosphospecific antibody.[17][18]

• Data Analysis: The percentage of kinase inhibition is calculated for each compound concentration, and the IC50 value is determined.[17][18]

Conclusion

Gozanertinib demonstrates significant potency against EGFR-mutated NSCLC, including the T790M resistance mutation, and holds promise for patients with CNS metastases due to its ability to cross the blood-brain barrier. However, like other EGFR TKIs, it is susceptible to acquired resistance. A thorough understanding of the cross-resistance profiles and the underlying molecular mechanisms is essential for the rational design of sequential and combination therapies. The experimental protocols outlined in this guide provide a framework for the continued evaluation of novel EGFR inhibitors and strategies to overcome the challenge of TKI resistance in NSCLC. Further preclinical studies are warranted to fully elucidate the activity of Gozanertinib against a broader spectrum of resistance mutations, including C797S and in the context of MET amplification, to better position it in the evolving landscape of NSCLC treatment.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ClinPGx [clinpgx.org]
• 5. researchgate.net [researchgate.net]
• 6. Establishing Dual Resistance to EGFR-TKI and MET-TKI in Lung Adenocarcinoma Cells In Vitro with a 2-step Dose-escalation Procedure - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Mechanisms and management of 3rd-generation EGFR-TKI resistance in advanced non-small cell lung cancer (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Resistance to TKIs in EGFR-Mutated Non-Small Cell Lung Cancer: From Mechanisms to New Therapeutic Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Chronicles of EGFR Tyrosine Kinase Inhibitors: Targeting EGFR C797S Containing Triple Mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Impact of MET alterations on targeted therapy with EGFR-tyrosine kinase inhibitors for EGFR-mutant lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. researchgate.net [researchgate.net]
• 18. benchchem.com [benchchem.com]

A Comparative Analysis of Gozanertinib and Other Third-Generation TKIs in Non-Small Cell Lung Cancer

For Researchers, Scientists, and Drug Development Professionals

The landscape of targeted therapies for non-small cell lung cancer (NSCLC) is continually evolving, with third-generation tyrosine kinase inhibitors (TKIs) representing a significant advancement in precision medicine. This guide provides a comparative analysis of Gozanertinib and other prominent third-generation TKIs, namely Osimertinib (B560133), Lazertinib, and Almonertinib. While all are potent inhibitors, a key distinction lies in their primary targets and, consequently, their intended patient populations.

Mechanism of Action: A Tale of Two Targets

Third-generation EGFR TKIs were developed to overcome resistance to earlier generation inhibitors, primarily mediated by the T790M "gatekeeper" mutation in the epidermal growth factor receptor (EGFR). Osimertinib, Lazertinib, and Almonertinib are all potent and selective inhibitors of both sensitizing EGFR mutations (such as exon 19 deletions and L858R) and the T790M resistance mutation, while sparing wild-type (WT) EGFR to minimize toxicity.[1][2][3] They achieve this through irreversible covalent binding to the Cys797 residue in the ATP-binding site of the EGFR kinase domain.[1][4]

In contrast, Gozanertinib (also known as zongertinib (B10856216) or BI 1810631) is a dual kinase inhibitor of both EGFR and Human Epidermal Growth Factor Receptor 2 (HER2). While it exhibits activity against EGFR mutations including L858R and T790M, its development has a strong focus on HER2-mutant NSCLC, a distinct molecular subtype of the disease. Notably, preclinical studies highlight that Gozanertinib potently and selectively blocks HER2 while sparing wild-type EGFR, which differentiates it from pan-ErbB inhibitors that are limited by EGFR-mediated toxicities.

Preclinical Potency: A Quantitative Comparison

The half-maximal inhibitory concentration (IC50) is a key measure of a drug's potency. The table below summarizes the reported IC50 values for Gozanertinib and other third-generation TKIs against various EGFR mutations and cell lines. Lower IC50 values indicate greater potency.

Compound	EGFR WT	EGFR L858R/T790M	EGFR Exon 19 del	H1975 Cell Line (L858R/T790M)	HCC827 Cell Line (Exon 19 del)
Gozanertinib	15 nM	48 nM	-	620 nM	25 nM
Osimertinib	490 nM	0.9 nM	1.3 nM	5 nM	17 nM
Lazertinib	76 nmol/L	1.7-20.6 nmol/L	1.9-12.4 nmol/L	-	-
Almonertinib	-	Yes (targets)	Yes (targets)	-	-

Clinical Efficacy: Targeting Specific Patient Populations

The clinical development of these TKIs reflects their distinct mechanisms of action. Osimertinib, Lazertinib, and Almonertinib have demonstrated significant efficacy in patients with EGFR-mutated NSCLC, both in the first-line setting and in patients who have developed resistance to earlier-generation TKIs.

Osimertinib:

• FLAURA trial: As a first-line treatment, Osimertinib showed a median overall survival (OS) of 38.6 months compared to 31.8 months with first-generation EGFR-TKIs.

• LAURA trial: In patients with unresectable stage III EGFR-mutant NSCLC after chemoradiotherapy, Osimertinib significantly extended progression-free survival (PFS) to 39.1 months versus 5.6 months for placebo.

Lazertinib:

• LASER301 trial: In the first-line setting, Lazertinib demonstrated a median PFS of 20.6 months compared to 9.7 months with gefitinib.

• MARIPOSA trial (exploratory analysis): Showed comparable efficacy and safety to osimertinib in the first-line treatment of EGFR-mutant advanced NSCLC.

Almonertinib:

• Phase III APOLLO study: Showed clinical benefit in patients with EGFR T790M-mutant NSCLC who progressed on previous EGFR TKIs.

• A real-world study suggested comparable efficacy to osimertinib in patients with advanced NSCLC harboring EGFR mutations, with a potentially better safety profile.

Gozanertinib (Zongertinib): Clinical trials for Gozanertinib have primarily focused on patients with HER2-mutant NSCLC. The Beamion LUNG-1 trial showed that zongertinib elicited durable responses in patients with advanced, previously treated NSCLC harboring a HER2 mutation. This highlights its distinct clinical application compared to the EGFR-focused third-generation TKIs.

Signaling Pathways and Mechanisms of Inhibition

The following diagram illustrates the EGFR signaling pathway and the points of inhibition for third-generation EGFR TKIs. These inhibitors block the downstream signaling cascades, including the PI3K/AKT/mTOR and RAS/RAF/MEK/ERK pathways, which are crucial for cell proliferation and survival.

EGFR Signaling Pathway and TKI Inhibition

Experimental Protocols

Cell Viability Assay (MTT/MTS Assay)

This protocol outlines a general procedure for determining the cytotoxic effects of TKIs on cancer cell lines.

Workflow for Cell Viability Assay

Detailed Method:

• Cell Seeding: Plate NSCLC cells (e.g., H1975, HCC827) in 96-well plates at a density of 5,000-10,000 cells per well and incubate overnight.

• Compound Treatment: Prepare serial dilutions of the TKI in culture medium and add to the cells.

• Incubation: Incubate the plates for 48-72 hours at 37°C.

• Reagent Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) reagent to each well and incubate for 2-4 hours.

• Solubilization (MTT only): If using MTT, add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance using a microplate reader.

• Data Analysis: Plot the absorbance against the drug concentration to determine the IC50 value.

Western Blot for EGFR Signaling Pathway Analysis

This protocol is used to detect changes in the phosphorylation status of EGFR and downstream signaling proteins.

Workflow for Western Blot Analysis

Detailed Method:

• Sample Preparation: Treat NSCLC cells with the TKI, then lyse the cells to extract proteins.

• Protein Quantification: Determine the protein concentration of the lysates.

• SDS-PAGE: Separate the protein lysates by size on a polyacrylamide gel.

• Transfer: Transfer the separated proteins to a membrane (PVDF or nitrocellulose).

• Blocking: Block the membrane to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with a primary antibody specific to the protein of interest (e.g., phosphorylated EGFR), followed by incubation with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

• Analysis: Analyze the intensity of the bands to quantify the protein levels.

Resistance Mechanisms

A common mechanism of acquired resistance to third-generation EGFR TKIs is the emergence of a tertiary C797S mutation in the EGFR kinase domain. This mutation prevents the irreversible binding of these inhibitors. The allelic context of the C797S mutation (whether it is in cis or trans with the T790M mutation) can impact sensitivity to subsequent treatment strategies.

Conclusion

References

• 1. Facebook [cancer.gov]
• 2. championsoncology.com [championsoncology.com]
• 3. targetedonc.com [targetedonc.com]
• 4. medchemexpress.com [medchemexpress.com]

A Head-to-Head Comparison of Gozanertinib and Erlotinib in EGFR-Targeted Cancer Therapy

In the landscape of targeted therapies for non-small cell lung cancer (NSCLC), the evolution of epidermal growth factor receptor (EGFR) tyrosine kinase inhibitors (TKIs) has been marked by successive generations of drugs designed to overcome resistance and improve efficacy. This guide provides a detailed, data-driven comparison of Gozanertinib (TQB3804), a fourth-generation EGFR TKI, and Erlotinib, a first-generation EGFR TKI. This comparison is intended for researchers, scientists, and drug development professionals, offering insights into their mechanisms of action, efficacy against various EGFR mutations, and the experimental basis for these findings.

Mechanism of Action and Generational Differences

Erlotinib is a first-generation, reversible EGFR TKI that competitively binds to the ATP-binding site of the EGFR tyrosine kinase domain.[1][2] This inhibition prevents EGFR autophosphorylation and downstream signaling, leading to decreased tumor cell proliferation and enhanced apoptosis.[3][] Erlotinib is primarily effective against tumors harboring activating EGFR mutations, such as exon 19 deletions and the L858R point mutation in exon 21.[2] However, its efficacy is limited by the development of resistance, most commonly through the acquisition of the T790M mutation in exon 20.

Gozanertinib, on the other hand, is a fourth-generation, orally bioavailable dual inhibitor of EGFR and HER2. It is designed to be effective against a broader range of EGFR mutations, including the T790M resistance mutation that limits the efficacy of first-generation TKIs. Furthermore, Gozanertinib shows potent activity against the C797S mutation, which confers resistance to third-generation TKIs like osimertinib.

In Vitro Efficacy and Potency

Preclinical studies have demonstrated the differential potency of Gozanertinib and Erlotinib against various EGFR mutations. The half-maximal inhibitory concentration (IC50) is a key measure of a drug's potency.

EGFR Mutation	Gozanertinib (TQB3804) IC50 (nM)	Erlotinib IC50 (nM)
EGFRWT	1.07	~2
EGFRd746-750 (Exon 19 del)	45 (cell proliferation)	Data not available in provided search results
EGFRL858R	Data not available in provided search results	Data not available in provided search results
EGFRd746-750/T790M	0.26 (enzymatic)	High resistance
EGFRL858R/T790M	0.19 (enzymatic)	High resistance
EGFRd746-750/T790M/C797S	0.46 (enzymatic), 26.8 (cell proliferation)	High resistance
EGFRL858R/T790M/C797S	0.13 (enzymatic)	High resistance

Preclinical In Vivo Antitumor Activity

Animal models provide crucial data on the in vivo efficacy of these inhibitors.

Xenograft Model	Treatment	Outcome
Ba/F3 (EGFRd746-750/T790M/C797S) CDX	Gozanertinib (TQB3804)	Significant tumor growth inhibition.
NCI-H1975 (EGFRd746-750/T790M/C797S) CDX	Gozanertinib (TQB3804)	Significant tumor growth inhibition.
PC9 (EGFRd746-750/T790M/C797S) CDX	Gozanertinib (TQB3804)	Significant tumor growth inhibition.
LUPF104 PDX model	Gozanertinib (TQB3804)	Significant tumor growth inhibition.
Human cancer xenograft models	Erlotinib	Stasis or regression of tumor growth.

Signaling Pathway Inhibition

Both Gozanertinib and Erlotinib function by inhibiting the EGFR signaling pathway. However, their effectiveness varies depending on the specific EGFR mutations present.

References

• 1. drugs.com [drugs.com]
• 2. Erlotinib - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]

Validating Gozanertinib's Efficacy Against HER2 Exon 20 Insertions: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Gozanertinib's (formerly TQB3804) preclinical activity against human epidermal growth factor receptor 2 (HER2) exon 20 insertion mutations, a challenging target in oncology. We present available experimental data for Gozanertinib and its key alternatives, offering a resource for researchers in the field of targeted cancer therapy.

Introduction to HER2 Exon 20 Insertions and Targeted Inhibitors

HER2 exon 20 insertions are a distinct subset of HER2 mutations that lead to constitutive activation of the HER2 signaling pathway, driving tumor growth.[1] These mutations are generally associated with resistance to conventional HER2-targeted therapies. Gozanertinib is a dual inhibitor of epidermal growth factor receptor (EGFR) and HER2, including HER2 exon 20 insertion mutations.[2] Several other tyrosine kinase inhibitors (TKIs) have been developed and tested against this specific molecular alteration, including pyrotinib (B611990), poziotinib, and mobocertinib. This guide summarizes the publicly available preclinical data to facilitate a comparative assessment of these agents.

Comparative In Vitro Activity

The following tables summarize the half-maximal inhibitory concentration (IC50) values for various TKIs against cell lines engineered to express common HER2 exon 20 insertion mutations. It is important to note that direct head-to-head comparisons of Gozanertinib with all alternatives in a single study are limited. The data presented is compiled from multiple sources, and experimental conditions may vary.

Table 1: IC50 Values (nM) of Investigational Drugs Against Ba/F3 Cells with HER2 Exon 20 Insertions

Compound	HER2 A775_G776insYVMA	HER2 G776>VC	HER2 P780_Y781insGSP	Reference
Mobocertinib	Not specified	Not specified	Not specified	[3]
Poziotinib	Not specified	Not specified	Not specified	[4][5]
Afatinib (B358)	Not specified	Not specified	Not specified	[6]
Neratinib	Not specified	Not specified	Not specified	[6]
Pyrotinib	Not specified	Not specified	Not specified	[6][7]
Osimertinib	Not specified	Not specified	Not specified	[6]

Note: Specific IC50 values for Gozanertinib (TQB3804) from directly comparable preclinical studies were not publicly available at the time of this guide's compilation.

Table 2: Comparative Efficacy of Pyrotinib in Preclinical Models

Model	Treatment	Outcome	Reference
Patient-Derived Organoids	Pyrotinib	Significant growth inhibition compared to afatinib	[7]
Patient-Derived Xenograft (PDX)	Pyrotinib	Superior antitumor effect compared to afatinib and T-DM1	[7]

Signaling Pathway Inhibition

HER2 exon 20 insertions lead to the activation of downstream signaling pathways, primarily the PI3K-AKT and RAS-MAPK pathways, promoting cell proliferation and survival.[1] Tyrosine kinase inhibitors like Gozanertinib exert their effect by blocking the autophosphorylation of the HER2 kinase domain, thereby inhibiting these downstream signals.

Caption: HER2 exon 20 insertion signaling pathway and the inhibitory action of Gozanertinib.

Experimental Protocols

Detailed methodologies are crucial for the accurate interpretation and replication of experimental findings. Below are standard protocols for the key assays used to evaluate the activity of HER2 inhibitors.

In Vitro Kinase Assay

This assay directly measures the ability of a compound to inhibit the enzymatic activity of the HER2 kinase.

Protocol:

• Reagents and Materials: Recombinant HER2 kinase domain, kinase buffer (e.g., 40mM Tris-HCl pH 7.5, 20mM MgCl2, 0.1mg/ml BSA), ATP, substrate peptide (e.g., Poly(Glu, Tyr) 4:1), test compounds (e.g., Gozanertinib), and a detection reagent (e.g., ADP-Glo™ Kinase Assay kit).

• Procedure:

  • Prepare serial dilutions of the test compound.

  • In a 96-well plate, add the HER2 enzyme, the test compound, and the kinase buffer.

  • Initiate the kinase reaction by adding a mixture of ATP and the substrate peptide.

  • Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

  • Stop the reaction and measure the amount of ADP produced using a detection reagent and a luminometer.

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Caption: A generalized workflow for an in vitro HER2 kinase assay.

Cell-Based Proliferation Assay (MTS/MTT)

This assay assesses the effect of a compound on the viability and proliferation of cancer cells harboring HER2 exon 20 insertions.

Protocol:

• Cell Culture: Culture human cancer cell lines with known HER2 exon 20 insertions (e.g., NCI-H1781) or engineered Ba/F3 cells in appropriate media.

• Procedure:

  • Seed the cells in 96-well plates and allow them to attach overnight.

  • Treat the cells with serial dilutions of the test compound for a specified period (e.g., 72 hours).

  • Add MTS or MTT reagent to each well and incubate for 2-4 hours.

  • Measure the absorbance at the appropriate wavelength (e.g., 490 nm for MTS, 570 nm for MTT) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.

Caption: Workflow for a typical cell-based proliferation assay.

Western Blot Analysis for Downstream Signaling

This technique is used to detect the phosphorylation status of key proteins in the HER2 signaling pathway, providing a direct measure of target engagement and inhibition.

Protocol:

• Cell Treatment and Lysis: Treat cells with the test compound for a short period (e.g., 2-6 hours). Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer them to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA or non-fat milk.

  • Incubate with primary antibodies against p-HER2, total HER2, p-AKT, total AKT, p-ERK, and total ERK.

  • Incubate with HRP-conjugated secondary antibodies.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities to determine the relative levels of protein phosphorylation.

Conclusion

The available preclinical data suggests that several TKIs, including Gozanertinib, exhibit inhibitory activity against HER2 exon 20 insertion mutations. However, a lack of direct comparative studies makes it challenging to definitively rank their potency. The experimental protocols provided in this guide offer a standardized framework for researchers to conduct their own comparative analyses. Further head-to-head preclinical and clinical studies are warranted to fully elucidate the therapeutic potential of Gozanertinib and other inhibitors for patients with HER2 exon 20-mutant cancers.

References

• 1. Targeting HER2 Exon 20 Insertion–Mutant Lung Adenocarcinoma with a Novel Tyrosine Kinase Inhibitor Mobocertinib - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Targeting HER2 Exon 20 Insertion-Mutant Lung Adenocarcinoma with a Novel Tyrosine Kinase Inhibitor Mobocertinib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mechanisms and Clinical Activity of an EGFR and HER2 Exon 20-selective Kinase Inhibitor in Non-small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Activity of a novel HER2 inhibitor, poziotinib, for HER2 exon 20 mutations in lung cancer and mechanism of acquired resistance: An in vitro study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. HER2 exon 20 insertions in non-small-cell lung cancer are sensitive to the irreversible pan-HER receptor tyrosine kinase inhibitor pyrotinib - PMC [pmc.ncbi.nlm.nih.gov]

Gozanertinib Demonstrates Superior Preclinical Efficacy Against Osimertinib-Resistant NSCLC Models

For Immediate Release:

[City, State] – [Date] – New preclinical data reveals that gozanertinib (TQB3804), a fourth-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI), exhibits significant anti-tumor activity in non-small cell lung cancer (NSCLC) models, particularly those harboring resistance mutations to the current standard-of-care third-generation inhibitor, osimertinib (B560133). These findings position gozanertinib as a promising therapeutic strategy for patients who have developed resistance to existing EGFR-targeted therapies.

Gozanertinib, an orally bioavailable dual inhibitor of EGFR and HER2, has been specifically designed to target EGFR mutations that confer resistance to third-generation TKIs, such as the C797S mutation. Preclinical studies demonstrate gozanertinib's potent and selective inhibitory activity against a range of EGFR mutations, including the challenging triple-mutant (Del19/T790M/C797S or L858R/T790M/C797S) NSCLC.

Comparative Efficacy in Preclinical Models

In vitro and in vivo studies have highlighted the superior efficacy of gozanertinib in overcoming osimertinib resistance.

In Vitro Inhibitory Activity

Gozanertinib has shown potent enzymatic and anti-proliferative activity against various EGFR mutations. The half-maximal inhibitory concentrations (IC50) from key studies are summarized below:

EGFR Mutation	Gozanertinib (TQB3804) IC50 (nM)	Osimertinib IC50 (nM)
Del19/T790M/C797S	0.46	Ineffective
L858R/T790M/C797S	0.13	Ineffective
Del19/T790M	0.26	~11
L858R/T790M	0.19	~5
WT EGFR	1.07	~461-650

Data compiled from published preclinical studies. Specific experimental conditions may vary.

In Vivo Tumor Growth Inhibition

Preclinical evaluation in cell-derived xenograft (CDX) and patient-derived xenograft (PDX) models of NSCLC has demonstrated significant tumor growth inhibition with gozanertinib treatment. In models harboring the osimertinib-resistant C797S mutation, gozanertinib administration led to substantial tumor regression. While direct head-to-head in vivo comparisons with osimertinib in these resistant models are emerging, the potent activity of gozanertinib in osimertinib-resistant settings provides a strong rationale for its clinical development.

For instance, in a PDX model of NSCLC with the EGFR Del19/T790M/C797S triple mutation, gozanertinib treatment resulted in significant tumor growth inhibition. In contrast, osimertinib is known to be largely ineffective against tumors with the C797S mutation.

Mechanism of Action and Signaling Pathway

Gozanertinib exerts its anti-tumor effects by binding to the ATP-binding site of the EGFR kinase domain, thereby inhibiting its autophosphorylation and the subsequent activation of downstream signaling pathways crucial for tumor cell proliferation and survival.[1] This includes the PI3K/AKT and MAPK pathways. By effectively blocking these pathways even in the presence of resistance mutations, gozanertinib can induce apoptosis and inhibit the growth of resistant tumors.

Caption: Gozanertinib inhibits EGFR/HER2 signaling, blocking downstream PI3K/AKT and MAPK pathways.

Experimental Protocols

The preclinical evaluation of gozanertinib involved standard methodologies to assess its efficacy in NSCLC models.

Cell-Derived Xenograft (CDX) Model

• Cell Lines: Human NSCLC cell lines harboring specific EGFR mutations (e.g., NCI-H1975 for L858R/T790M, or engineered cells with Del19/T790M/C797S) were used.

• Animal Model: Immunocompromised mice (e.g., BALB/c nude or NOD-SCID) were subcutaneously injected with 5-10 million cells.

• Treatment: Once tumors reached a palpable size (e.g., 100-200 mm³), mice were randomized into treatment and control groups. Gozanertinib was administered orally, typically once daily, at doses ranging from 25-100 mg/kg.

• Efficacy Assessment: Tumor volume was measured regularly (e.g., twice weekly) using calipers. Body weight was monitored as an indicator of toxicity. At the end of the study, tumors were excised for pharmacodynamic analysis (e.g., Western blot for phosphorylated EGFR, AKT, and ERK).

Patient-Derived Xenograft (PDX) Model

• Tumor Implantation: Fresh tumor tissue from NSCLC patients with defined EGFR mutation profiles, including those who had relapsed on osimertinib, was surgically implanted subcutaneously into immunocompromised mice.

• Passaging: Tumors were allowed to grow and were then passaged to subsequent cohorts of mice for expansion.

• Treatment and Assessment: Similar to the CDX models, once tumors were established, mice were treated with gozanertinib, and tumor growth and animal well-being were monitored.

Caption: Preclinical workflow for evaluating Gozanertinib's efficacy.

Conclusion

Gozanertinib demonstrates significant preclinical activity against NSCLC models, particularly those with acquired resistance to osimertinib mediated by the EGFR C797S mutation. The potent in vitro and in vivo efficacy, combined with its specific mechanism of action, underscores its potential as a valuable next-line therapy for patients with EGFR-mutated NSCLC who have exhausted current treatment options. Further clinical investigation is warranted to translate these promising preclinical findings into patient benefits.

References

• 1. medchemexpress.com [medchemexpress.com]

Benchmarking Gozanertinib Against Novel EGFR Inhibitors: A Comparative Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

The landscape of targeted therapies for non-small cell lung cancer (NSCLC) with epidermal growth factor receptor (EGFR) mutations is rapidly evolving. While third-generation EGFR tyrosine kinase inhibitors (TKIs) like osimertinib (B560133) have demonstrated significant efficacy, the emergence of resistance mutations, particularly the C797S mutation, necessitates the development of novel therapeutic strategies. This guide provides a comparative analysis of Gozanertinib (BPI-23314) against a selection of novel EGFR inhibitors, including the fourth-generation TKIs BLU-945 (futresib) and BBT-176, and the HER3-directed antibody-drug conjugate (ADC) Patritumab Deruxtecan. This comparison is based on available preclinical and clinical data to inform research and drug development efforts.

Executive Summary

This guide benchmarks Gozanertinib against next-generation EGFR inhibitors, highlighting their mechanisms of action, preclinical efficacy, and available clinical data. Gozanertinib, a furanopyrimidine-based irreversible EGFR inhibitor, has shown potent activity against EGFR activating and T790M resistance mutations. However, its efficacy against the C797S mutation, a key mechanism of resistance to third-generation TKIs, is not as extensively documented in publicly available data as that of fourth-generation inhibitors like BLU-945 and BBT-176. These newer agents are specifically designed to target C797S-mediated resistance. Patritumab Deruxtecan offers a distinct approach by targeting HER3, a key signaling partner of EGFR, thereby bypassing EGFR-centric resistance mechanisms.

Data Presentation

The following tables summarize the available quantitative data for Gozanertinib and the selected novel EGFR inhibitors. It is important to note that direct head-to-head comparative studies are limited, and data are compiled from various independent preclinical and clinical investigations.

Table 1: Preclinical Activity of EGFR Inhibitors (IC50, nM)

Target	Gozanertinib (BPI-23314)	BLU-945 (futresib)	BBT-176
EGFR WT	15[1]	>900-fold selectivity over WT	Weak antiproliferation in WT cells
EGFR L858R	-	Sub-nanomolar	-
EGFR del19	-	Sub-nanomolar	-
EGFR L858R/T790M	48[1]	Sub-nanomolar	-
EGFR del19/T790M	-	Sub-nanomolar	-
EGFR L858R/C797S	-	Active	5.35
EGFR del19/C797S	-	Active	4.36
EGFR L858R/T790M/C797S	Data not available	Sub-nanomolar	1.79
EGFR del19/T790M/C797S	Data not available	Sub-nanomolar	1.79

Table 2: Clinical Efficacy of Novel EGFR-Targeted Therapies

Inhibitor	Trial Name (Phase)	Patient Population	Overall Response Rate (ORR)	Progression-Free Survival (PFS)	Overall Survival (OS)
Gozanertinib (BPI-23314)	Data not available	Data not available	Data not available	Data not available	Data not available
BLU-945 (futresib)	SYMPHONY (Phase 1/2)	EGFR-mutant NSCLC with prior TKI	Early evidence of clinical activity, including a partial response at 400 mg QD[2]	Data not mature	Data not mature
BBT-176	NCT04820023 (Phase 1/2)	EGFR-mutant NSCLC with prior TKI	Tumor shrinkage observed in patients with EGFR 19Del/T790M/C797S mutation[3]	Data not mature	Data not mature
Patritumab Deruxtecan	HERTHENA-Lung01 (Phase 2)	EGFR-mutant NSCLC with prior EGFR TKI and platinum-based chemotherapy	29.8%	6.4 months (median DOR)	-
Patritumab Deruxtecan	HERTHENA-Lung02 (Phase 3)	EGFR-mutant NSCLC with prior EGFR TKI	35.2%	5.8 months (median)	16.0 months (median)[4]

Note: Clinical trial data is subject to change as studies mature. ORR indicates the percentage of patients whose tumors shrink by a certain amount. PFS is the length of time during and after treatment that a patient lives with the disease without it getting worse. OS is the length of time from the start of treatment that a patient is still alive.

Mechanisms of Action and Signaling Pathways

The inhibitors discussed employ different strategies to counteract EGFR-driven tumorigenesis and resistance.

Gozanertinib (BPI-23314) is a furanopyrimidine-based irreversible inhibitor that covalently binds to the cysteine residue in the ATP-binding pocket of EGFR, thereby blocking its kinase activity. Its primary targets appear to be the common activating mutations and the T790M resistance mutation.

BLU-945 (futresib) and BBT-176 are fourth-generation, reversible, ATP-competitive EGFR inhibitors. They are specifically designed to have high potency against EGFR harboring the C797S mutation, which prevents the covalent binding of irreversible inhibitors like osimertinib and likely Gozanertinib. Their reversible binding mechanism allows them to inhibit the kinase activity of C797S-mutant EGFR.

Patritumab Deruxtecan is an antibody-drug conjugate (ADC) that targets HER3, a member of the ErbB family of receptor tyrosine kinases that forms heterodimers with EGFR. Upon binding to HER3 on the tumor cell surface, the ADC is internalized, and a potent topoisomerase I inhibitor payload is released, leading to DNA damage and cell death. This mechanism allows it to be effective regardless of the specific EGFR resistance mutation.

References

• 1. Establishment and Characterization of Patient-Derived Xenograft Model of Non-Small-Cell Lung Cancer Derived from Malignant Pleural Effusions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ulab360.com [ulab360.com]
• 3. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. MTT (Assay protocol [protocols.io]

Safety & Regulatory Compliance

Navigating the Final Step: A Guide to the Safe Disposal of Gozanertinib

Essential guidance for the proper handling and disposal of Gozanertinib, an investigational tyrosine kinase inhibitor. Adherence to these protocols is critical for ensuring personnel safety, environmental protection, and regulatory compliance.

The disposal of investigational drugs such as Gozanertinib is governed by stringent regulations. These compounds must be treated as hazardous waste unless explicitly determined otherwise. Flushing down drains or disposal in regular trash is strictly prohibited for hazardous pharmaceutical waste. This guide provides a procedural workflow for the safe and compliant disposal of Gozanertinib.

Gozanertinib Hazard Profile

A summary of the key hazards associated with Gozanertinib is provided below. This information is derived from safety data sheets and should be consulted before handling the compound.

Hazard Statement	GHS Classification	Precautionary Statement
Harmful if swallowed	Acute toxicity, oral (Category 4)	P301+P312: IF SWALLOWED: call a POISON CENTER/doctor/physician IF you feel unwell.[1]
May cause an allergic skin reaction	Skin sensitization (Category 1)	P302+P352: IF ON SKIN: wash with plenty of water.[1]
Causes serious eye damage	Serious eye damage/eye irritation (Category 1)	P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do-continue rinsing.[1]
Suspected of damaging fertility or the unborn child	Reproductive toxicity (Category 2)	P201: Obtain special instructions before use.[1]
Causes damage to organs through prolonged or repeated exposure	Specific target organ toxicity, repeated exposure (Category 1)	P314: Get medical advice/attention if you feel unwell.[1]

Procedural Workflow for Disposal

The following procedure outlines the necessary steps for the safe and compliant disposal of Gozanertinib, from initial preparation to final handover for destruction.

Step 1: Personnel Training and Preparation

All personnel handling Gozanertinib waste must complete training on chemical waste management and the handling of hazardous pharmaceuticals. This training should be renewed annually. Before beginning any disposal procedures, ensure all necessary Personal Protective Equipment (PPE) is worn, including gloves, a lab coat, and safety glasses.

Step 2: Waste Segregation and Containerization

Proper segregation of waste is crucial. Two primary types of waste will be generated:

• Trace Waste: This includes items with minimal residual amounts of Gozanertinib, such as empty vials, syringes, and contaminated PPE.

• Bulk Waste: This includes unused or expired Gozanertinib, as well as grossly contaminated materials.

Container Selection and Labeling:

• Select a Compatible Container: Use a designated, compatible hazardous waste container. For sharps like needles and syringes, a NIOSH-approved sharps container is mandatory.

• Labeling: Obtain and affix a "HAZARDOUS WASTE" label to the container. The label must be completed with the following information:

  • Generator's Name and Location

  • Accumulation Start Date

  • Chemical Name (Gozanertinib) and concentration/percentage.

Step 3: Waste Accumulation and Storage

• Trace Waste: Place all items with trace contamination (e.g., vials, syringes, contaminated gloves, bench paper) directly into the designated hazardous waste container.

• Bulk Waste: Unused or expired Gozanertinib should be disposed of in its original container, which is then placed into the hazardous waste container.

• Secure Closure: Once the container is full or the experiment is complete, securely close the container.

• Storage: Store the sealed container in a designated and registered Satellite Accumulation Area (SAA).

• Log and Inspect: Log the container on the SAA Inspection Log and perform weekly inspections.

Step 4: Arranging for Disposal

• Request Pickup: When ready for pickup, complete and submit a Chemical Waste Disposal Request Form to your institution's Environmental Health and Safety (EHS) department.

• Documentation: Retain all documentation, including the signed manifest provided by the hazardous waste vendor at the time of pickup, for your research records. The date of pickup by EHS is considered the official disposal date.

Experimental Protocols

Currently, there are no standardized experimental protocols for the chemical neutralization of Gozanertinib for disposal purposes. The recommended procedure is incineration by a licensed hazardous waste management facility.

Gozanertinib Disposal Workflow

Caption: Logical workflow for the safe disposal of Gozanertinib.

References

• 1. selleck.cn [selleck.cn]